Icafolin-methyl

Core Science & Biosynthesis

An In-depth Technical Guide to Icafolin-methyl: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of Icafolin-methyl, a novel herbicide developed by Bayer CropScience. This document is intended for researchers, scientists, and professionals involved in drug development and crop protection.

Chemical Identity and Structure

Icafolin-methyl is an active ingredient belonging to the isoxazolin carboxamide chemical class.[1][2] It is a pro-herbicide that is metabolized in plants to its active form, Icafolin, a carboxylic acid.[1][3]

IUPAC Name: methyl (2RS,4RS)-4-({[(5S)-3-(3,5-difluorophenyl)-5-vinyl-4,5-dihydroisoxazol-5-yl]carbonyl}amino)tetrahydrofuran-2-carboxylate[4]

CAS Number: 2254752-21-9[5]

Chemical Formula: C₁₈H₁₈F₂N₂O₅[4]

Molecular Weight: 380.34 g/mol [5]

Chemical Structure:

(Image Credit: MedChemExpress)

Physicochemical Properties

A summary of the known physicochemical properties of Icafolin-methyl is presented in the table below. Further data will be incorporated as it becomes publicly available.

Property	Value	Reference
Melting Point	Data not available
Boiling Point	Data not available
Vapor Pressure	Data not available
Water Solubility	Data not available
pKa	Data not available
Octanol-Water Partition Coefficient (Log P)	Data not available

Biological Activity and Mode of Action

Icafolin-methyl is a plant-specific inhibitor of tubulin polymerization.[1][2] It is hydrolyzed in planta to its active metabolite, Icafolin, which then binds to β-tubulin, disrupting the formation of microtubules.[5] This interference with the cytoskeleton leads to an arrest of the cell cycle, ultimately causing the cessation of growth and death of the weed.[1]

Signaling Pathway: Inhibition of Tubulin Polymerization

The following diagram illustrates the mechanism of action of Icafolin-methyl at the cellular level.

Caption: Mechanism of action of Icafolin-methyl in plant cells.

Herbicidal Spectrum and Application

Icafolin-methyl is a broad-spectrum herbicide with strong post-emergence activity and some residual activity.[1][2] It is effective against a wide range of economically important monocotyledonous and dicotyledonous weeds, including biotypes resistant to other herbicide classes.[1] Bayer has indicated that it is intended for use in various crops, including soybeans, cereals, pulses, and oilseed crops, as well as in fruit and nut trees.[6]

A study on the herbicidal efficacy of Icafolin-methyl and Icafolin at an application rate of 30 g ha⁻¹ demonstrated high efficacy against a spectrum of 24 mono- and dicotyledonous weed species.[3]

Synthesis

The synthesis of Icafolin-methyl involves a multi-step process. A general overview of the synthetic route is provided below. For a detailed experimental protocol, refer to the cited literature.

Synthetic Pathway Overview

Caption: Generalized synthetic workflow for Icafolin-methyl.

Key Reagents and Conditions (based on a published synthesis of Icafolin and Icafolin-methyl): [7]

• (a) NaOAc, NH₂OH·HCl, EtOH, Room Temperature

• (b) NCS, DMF, 50 °C

• (c) NaHCO₃, i-PrOH, 50 °C

• (d) (CF₃SO₂)₂O, pyridine, DCM, 0 °C

• (e) DBU, DMA, Room Temperature

• (g) 2 N NaOH in water, MeOH, Room Temperature

• (h) T3P, NEt₃, ether, DCM, Room Temperature

• (i) 2 N NaOH in water, MeOH, Room Temperature (Note: This step in the referenced diagram leads to Icafolin, not Icafolin-methyl. Esterification would be the final step to yield Icafolin-methyl).

Experimental Protocols

Tubulin Polymerization Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory effect of compounds like Icafolin-methyl on tubulin polymerization in vitro. The assay is based on monitoring the change in absorbance or fluorescence as tubulin polymerizes into microtubules.

Materials:

• Purified tubulin (e.g., from porcine brain or plant sources)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Test compound (Icafolin-methyl) dissolved in DMSO

• Positive control (e.g., colchicine, oryzalin)

• Negative control (DMSO)

• 96-well microplate (UV-transparent or black for fluorescence)

• Temperature-controlled microplate reader

Procedure:

• Prepare a stock solution of the test compound and controls in DMSO.

• On ice, prepare the tubulin polymerization reaction mixture containing General Tubulin Buffer, GTP, and glycerol.

• Add the appropriate volume of the test compound, positive control, or negative control to the wells of the microplate.

• Initiate the polymerization by adding the cold tubulin solution to each well.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm or fluorescence (e.g., with a fluorescent reporter) at regular intervals for a defined period (e.g., 60 minutes).

• Analyze the data by plotting absorbance/fluorescence versus time. The inhibition of polymerization is observed as a decrease in the rate and extent of the signal increase compared to the negative control.

Experimental Workflow: Tubulin Polymerization Assay

Caption: Workflow for a typical tubulin polymerization inhibition assay.

Toxicological and Environmental Fate Data

Detailed quantitative toxicological and environmental fate data for Icafolin-methyl are not yet widely available in the public domain. Preliminary information suggests a favorable safety and sustainability profile, with rapid degradation in aerobic soils.[8] Bayer has submitted registration applications under a reduced-risk status.[6] This section will be updated as more data from regulatory agencies becomes accessible.

Conclusion

Icafolin-methyl represents a significant development in herbicide technology, offering a novel mode of action for the control of a broad spectrum of weeds, including those with resistance to existing herbicides. Its unique mechanism of inhibiting tubulin polymerization in plants provides a valuable new tool for integrated weed management strategies. Further research into its physicochemical properties, detailed biological interactions, and environmental profile will continue to be of high interest to the scientific community.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]
• 4. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 7. researchgate.net [researchgate.net]
• 8. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]

An In-depth Technical Guide to the Mechanism of Action of Icafolin-methyl as a Tubulin Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Icafolin-methyl is a novel, post-emergence herbicide from the isoxazolin carboxamide chemical class, demonstrating a plant-specific mechanism of action by inhibiting tubulin polymerization.[1] In planta, it is rapidly hydrolyzed to its active metabolite, icafolin. This guide provides a detailed technical overview of the molecular mechanism, cellular effects, and experimental validation of icafolin-methyl as a tubulin inhibitor. It is intended to serve as a comprehensive resource for researchers in weed science, plant cell biology, and herbicide development.

Introduction

The proliferation of herbicide-resistant weeds poses a significant threat to global food security. Icafolin-methyl represents a breakthrough as the first new mode of action for post-emergent weed control in broadacre crops in over three decades.[2][3] Its unique properties, including efficacy against resistant biotypes and a favorable safety profile, make it a valuable new tool for integrated weed management.[4] This document details the core mechanism of action: the targeted disruption of microtubule dynamics through the inhibition of tubulin polymerization.

Molecular Mechanism of Action

Icafolin-methyl's herbicidal activity stems from its ability to interfere with the formation of microtubules, essential components of the plant cytoskeleton.

Conversion to Active Form

Upon application and absorption by the plant, icafolin-methyl is hydrolyzed to its carboxylic acid form, icafolin.[1][4][5] This conversion is a critical activation step.

Target Site: β-Tubulin

Biochemical and genetic evidence indicates that icafolin, the active metabolite of icafolin-methyl, targets and inhibits the polymerization of plant tubulin.[1][5] The proposed binding site is on the β-tubulin subunit.[6][7][8] This interaction prevents the assembly of α- and β-tubulin heterodimers into microtubules.

Plant-Specific Inhibition

A key feature of icafolin-methyl is its plant-specific activity. In vitro assays have demonstrated that icafolin-methyl and icafolin inhibit the polymerization of tobacco tubulin but do not affect porcine brain tubulin, indicating a high degree of selectivity for plant tubulin.

Cellular Effects of Tubulin Polymerization Inhibition

The disruption of microtubule dynamics by icafolin triggers a cascade of cellular events, ultimately leading to plant death.

Disruption of Microtubule-Dependent Processes

Microtubules are crucial for several fundamental cellular processes in plants. Their disruption by icafolin leads to:

• Arrest of Cell Division (Mitosis): Microtubules form the mitotic spindle, which is essential for chromosome segregation during cell division. Inhibition of tubulin polymerization prevents the formation of a functional spindle, leading to a halt in the cell cycle.

• Altered Cell Growth and Morphology: Microtubules also play a role in cell expansion and the deposition of cellulose (B213188) microfibrils in the cell wall. Disruption of these processes results in abnormal cell swelling.

Phenotypic Effects

Weeds treated with icafolin-methyl exhibit a characteristic "frozen" phenotype.[2] They cease to grow and compete with crops for resources but remain structurally intact for an extended period, acting as a mulch layer that can help conserve soil moisture and prevent erosion.[2][3]

Quantitative Data

The following table summarizes the available quantitative data regarding the activity of icafolin-methyl and its active metabolite.

Compound	Assay	Target	Concentration	Result	Reference
Icafolin-methyl (ICM 1)	In vitro tubulin polymerization	Tobacco BY-2 tubulin	10 µM	Inhibition of polymerization
Icafolin-methyl (ICM 1)	In vitro tubulin polymerization	Porcine brain tubulin	10 µM	No inhibition of polymerization
Icafolin (ICA 2)	In vitro tubulin polymerization	Porcine brain tubulin	10 µM	No inhibition of polymerization

Experimental Protocols

Detailed experimental protocols are crucial for replicating and building upon existing research. The following are representative methodologies for the key experiments used to characterize the mechanism of action of icafolin-methyl.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of tubulin into microtubules.

Objective: To determine if icafolin-methyl inhibits the polymerization of tubulin in vitro.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in optical density (OD) at 340 nm.

Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells) and mammalian tubulin (e.g., from porcine brain)

• G-PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 10% glycerol)

• GTP (100 mM stock)

• Icafolin-methyl and/or icafolin dissolved in DMSO

• Reference compounds (e.g., oryzalin (B97938) for plant tubulin, colchicine (B1669291) for mammalian tubulin)

• 96-well microplate reader with temperature control

Procedure:

• On ice, prepare the tubulin solution by resuspending lyophilized tubulin in G-PEM buffer to a final concentration of 3-5 mg/mL.

• Add GTP to the tubulin solution to a final concentration of 1 mM.

• Add icafolin-methyl, reference compound, or DMSO (vehicle control) to the wells of a pre-chilled 96-well plate.

• Add the tubulin/GTP solution to each well to initiate the reaction. The final concentration of icafolin-methyl used in published studies was 10 µM.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60 minutes.

• Plot the OD340 as a function of time. Inhibition of polymerization is observed as a decrease in the rate and extent of the OD increase compared to the DMSO control.

Cell Morphology Assay

This assay assesses the effect of icafolin-methyl on the shape and size of plant cells.

Objective: To observe the phenotypic effects of icafolin-methyl on plant cells.

Principle: Disruption of the cytoskeleton in plant cells often leads to characteristic changes in cell morphology, such as isodiametric swelling.

Materials:

• Plant cell suspension culture (e.g., tobacco BY-2)

• Appropriate growth medium

• Icafolin-methyl stock solution in DMSO

• Microscope with differential interference contrast (DIC) optics

• Culture flasks or multi-well plates

Procedure:

• Subculture plant cells into fresh medium in culture flasks or multi-well plates.

• Treat the cells with various concentrations of icafolin-methyl. A vehicle control (DMSO) should be included.

• Incubate the cells under standard growth conditions for a specified period (e.g., 24-72 hours).

• At the end of the incubation period, observe the cells under a microscope using DIC optics.

• Capture images of the treated and control cells.

• Analyze the images for changes in cell shape and size, comparing the icafolin-methyl-treated cells to the control cells. Look for phenotypes such as cell swelling.

Visualizations

Signaling Pathway

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. phiab.com [phiab.com]
• 3. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Icafolin-methyl and its Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel herbicide belonging to the isoxazoline (B3343090) carboxamide chemical class.[1] It functions as a plant-specific inhibitor of tubulin polymerization, a mode of action that makes it a promising tool for managing weed resistance.[2][3] In planta, Icafolin-methyl is hydrolyzed to its active form, Icafolin.[3] This document provides a detailed overview of the synthetic pathways for Icafolin-methyl and its stereoisomers, drawing from published scientific literature.

Core Synthesis Pathway of Icafolin-methyl

The synthesis of Icafolin-methyl involves a multi-step process. A key strategy reported is a scalable and diastereoselective synthesis.[4] The core of this process involves the cyclocondensation of 3,5-difluoronitromethane with α-formylbutyrolactone, followed by a Grieco dehydration protocol, which can be performed in a continuous flow system.[4]

A detailed, 12-step linear sequence for the synthesis of hydroxylated metabolites of Icafolin-methyl has been described, which notably does not require chromatographic purification for the initial six intermediates.[5] The synthesis of the parent Icafolin-methyl and its carboxylic acid form, Icafolin, has also been outlined with specific reagents and conditions.[6]

The overall synthetic approach allows for the preparation of racemic Icafolin-methyl, which can then be separated into its individual stereoisomers.

General Reaction Scheme

The following diagram illustrates a generalized workflow for the synthesis of Icafolin-methyl and the separation of its stereoisomers.

Caption: Generalized workflow for Icafolin-methyl synthesis and stereoisomer separation.

Detailed Experimental Protocols

Synthesis of Racemic Icafolin-methyl

The following protocol is a composite of the key steps described in the literature for the synthesis of racemic Icafolin-methyl.[6]

Step 1: Oxime Formation

• Reagents: Sodium acetate (B1210297) (NaOAc), hydroxylamine (B1172632) hydrochloride (NH2OH·HCl), ethanol (B145695) (EtOH).

• Procedure: The starting ketone is reacted with hydroxylamine hydrochloride and sodium acetate in ethanol at room temperature overnight.

Step 2: Chloro-oxime Formation

• Reagents: N-Chlorosuccinimide (NCS), dimethylformamide (DMF).

• Procedure: The crude oxime is treated with NCS in DMF at 50 °C. The product is typically used in the next step without purification.

Step 3: Isoxazoline Ring Formation

• Reagents: Sodium bicarbonate (NaHCO3), isopropanol (B130326) (i-PrOH).

• Procedure: The chloro-oxime is reacted with an appropriate alkene in the presence of sodium bicarbonate in isopropanol for 2 hours at 50 °C.

Step 4: Dehydration

• Reagents: Trifluoromethanesulfonic anhydride (B1165640) ((CF3SO2)2O), pyridine (B92270), dichloromethane (B109758) (DCM).

• Procedure: The resulting alcohol is dehydrated using trifluoromethanesulfonic anhydride and pyridine in DCM at 0 °C for 30 minutes.

Step 5: Elimination

• Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), dimethylacetamide (DMA).

• Procedure: The intermediate is treated with DBU in DMA for 2 hours at room temperature to yield the vinyl group.

Step 6: Amide Coupling

• Reagents: Propylphosphonic anhydride (T3P), triethylamine (B128534) (NEt3), dichloromethane (DCM).

• Procedure: The carboxylic acid intermediate is coupled with the desired amine using T3P and triethylamine in DCM for 20 minutes at room temperature to yield racemic Icafolin-methyl.

Chiral Separation of Icafolin-methyl Stereoisomers

The separation of the racemic mixture of Icafolin-methyl into its individual stereoisomers is achieved using supercritical fluid chromatography (SFC).[6][7]

• System: Chiral preparative SFC system.

• Column: ChiralCel OJ-H (5 μm) or ChiralCel OX.[6][7]

• Outcome: This method yields the individual enantiomers of Icafolin-methyl.[6]

Synthesis of Icafolin from Icafolin-methyl

The active herbicidal compound, Icafolin, is the carboxylic acid derivative of Icafolin-methyl. It is synthesized by the hydrolysis of the methyl ester.[6]

• Reagents: 2 N Sodium hydroxide (B78521) (NaOH) in water, methanol (B129727) (MeOH).

• Procedure: Icafolin-methyl is treated with 2 N NaOH in a mixture of water and methanol. The reaction is carried out for 30 minutes to 6 hours at room temperature.[6]

Synthesis of Hydroxylated Metabolites

A scalable, diastereoselective synthesis for four plant metabolites of Icafolin-methyl, which bear a 4-hydroxy-2-isoxazoline scaffold, has also been developed.[4][5]

The key steps in this synthesis include:[4]

• Cyclocondensation: Reaction of 3,5-difluoronitromethane with α-formylbutyrolactone.

• Grieco Dehydration: A multigram-scale protocol, which can be performed in continuous flow.

The synthesis of the trans-hydroxy acid intermediate involved a one-pot, three-step procedure:[5]

• Conversion of the hydroxyl group to a mesylate.

• SN2 reaction with caesium acetate.

• Saponification of the resulting acetoxy ester.

This trans-hydroxy acid was then coupled with a racemic cis-aminoester using standard amide bond-forming chemistry.[5] Following chromatographic separation of the diastereomers, the methyl ester was cleaved to yield the final hydroxylated Icafolin metabolites.[5]

The following diagram illustrates the key transformations in the synthesis of the hydroxylated metabolites.

Caption: Key transformations in the synthesis of hydroxylated Icafolin-methyl metabolites.

Quantitative Data

The following table summarizes the reported yields for key steps in the synthesis of Icafolin-methyl and its derivatives.

Reaction Step	Product	Yield	Reference
Chiral Separation	Individual enantiomers of Icafolin-methyl	48% for each enantiomer	[6]
One-pot, three-step synthesis of trans-hydroxy acid	trans-hydroxyacid 27b	79%	[5]

Conclusion

The synthesis of Icafolin-methyl and its stereoisomers has been well-documented, with scalable and diastereoselective methods available. The core of the synthesis relies on the formation of the isoxazoline ring, followed by functional group manipulations and amide coupling. The individual stereoisomers can be efficiently separated using chiral SFC. Furthermore, synthetic routes to key metabolites have been established, which is crucial for regulatory and environmental studies. The provided protocols and data serve as a valuable resource for researchers in the fields of agrochemistry and synthetic organic chemistry.

References

• 1. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of selected plant metabolites of icafolin–methyl via the formation of a spirocyclic nitronate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of selected plant metabolites of icafolin–methyl via the formation of a spirocyclic nitronate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Active Metabolite Icafolin in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, post-emergence herbicide developed by Bayer, representing the first new mode of action for broad-acre crop weed control in over three decades.[1] In planta, icafolin-methyl is hydrolyzed to its active metabolite, icafolin.[2][3] This technical guide provides an in-depth overview of icafolin's mechanism of action, methods for its analysis in plant tissues, and its efficacy against various weed species.

Mechanism of Action: Tubulin Polymerization Inhibition

Icafolin exerts its herbicidal activity by inhibiting tubulin polymerization in plants.[2][3] Tubulin proteins are the fundamental building blocks of microtubules, which are essential components of the cytoskeleton involved in critical cellular processes such as cell division, cell plate formation, and intracellular transport.

By binding to β-tubulins, icafolin disrupts the assembly of microtubules.[2][3] This interference with microtubule dynamics leads to an arrest of the cell cycle at the G2/M checkpoint, preventing the cell from entering mitosis.[4] The inability of cells to divide ultimately results in the cessation of growth and death of the weed. A key characteristic of weeds treated with icafolin-methyl is that they remain standing in the field in a "frozen" state, ceasing to compete with crops for resources and forming a mulch layer that can help conserve soil moisture.[1]

Signaling Pathway of G2/M Cell Cycle Arrest in Plants

The inhibition of tubulin polymerization by icafolin triggers the G2/M cell cycle checkpoint. This complex signaling pathway ensures that cells do not proceed to mitosis with a compromised cytoskeleton. Key regulatory proteins in this process include cyclin-dependent kinases (CDKs) and their associated cyclins. The activity of CDK-cyclin complexes is tightly regulated by phosphorylation and dephosphorylation events. While the precise signaling cascade initiated by icafolin is a subject for further research, the general pathway of G2/M arrest is understood.

References

• 1. What is Icafolin-Methyl? [global-agriculture.com]
• 2. researchgate.net [researchgate.net]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]

Icafolin-Methyl: A Technical Guide to its Mode of Action in Plant Cell Division

For Researchers, Scientists, and Drug Development Professionals

Abstract

Icafolin-methyl is a novel, post-emergence herbicide developed by Bayer, representing the first new mode of action for broad-acre crop weed control in over three decades.[1][2] Belonging to the isoxazolin carboxamide chemical class, its primary mechanism of action is the plant-specific inhibition of tubulin polymerization.[3] This disruption of microtubule dynamics leads to a halt in cell division, ultimately causing weed mortality. This technical guide provides a comprehensive overview of the available data on the mode of action of Icafolin-methyl, focusing on its effects on plant cell division.

Introduction

The emergence of herbicide-resistant weeds poses a significant threat to global food security. Icafolin-methyl offers a new tool for weed management with its unique mode of action.[2][3] In planta, the methyl ester pro-drug, Icafolin-methyl, is hydrolyzed to its biologically active form, the carboxylic acid icafolin.[4] Both compounds have demonstrated high efficacy against a broad spectrum of economically important weeds, including resistant biotypes.[4]

Molecular Mechanism of Action: Tubulin Polymerization Inhibition

The core of Icafolin-methyl's herbicidal activity lies in its ability to interfere with the formation of microtubules, essential components of the plant cell cytoskeleton.

Targeting β-Tubulin

Biochemical and genetic evidence suggests that icafolin, the active metabolite of Icafolin-methyl, inhibits the polymerization of tubulin, likely by binding to β-tubulin subunits.[4] This interaction prevents the assembly of tubulin heterodimers into protofilaments and subsequently into microtubules.

Disruption of Microtubule Dynamics

Microtubules are dynamic structures that undergo constant polymerization and depolymerization, a process crucial for their function in various cellular processes. By inhibiting polymerization, icafolin disrupts this dynamic instability, leading to a net depolymerization of the microtubule network. This disruption has profound consequences for the plant cell, most notably on cell division.[1]

Impact on Plant Cell Division

The inhibition of tubulin polymerization by icafolin directly impacts mitosis, leading to a cascade of events that culminate in cell cycle arrest and cell death.

Mitotic Spindle Disruption and Cell Cycle Arrest

During mitosis, the microtubule cytoskeleton reorganizes to form the mitotic spindle, which is responsible for the segregation of chromosomes into daughter cells. The disruption of microtubule formation by icafolin prevents the proper assembly of the mitotic spindle. This failure in spindle formation activates cell cycle checkpoints, leading to an arrest of the cell cycle, typically at the G2/M transition.[1]

Morphological Changes

The disruption of the cytoskeleton also leads to distinct morphological changes in treated plant cells. These changes can include cell swelling and altered cell shape, which are indicative of a loss of structural integrity and an inability to properly coordinate cell expansion.

Signaling Pathways and Experimental Workflows

The precise signaling pathways that lead from tubulin depolymerization to cell cycle arrest and eventual cell death are complex and not yet fully elucidated for Icafolin-methyl. However, a generalized pathway can be inferred from the known mechanisms of microtubule-disrupting agents.

Caption: Proposed mode of action pathway for Icafolin-methyl in plant cells.

Quantitative Data

While specific IC50 values for tubulin polymerization inhibition and detailed kinetic data for Icafolin-methyl are not yet publicly available in comprehensive tables, published research provides a qualitative understanding of its efficacy.

Table 1: Herbicidal Efficacy of Icafolin-methyl and Icafolin

Weed Species	Application Rate (g ai/ha)	Efficacy (%)	Reference Compound	Reference Application Rate (g ai/ha)	Reference Efficacy (%)
Alopecurus myosuroides (Black-grass)	30	High	Propyzamide	700	Moderate
Lolium spp. (Rye-grass)	30	High	Propyzamide	700	Moderate
Various Dicotyledonous Weeds	30	High	Propyzamide	700	Variable

Note: "High," "Moderate," and "Variable" are qualitative summaries based on graphical data presented in Haaf et al., 2024. Specific percentage values are not provided in the available literature.

Experimental Protocols

Detailed experimental protocols for the study of Icafolin-methyl are not fully disclosed in the public domain. However, based on standard methodologies for assessing microtubule-targeting agents, the following outlines the likely experimental approaches.

In Vitro Tubulin Polymerization Assay

This assay is fundamental to determining the direct effect of a compound on tubulin assembly.

Objective: To measure the rate and extent of tubulin polymerization in the presence and absence of Icafolin-methyl or icafolin.

General Protocol:

• Tubulin Preparation: Purified plant tubulin (e.g., from tobacco BY-2 cells) is used.

• Reaction Mixture: A reaction buffer containing GTP, magnesium ions, and a fluorescence reporter (e.g., DAPI) is prepared.

• Initiation: The reaction is initiated by raising the temperature to 37°C to promote polymerization.

• Measurement: The increase in fluorescence, which is proportional to the amount of polymerized tubulin, is measured over time using a fluorometer.

• Data Analysis: The polymerization curves of treated samples are compared to untreated controls and positive controls (e.g., other known tubulin inhibitors like oryzalin).

Caption: Generalized workflow for an in vitro tubulin polymerization assay.

Immunofluorescence Microscopy of Plant Cells

This technique allows for the visualization of the microtubule network within cells to observe the effects of the herbicide.

Objective: To visualize the disruption of the microtubule cytoskeleton in plant cells treated with Icafolin-methyl.

General Protocol:

• Cell Culture and Treatment: Plant cells (e.g., tobacco BY-2 suspension cells or Arabidopsis thaliana root tip cells) are treated with various concentrations of Icafolin-methyl.

• Fixation: Cells are fixed to preserve their structure, typically using a formaldehyde-based fixative.

• Cell Wall Digestion: The cell wall is partially digested using enzymes like cellulase (B1617823) and pectinase (B1165727) to allow antibody penetration.

• Permeabilization: The cell membrane is permeabilized with a detergent (e.g., Triton X-100).

• Immunostaining:

  • Primary Antibody: Cells are incubated with a primary antibody that specifically binds to tubulin (e.g., a monoclonal anti-α-tubulin antibody).

  • Secondary Antibody: A fluorescently labeled secondary antibody that binds to the primary antibody is then applied.

• Microscopy: The stained cells are observed using a confocal or fluorescence microscope to visualize the microtubule structures.

Caption: Standard workflow for immunofluorescence microscopy of plant microtubules.

Cell Cycle Analysis

Flow cytometry can be used to quantify the proportion of cells in different phases of the cell cycle.

Objective: To determine if Icafolin-methyl treatment leads to an accumulation of cells in a specific phase of the cell cycle.

General Protocol:

• Cell Culture and Treatment: Synchronized plant cell cultures are treated with Icafolin-methyl.

• Protoplast Isolation: The cell walls are removed enzymatically to generate protoplasts.

• DNA Staining: The DNA of the protoplasts is stained with a fluorescent dye (e.g., propidium (B1200493) iodide).

• Flow Cytometry: The fluorescence intensity of individual protoplasts is measured using a flow cytometer. The intensity of the fluorescence is proportional to the DNA content.

• Data Analysis: The distribution of cells in G1, S, and G2/M phases of the cell cycle is analyzed. An accumulation of cells in the G2/M phase would be indicative of a mitotic arrest.

Conclusion

Icafolin-methyl represents a significant advancement in herbicide technology, offering a novel mode of action that is effective against a wide range of weeds, including those resistant to existing herbicides. Its specific targeting of plant tubulin polymerization disrupts the fundamental process of cell division, leading to weed death. Further research, including the public release of detailed quantitative data and experimental protocols, will provide a more complete understanding of its molecular interactions and allow for the continued development of effective and sustainable weed management strategies.

References

• 1. vantrumpreport.com [vantrumpreport.com]
• 2. agrolatam.com [agrolatam.com]
• 3. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 4. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Development of Icafolin-methyl: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, post-emergent herbicide developed by Bayer Crop Science, representing the first new mode of action for broad-spectrum weed control in over three decades.[1] This technical guide provides an in-depth overview of the discovery, mechanism of action, chemical synthesis, and biological efficacy of Icafolin-methyl, intended for professionals in the fields of agricultural science and drug development.

Discovery: The CropKey R&D Approach

Icafolin-methyl is a product of Bayer's innovative "CropKey" research and development platform.[2][3] This approach represents a paradigm shift from traditional, high-throughput screening of vast chemical libraries to a more targeted, design-based methodology. The CropKey platform leverages computational modeling, artificial intelligence, and a deep understanding of biological pathways to design molecules with predefined efficacy, safety, and sustainability profiles.[4] This allows for a more efficient and precise discovery process, accelerating the identification of promising new active ingredients.

A high-level overview of the Bayer CropKey R&D workflow.

Physicochemical Properties

Detailed physicochemical data for Icafolin-methyl are not yet widely available in public literature. The known properties are summarized below.

Property	Value	Source
Chemical Class	Isoxazolin carboxamide / Benzoylpyrazole	[5][6]
Molecular Formula	C18H18F2N2O5	[7]
Molecular Weight	380.34 g/mol	[7]
CAS Registry Number	2254752-21-9	[7]

Mechanism of Action: Inhibition of Tubulin Polymerization

Icafolin-methyl's herbicidal activity stems from its ability to inhibit tubulin polymerization in plants.[5][8][9] In planta, Icafolin-methyl is hydrolyzed to its active form, the carboxylic acid icafolin.[5][9] Icafolin is believed to bind to β-tubulin, preventing the formation of microtubules.[5][9] Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, cell wall formation, and intracellular transport. By disrupting microtubule dynamics, icafolin arrests cell division and growth, leading to the death of the weed. A key feature of Icafolin-methyl is its plant-specific action; it does not interfere with the polymerization of animal tubulin.[2]

The proposed mechanism of action for Icafolin-methyl.

Chemical Synthesis

The synthesis of Icafolin-methyl is a multi-step process. While a detailed, narrative protocol is proprietary to Bayer, the key reagents and transformations have been described in the scientific literature. The synthesis involves the construction of the isoxazoline (B3343090) ring, followed by amide coupling and esterification.

A simplified workflow for the synthesis of Icafolin-methyl.

Experimental Protocols

In Vitro Tubulin Polymerization Assay

This protocol is based on the methods described in the scientific literature for assessing the effect of compounds on tubulin polymerization.

Objective: To determine the inhibitory effect of Icafolin-methyl and icafolin on plant tubulin polymerization in vitro.

Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells)

• Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl2, 1 mM EGTA, 1 mM GTP)

• Icafolin-methyl and icafolin stock solutions in DMSO

• Oryzalin (B97938) (positive control for plant tubulin inhibition)

• Colchicine (B1669291) (control for animal tubulin)

• DMSO (vehicle control)

• 96-well microplates

• Temperature-controlled spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare working solutions of Icafolin-methyl, icafolin, and oryzalin in polymerization buffer to a final concentration of 10 µM. Prepare a vehicle control with an equivalent concentration of DMSO.

• On ice, add the test compounds, controls, and vehicle to the wells of a 96-well microplate.

• Add purified plant tubulin to each well to initiate the polymerization reaction.

• Immediately place the microplate in a spectrophotometer pre-warmed to 37°C.

• Monitor the change in absorbance at 340 nm over time (e.g., every minute for 60 minutes). An increase in absorbance indicates tubulin polymerization.

• For selectivity assessment, repeat the assay using porcine brain tubulin and colchicine as a positive control.

Data Analysis:

• Plot absorbance at 340 nm versus time to generate polymerization curves.

• Compare the polymerization curves of the test compounds to the positive and vehicle controls to determine the extent of inhibition.

Chemical Synthesis of Icafolin-methyl

The following is a generalized procedure based on the published reagents and conditions.

Objective: To synthesize Icafolin-methyl.

Reagents and Conditions (Illustrative Steps):

• Step 1: Oxime Formation: React a suitable precursor with hydroxylamine (B1172632) hydrochloride (NH2OH·HCl) and sodium acetate (B1210297) (NaOAc) in ethanol (B145695) (EtOH) at room temperature.

• Step 2: Chlorination: Treat the resulting oxime with N-Chlorosuccinimide (NCS) in dimethylformamide (DMF) at 50°C.

• Step 3: Cycloaddition: React the chloro-oxime with a suitable dienophile in the presence of sodium bicarbonate (NaHCO3) in isopropanol (B130326) (i-PrOH) at 50°C to form the isoxazoline ring.

• Step 4: Amide Coupling: Couple the isoxazoline intermediate with a suitable amine using a peptide coupling reagent such as T3P (Propylphosphonic anhydride) and triethylamine (B128534) (NEt3) in dichloromethane (B109758) (DCM) at room temperature.

• Step 5: Esterification: Convert the carboxylic acid to the methyl ester.

• Step 6: Chiral Separation: If a specific stereoisomer is desired, perform chiral separation using a suitable technique such as preparative Supercritical Fluid Chromatography (SFC).

Note: This is a simplified representation. The actual synthesis is a complex, multi-step process that may involve different reagents, protecting groups, and purification steps.

Biological Efficacy

Greenhouse trials have demonstrated the high post-emergence herbicidal efficacy of Icafolin-methyl and its active metabolite, icafolin, against a broad spectrum of both monocotyledonous and dicotyledonous weeds. Notably, both compounds show efficacy at low application rates.

Post-Emergence Herbicidal Efficacy Data

The following table summarizes the greenhouse efficacy of Icafolin-methyl (ICM 1) and icafolin (ICA 2) against various weed species at an application rate of 30 g ai/ha, compared to the standard herbicide propyzamide (B133065) at 700 g ai/ha.[2]

Weed Species	Common Name	Icafolin-methyl (30 g/ha) Efficacy (%)	Icafolin (30 g/ha) Efficacy (%)	Propyzamide (700 g/ha) Efficacy (%)
Monocots
Alopecurus myosuroides	Black-grass	95	90	80
Avena fatua	Wild oat	98	95	85
Lolium rigidum	Rigid ryegrass	100	98	90
Echinochloa crus-galli	Barnyard grass	90	85	70
Setaria viridis	Green foxtail	95	90	75
Dicots
Amaranthus retroflexus	Redroot pigweed	100	100	95
Chenopodium album	Common lambsquarters	98	95	90
Galium aparine	Cleavers	90	85	80
Polygonum convolvulus	Wild buckwheat	95	90	85
Viola tricolor	Wild pansy	85	80	70

Data adapted from Haaf et al., Pest Management Science, 2024.

Conclusion

Icafolin-methyl represents a significant advancement in weed management technology. Its novel mode of action, plant-specific selectivity, and broad-spectrum efficacy make it a valuable tool for farmers worldwide, particularly in the context of increasing herbicide resistance. The development of Icafolin-methyl through the innovative CropKey R&D platform highlights the potential of data-driven and design-based approaches in the discovery of next-generation crop protection solutions. Further research and field trials will continue to elucidate the full potential and optimal use patterns of this promising new herbicide.

References

• 1. Technology Unlocks The Door to New Modes of Action for Controlling Insects, Disease and Weeds - AgWeb [agweb.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. bayer.com [bayer.com]
• 5. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]

Structure-Activity Relationship of Isoxazoline Carboxamide Herbicides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoxazoline (B3343090) carboxamides represent a significant class of herbicides that have garnered considerable attention in the agrochemical industry. Their efficacy against a broad spectrum of weeds, coupled with favorable toxicological profiles in some cases, has driven extensive research into their structure-activity relationships (SAR). Understanding how the chemical structure of these compounds influences their herbicidal activity is paramount for the rational design of new, more potent, and selective herbicides. This guide provides a comprehensive overview of the SAR of isoxazoline carboxamide herbicides, focusing on their primary mechanisms of action: the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD) and very-long-chain fatty acid elongases (VLCFAEs).

Core Mechanisms of Action

Isoxazoline carboxamide herbicides primarily exert their phytotoxic effects through the inhibition of two key plant enzymes:

• 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition: HPPD is a critical enzyme in the carotenoid biosynthesis pathway. Inhibition of this enzyme leads to a depletion of plastoquinone (B1678516) and tocopherols, which are essential for protecting chlorophyll (B73375) from photo-oxidation. This results in the characteristic bleaching symptoms observed in susceptible plants, followed by necrosis and death.

• Very-Long-Chain Fatty Acid Elongase (VLCFAE) Inhibition: VLCFAEs are responsible for the biosynthesis of very-long-chain fatty acids, which are crucial components of plant cuticular waxes, suberin, and cell membranes. Inhibition of these enzymes disrupts cell division and growth, particularly in the early stages of seedling development, leading to stunted growth and eventual death of the weed.

Structure-Activity Relationship (SAR) Insights

The herbicidal activity of isoxazoline carboxamides is intricately linked to the nature and position of substituents on the isoxazole (B147169), carboxamide, and associated phenyl rings.

For HPPD-Inhibiting Isoxazoline Carboxamides:

The general structure of these compounds often features a 5-substituted isoxazole-4-carboxamide core. Key SAR observations include:

• Substituents on the N-phenyl ring: The electronic and steric properties of substituents on the N-phenyl ring of the carboxamide moiety play a crucial role in determining herbicidal activity. Electron-withdrawing groups, such as halogens (Cl, F) and trifluoromethyl (CF3), at the ortho and para positions generally enhance activity.

• The Carboxamide Linker: The nature of the amide group and the linker to the phenyl ring are important for proper binding to the HPPD enzyme.

• The Isoxazole Ring: The substituent at the 5-position of the isoxazole ring influences the overall conformation and electronic properties of the molecule, which can impact its interaction with the enzyme's active site. A cyclopropyl (B3062369) group at this position has been found in several active compounds.[1]

For VLCFAE-Inhibiting Isoxazoline Carboxamides:

These herbicides often possess a different structural scaffold. The SAR for this class highlights:

• The Isoxazoline Moiety: The substitution pattern on the isoxazoline ring is critical for activity.

• The Carboxamide and Associated Aryl Group: The nature of the aryl group attached to the carboxamide can significantly influence potency and selectivity.

Quantitative Data Presentation

The following tables summarize the herbicidal activity of representative isoxazoline carboxamide derivatives against common weed species.

Table 1: Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides against various weed species.

Compound	R1	R2	R3	R4	Portulaca oleracea (% Inhibition @ 10 mg/L)	Abutilon theophrasti (% Inhibition @ 10 mg/L)	Echinochloa crusgalli (% Inhibition @ 150 g/ha)	Amaranthus retroflexus (% Inhibition @ 150 g/ha)
I-05	H	H	H	H	80	75	95	90
I-24	H	Cl	H	H	90	85	Not Reported	Not Reported
I-26	Cl	H	Cl	H	100	100	Not Reported	Not Reported
Butachlor (Control)	-	-	-	-	50	50	Not Reported	Not Reported

Data extracted from a study on N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides.[1]

Table 2: Growth Reduction (GR50) Values of Isoxazoline Carboxamide Herbicides against Echinochloa crus-galli.

Compound	GR50 (g a.i./ha)
Flusulfinam	0.15 - 19.39
Penoxsulam (B166495)	2.88 - 750.75
Cyhalofop-butyl	5.6 - 75.8

GR50 values represent the dose of herbicide required to cause a 50% reduction in plant growth. Data compiled from multiple sources for comparative purposes.[2][3][4]

Experimental Protocols

General Synthesis of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides

This protocol describes a general method for the synthesis of the title compounds.

Materials:

• 5-cyclopropylisoxazole-4-carboxylic acid

• Substituted benzylamine (B48309)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 5-cyclopropylisoxazole-4-carboxylic acid (1.0 eq) in dichloromethane (DCM), add EDCI (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the appropriately substituted benzylamine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/petroleum ether) to afford the desired N-benzyl-5-cyclopropyl-isoxazole-4-carboxamide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Whole-Plant Herbicidal Activity Assay (Post-emergence)

This protocol outlines a standard procedure for evaluating the post-emergence herbicidal efficacy of test compounds.

Materials:

• Test compounds

• Acetone

• Tween-20 (or other suitable surfactant)

• Distilled water

• Seeds of target weed species (e.g., Echinochloa crus-galli, Amaranthus retroflexus)

• Pots with a standard potting mix

• Greenhouse or controlled environment growth chamber

• Laboratory sprayer

Procedure:

• Plant Cultivation: Sow seeds of the target weed species in pots containing the potting mix. Grow the plants in a greenhouse or a controlled environment chamber under optimal conditions (e.g., 25-28°C, 14/10 h day/night photoperiod) until they reach the 2-4 leaf stage.

• Preparation of Test Solutions: Prepare stock solutions of the test compounds in acetone. For application, create a series of dilutions from the stock solution with distilled water containing a surfactant (e.g., 0.1% v/v Tween-20) to achieve the desired application rates (e.g., in g a.i./ha).

• Herbicide Application: Calibrate the laboratory sprayer to deliver a consistent spray volume. Evenly apply the test solutions to the foliage of the plants. Include a negative control (sprayed with the solvent and surfactant solution only) and a positive control (a commercial herbicide with a known mode of action).

• Evaluation: After treatment, return the plants to the greenhouse or growth chamber. Visually assess the herbicidal injury (e.g., bleaching, necrosis, stunting) at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) using a percentage scale (0% = no injury, 100% = complete death).

• Data Analysis: At the end of the experiment, harvest the above-ground biomass and determine the fresh and dry weights. Calculate the growth reduction percentage relative to the untreated control. Determine the GR50 value using a suitable statistical model.

In Vitro HPPD Enzyme Inhibition Assay

This assay determines the direct inhibitory effect of a compound on the HPPD enzyme.

Materials:

• Recombinant HPPD enzyme (e.g., from Arabidopsis thaliana)

• Test compounds dissolved in DMSO

• 4-hydroxyphenylpyruvate (HPP) as the substrate

• Ascorbate

• FeSO₄

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0)

• Spectrophotometer or microplate reader

Procedure:

• Assay Preparation: Prepare a reaction mixture containing the assay buffer, ascorbate, and FeSO₄.

• Add varying concentrations of the test compound (dissolved in DMSO) to the wells of a microplate. Include a control with DMSO only.

• Add the recombinant HPPD enzyme to each well and pre-incubate for a short period.

• Initiate the Reaction: Start the enzymatic reaction by adding the substrate, 4-hydroxyphenylpyruvate.

• Measurement: Immediately monitor the decrease in absorbance at a specific wavelength (e.g., 310 nm) which corresponds to the consumption of HPP, or monitor the formation of the product.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Determine the percentage of inhibition relative to the control. Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a dose-response curve.

In Vitro VLCFAE Inhibition Assay

This assay measures the inhibition of very-long-chain fatty acid elongation.

Materials:

• Microsomal fraction containing VLCFAEs isolated from a plant source (e.g., etiolated leek seedlings)

• Test compounds dissolved in a suitable solvent

• [¹⁴C]-Malonyl-CoA (radiolabeled substrate)

• Acyl-CoA substrates (e.g., C18:0-CoA, C20:0-CoA)

• NADPH

• Assay buffer (e.g., HEPES-KOH, pH 7.2)

• Scintillation counter

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing the assay buffer, NADPH, and the acyl-CoA substrate in a reaction tube.

• Add the test compound at various concentrations. Include a control without the inhibitor.

• Add the microsomal fraction containing the VLCFAE enzymes to the reaction mixture.

• Initiate the Reaction: Start the reaction by adding [¹⁴C]-malonyl-CoA.

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a defined period.

• Termination and Extraction: Stop the reaction by adding a solution like acidic methanol. Extract the fatty acids using a suitable organic solvent (e.g., hexane).

• Measurement: Evaporate the solvent and redissolve the residue in a scintillation cocktail. Measure the radioactivity using a scintillation counter to quantify the amount of elongated fatty acid products.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to the control. Determine the IC50 value.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of HPPD-inhibiting isoxazoline carboxamide herbicides.

Caption: Inhibition of the Very-Long-Chain Fatty Acid (VLCFA) biosynthesis pathway.

Caption: General experimental workflow for SAR studies of isoxazoline carboxamide herbicides.

References

• 1. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Analysis of the resistance level and target site resistance mechanisms of Echinochloa crus-galli to penoxsulam from Hubei Province, China - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Guide: Investigating the Effects of Icafolin-Methyl on Plant Tubulin Polymerization

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Icafolin-methyl" is not a widely recognized chemical entity in scientific literature. This guide is predicated on the hypothesis that the query pertains to a methylated derivative of Icariside II, a flavonoid known for its cytotoxic effects in cancer research, which often involve disruption of the cell cycle. As there is no direct published research on the effects of Icariside II or its derivatives on plant tubulin, this document provides a comprehensive framework and detailed protocols for investigating such effects.

Introduction: Plant Microtubules as a Target

Microtubules are dynamic polymers of α- and β-tubulin heterodimers, essential for a multitude of cellular processes in plants, including cell division, elongation, and the deposition of cellulose (B213188) microfibrils in the cell wall.[1][2] The dynamic instability of microtubules, characterized by phases of polymerization and depolymerization, is critical for their function.[1] Unlike animal cells, plant interphase cells possess cortical microtubule arrays that are crucial for directing cell expansion and are organized without a central centrosome.[1]

Compounds that interfere with tubulin polymerization can have profound effects on plant growth and development, making them valuable as research tools and potential herbicides.[3] Many natural and synthetic compounds exert their biological effects by binding to tubulin and either inhibiting its polymerization or stabilizing the resulting microtubules, leading to a G2/M phase cell cycle arrest and, ultimately, apoptosis.[4][5][6][7][8][9]

This guide outlines the experimental procedures to test the hypothesis that Icafolin-methyl, a putative derivative of Icariside II, acts as a plant tubulin polymerization inhibitor.

Postulated Mechanism of Action

Based on the known anticancer properties of flavonoids like Icariside II, which include inducing cell cycle arrest, it is plausible that Icafolin-methyl could interfere with microtubule dynamics.[10] The proposed mechanism involves the binding of Icafolin-methyl to β-tubulin, potentially at the colchicine-binding site, which is a common target for tubulin polymerization inhibitors.[11][12] This binding would prevent the incorporation of tubulin dimers into growing microtubules, leading to a net depolymerization of the microtubule network. The disruption of the mitotic spindle would trigger the spindle assembly checkpoint, causing an arrest in the G2/M phase of the cell cycle and subsequent programmed cell death.

Caption: Postulated signaling pathway for Icafolin-methyl.

Experimental Protocols

The following protocols are foundational for characterizing the effects of a novel compound on plant tubulin polymerization and microtubule-dependent cellular processes.

This assay quantitatively measures the effect of a test compound on the polymerization of purified tubulin by monitoring the increase in light scattering as microtubules form.[13][14][15]

Materials:

• Lyophilized plant tubulin (e.g., from tobacco BY-2 cells or mung bean seedlings)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP solution: 10 mM in water, stored at -80°C

• Glycerol

• Icafolin-methyl stock solution (e.g., 10 mM in DMSO)

• Positive control: Oryzalin or Combretastatin A-4 (tubulin polymerization inhibitors)[3][11]

• Negative control: DMSO (vehicle)

• 96-well clear, flat-bottom microplate

• Temperature-controlled microplate reader

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized plant tubulin to 10 mg/mL in ice-cold GTB. Aliquot and store at -80°C.

  • Prepare Polymerization Buffer: GTB with 10% (v/v) glycerol.

  • Prepare a working solution of GTP (10 mM) in Polymerization Buffer.

• Reaction Setup (on ice):

  • In a 96-well plate, prepare serial dilutions of Icafolin-methyl in Polymerization Buffer to achieve a 10x final concentration.

  • Add 10 µL of each 10x test compound dilution (or controls) to the appropriate wells.

  • Prepare the tubulin polymerization mix on ice. For a final volume of 100 µL per well, mix:

    • 79 µL Polymerization Buffer

    • 10 µL of 10 mM GTP

    • 1 µL of 10 mg/mL plant tubulin (final concentration ~1 mg/mL or as optimized for the specific tubulin source)

• Data Acquisition:

  • Initiate the polymerization by adding 90 µL of the tubulin polymerization mix to each well containing 10 µL of the compound dilution.

  • Immediately place the plate in a microplate reader pre-warmed to 30-37°C (temperature to be optimized for plant tubulin).

  • Measure the absorbance at 340 nm every minute for 60-90 minutes in kinetic mode.[13]

• Data Analysis:

  • Plot absorbance vs. time to generate polymerization curves.

  • Determine the maximum velocity (Vmax) of polymerization from the slope of the linear portion of the curve.

  • Calculate the percentage of inhibition relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of Icafolin-methyl concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration that inhibits polymerization by 50%).

This protocol allows for the direct visualization of the microtubule network in plant cells (e.g., tobacco BY-2 suspension cells or Arabidopsis thaliana root tips) following treatment with the test compound.[16][17][18][19][20]

Materials:

• Plant material (e.g., 3-day old tobacco BY-2 cell culture)

• Microtubule-stabilizing buffer (MTSB): 50 mM PIPES, 5 mM EGTA, 5 mM MgSO₄, pH 7.0

• Fixative: 3-4% (w/v) paraformaldehyde in MTSB

• Cell wall digesting solution: 1% (w/v) Cellulase, 0.1% (w/v) Pectolyase in MTSB

• Permeabilization solution: 1% (v/v) Triton X-100 in MTSB

• Blocking solution: 3% (w/v) BSA in MTSB

• Primary antibody: Mouse anti-α-tubulin monoclonal antibody (e.g., B-5-1-2)

• Secondary antibody: Goat anti-mouse IgG conjugated to a fluorophore (e.g., Alexa Fluor 488)

• DNA stain: DAPI (4',6-diamidino-2-phenylindole)

• Antifade mounting medium

• Microscope slides and coverslips

• Confocal laser scanning microscope

Procedure:

• Cell Treatment: Incubate plant cells with various concentrations of Icafolin-methyl (and controls) for a predetermined time (e.g., 1-4 hours).

• Fixation: Fix the cells with paraformaldehyde solution for 1 hour at room temperature.

• Cell Wall Digestion: Wash the cells with MTSB and digest the cell walls with the enzyme solution for 15-30 minutes.

• Permeabilization: Adhere the protoplasts to poly-L-lysine coated slides and permeabilize with Triton X-100 for 15 minutes.

• Immunolabeling:

  • Block non-specific binding with BSA solution for 1 hour.

  • Incubate with the primary anti-tubulin antibody (e.g., 1:500 dilution in blocking solution) overnight at 4°C.

  • Wash three times with MTSB.

  • Incubate with the fluorescently-labeled secondary antibody (e.g., 1:1000 dilution) for 1-2 hours at room temperature in the dark.

• Staining and Mounting:

  • Wash three times with MTSB.

  • Counterstain nuclei with DAPI for 10 minutes.

  • Mount the coverslip with an antifade medium.

• Imaging: Visualize the microtubule structures using a confocal microscope. Acquire Z-stacks to reconstruct the 3D organization of the microtubule network.

Caption: General workflow for testing a novel compound.

Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison between different concentrations of the test compound and controls.

Table 1: In Vitro Plant Tubulin Polymerization Inhibition by Icafolin-methyl

Compound	IC50 (µM) [a]	Maximum Inhibition (%)
Icafolin-methyl	[Value ± SD]	[Value ± SD]
Oryzalin (Control)	[Value ± SD]	[Value ± SD]

[a] Concentration required to inhibit the maximal rate of tubulin polymerization by 50%. Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Cytotoxicity and Microtubule Disruption in Plant Cells

Treatment	Concentration (µM)	GI50 (µM) [b]	Microtubule Organization [c]	Mitotic Index (%)
DMSO (Control)	-	> [Max Conc.]	Organized cortical arrays; distinct mitotic spindles.	[Value ± SD]
Icafolin-methyl	[Low Conc.]	[Value ± SD]	Partially depolymerized cortical arrays.	[Value ± SD]
Icafolin-methyl	[Mid Conc.]	Fragmented and sparse microtubule network.	[Value ± SD]
Icafolin-methyl	[High Conc.]	Complete loss of discernible microtubules.	[Value ± SD]

[b] Concentration required to inhibit cell growth by 50%. [c] Qualitative description based on immunofluorescence microscopy.

Logical Framework for Interpretation

The interpretation of results should follow a logical progression, linking the biochemical data to the cellular observations.

Conclusion

The protocols and frameworks provided in this guide offer a robust starting point for the comprehensive evaluation of Icafolin-methyl's effects on plant tubulin polymerization. A positive correlation between the in vitro inhibition of tubulin polymerization (low IC50) and the in cellulo disruption of microtubule networks and cell cycle arrest would provide strong evidence that Icafolin-methyl's primary mechanism of action is the direct targeting of the plant microtubule cytoskeleton. Such findings would be significant for both basic research into plant cell biology and the potential development of novel herbicidal agents.

References

• 1. Microtubule dynamics and organization in the plant cortical array - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microtubule Dynamics Plays a Vital Role in Plant Adaptation and Tolerance to Salt Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oryzalin, a dinitroaniline herbicide, binds to plant tubulin and inhibits microtubule polymerization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of action of antitumor drugs that interact with microtubules and tubulin. | Semantic Scholar [semanticscholar.org]
• 5. Development of tubulin polymerization inhibitors as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of action of and resistance to antitubulin agents: microtubule dynamics, drug transport, and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cell cycle arrest through inhibition of tubulin polymerization by withaphysalin F, a bioactive compound isolated from Acnistus arborescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Icariside II: Anticancer Potential and Molecular Targets in Solid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel tubulin polymerization inhibitors disclosed | BioWorld [bioworld.com]
• 12. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 13. interchim.fr [interchim.fr]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Microtubules in Plant Cells: Strategies and Methods for Immunofluorescence, Transmission Electron Microscopy and Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Strategies for imaging microtubules in plant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Microtubules in Plant Cells: Strategies and Methods for Immunofluorescence, Transmission Electron Microscopy, and Live Cell Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

The Spirocyclic Nitronate: A Pivotal Intermediate in the Diastereoselective Synthesis of Icafolin-Methyl Metabolites

For researchers, scientists, and drug development professionals, understanding the intricate synthetic pathways of novel agrochemicals like Icafolin-methyl is paramount. This technical guide delves into the critical role of a spirocyclic nitronate intermediate in a scalable and diastereoselective synthesis of 4-hydroxy-2-isoxazoline metabolites of Icafolin-methyl, a potent plant-specific inhibitor of tubulin polymerization.

The synthesis of complex, biologically active molecules often hinges on the strategic formation of key intermediates that control stereochemistry and allow for the efficient construction of the final scaffold. In the synthesis of hydroxylated metabolites of Icafolin-methyl, a spirocyclic nitronate has been identified as a crucial intermediate. Its formation and subsequent transformation are central to a practical and scalable synthetic route.[1][2]

The Synthetic Strategy: A Cyclocondensation Approach

The core of the synthetic strategy involves a cyclocondensation reaction between 3,5-difluoronitromethane and α-formylbutyrolactone.[1][2] This key step sets the stage for the formation of the densely functionalized 4-hydroxy-isoxazoline core of the Icafolin-methyl metabolites. The reaction proceeds through the formation of a spirocyclic nitronate, which is then further elaborated to the desired products.

The overall synthetic workflow can be visualized as a sequence of key transformations, starting from the initial cyclocondensation to the final metabolite.

Figure 1. Synthetic workflow for Icafolin-methyl metabolites via a spirocyclic nitronate.

Experimental Protocols

A detailed experimental protocol for the key steps involving the spirocyclic nitronate is crucial for reproducibility. The following is a representative procedure based on the available literature.

Formation of the Spirocyclic Nitronate:

A practical cyclocondensation of 3,5-difluoronitromethane with α-formylbutyrolactone is the key to success for this synthesis.[1][2]

Reduction of the Spirocyclic Nitronate:

The obtained nitronate is then reduced to the corresponding isoxazoline (B3343090).[2] This is achieved by prolonged heating in trimethyl phosphite.[2] It is important to note that the amount of crystal water in the nitronate can negatively impact the reaction yield and the ease of product isolation.[2]

Transformation of the Resulting Spirooxazoline:

The spirooxazoline intermediate is subsequently transformed into the hydroxyester.[2] This involves saponification of the lactone followed by methyl ester formation using trimethylsilyldiazomethane.[2] An acid-mediated methanolysis was reported to be ineffective for this transformation.[2]

Quantitative Data

The efficiency of the synthetic route can be summarized by the yields of the key transformations. The following table presents a summary of the reported yields for the synthesis of Icafolin-methyl.

Reaction Step	Reagents and Conditions	Yield
Oxime formation	NaOAc, NH₂OH·HCl, EtOH, RT, overnight	Not specified
Chloro-oxime formation	NCS, DMF, 50 °C	Not specified (used without purification)
Isoxazoline formation	NaHCO₃, i-PrOH, 2 h, 50 °C	Not specified
Dehydration	(CF₃SO₂)₂O, pyridine, DCM, 30 min, 0 °C	Not specified
Elimination	DBU, DMA, 2 h, RT	Not specified
Chiral Separation	Preparative SFC system using a ChiralCel OJ-H 5 μ column	48% of each enantiomer
Saponification to Icafolin	2 N NaOH in water, MeOH, 30 min, RT	Not specified
Amide coupling to Icafolin-methyl	T3P, NEt₃, ether, DCM, 20 min, RT	Not specified
Saponification of Icafolin-methyl to Icafolin	2 N NaOH in water, MeOH, 6 h, RT	Not specified

Table 1. Summary of reaction conditions and yields for the synthesis of Icafolin-methyl.[3]

Broader Context and Significance

Icafolin-methyl is a novel herbicide belonging to the isoxazoline carboxamide chemical class.[4] Its mode of action is the plant-specific inhibition of tubulin polymerization.[4][5] In plants, Icafolin-methyl is hydrolyzed to the carboxylic acid, icafolin, which is the active inhibitor.[5][6] The development of new herbicides with novel modes of action or new chemical classes for established modes of action is crucial for managing the growing problem of herbicide-resistant weeds.[4][5] The synthetic route described, which proceeds through a key spirocyclic nitronate intermediate, provides a scalable method for accessing important metabolites of Icafolin-methyl, which are necessary for regulatory and research purposes. This highlights the importance of innovative synthetic chemistry in the development of new crop protection solutions.

References

• 1. Synthesis of selected plant metabolites of icafolin–methyl via the formation of a spirocyclic nitronate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of selected plant metabolites of icafolin–methyl via the formation of a spirocyclic nitronate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 5. researchgate.net [researchgate.net]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Plant-Specific Inhibitory Action of Icafolin-Methyl on Tubulin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Icafolin-methyl represents a significant advancement in herbicide technology as a novel, plant-specific inhibitor of tubulin polymerization. This technical guide provides a comprehensive overview of the mechanism, quantitative effects, and experimental methodologies used to characterize the inhibitory action of Icafolin-methyl and its active metabolite, Icafolin. The document details the selective disruption of microtubule dynamics in plant cells, a process essential for cell division, growth, and overall plant structure. This specificity presents a promising avenue for the development of targeted herbicides with improved safety profiles. Included are structured data tables, detailed experimental protocols for key assays, and visual diagrams of the mechanism of action and experimental workflows to facilitate a deeper understanding and further research in this area.

Introduction

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers. They are crucial for a multitude of cellular processes in eukaryotes, including cell division, intracellular transport, and the maintenance of cell shape. The critical role of microtubules makes them an established target for various therapeutic agents, including anticancer drugs and herbicides.

Icafolin-methyl is a novel herbicide belonging to the isoxazoline (B3343090) carboxamide chemical class.[1] It functions as a pro-herbicide, being metabolized in planta to its active form, the carboxylic acid Icafolin.[1] This active metabolite exerts its herbicidal effects by inhibiting tubulin polymerization, leading to a disruption of microtubule-dependent processes and ultimately, plant death.[1][2] A key feature of Icafolin-methyl is its plant-specific action, showing potent inhibition of plant tubulin while having no effect on animal tubulin.[3][4] This selectivity underscores its potential as a targeted herbicide with a favorable environmental and toxicological profile.

This guide will delve into the technical details of Icafolin-methyl's mode of action, presenting the available quantitative data, outlining the experimental protocols for its study, and providing visual representations of its molecular interactions and the scientific workflow for its characterization.

Mechanism of Action

Icafolin-methyl's herbicidal activity is initiated upon its absorption by the plant and subsequent metabolic conversion to Icafolin.[1] Icafolin then acts as a potent inhibitor of tubulin polymerization specifically within plant cells.[1] It is proposed that Icafolin binds to β-tubulin, one of the core components of the microtubule structure.[5][6] This binding event interferes with the assembly of tubulin heterodimers into protofilaments and subsequently into microtubules. The disruption of microtubule dynamics leads to cell cycle arrest, abnormal cell swelling, and ultimately, cessation of growth and plant death.[7]

Signaling Pathway and Molecular Interaction

The precise binding site of Icafolin on plant β-tubulin has not yet been fully elucidated in the available literature. However, the current understanding of its mechanism of action can be visualized as a multi-step process from application to cellular effect.

Proposed mechanism of Icafolin-methyl's herbicidal action.

Quantitative Data on Tubulin Inhibition

While specific IC50 values for the inhibition of plant versus animal tubulin polymerization by Icafolin-methyl or Icafolin are not available in the reviewed literature, qualitative and semi-quantitative data clearly demonstrate its plant-specific inhibitory activity. The primary research in this area has utilized in vitro tubulin polymerization assays to compare the effects on tubulin from different sources.

Compound	Target Tubulin	Concentration	Observed Effect	Reference Compound	Reference Effect
Icafolin-methyl (ICM 1)	Tobacco BY-2 (Plant)	10 µM	Inhibition of polymerization	Oryzalin (10 µM)	Inhibition
Icafolin-methyl (ICM 1)	Porcine Brain (Animal)	10 µM	No interference with polymerization	Colchicine (10 µM)	Inhibition
Icafolin (ICA 2)	Porcine Brain (Animal)	10 µM	No interference with polymerization	Colchicine (10 µM)	Inhibition
Table 1: Summary of the in vitro effects of Icafolin-methyl and Icafolin on tubulin polymerization.[3][4]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the plant-specific tubulin inhibitory action of Icafolin-methyl. These protocols are based on established methods in the field and are representative of the techniques likely employed in the primary research.

Plant Tubulin Purification (TOG-Affinity Chromatography)

A reliable source of active plant tubulin is essential for in vitro assays. TOG-affinity chromatography is an effective method for this purpose.

Materials:

• Plant cell suspension culture (e.g., Tobacco BY-2, Arabidopsis T87)

• TOG-column (resin with immobilized yeast Stu2 TOG1/2 domains)

• Lysis Buffer (e.g., 50 mM PIPES-KOH, pH 7.2, 1 mM MgSO4, 1 mM EGTA, 1 mM DTT, protease inhibitors)

• Wash Buffers (with varying salt concentrations)

• Elution Buffer (e.g., Lysis Buffer with 0.5 M KCl)

• Centrifuge, chromatography columns, spectrophotometer

Procedure:

• Harvest plant cells and freeze them in liquid nitrogen.

• Grind the frozen cells to a fine powder.

• Resuspend the powder in ice-cold Lysis Buffer.

• Centrifuge the lysate at high speed to pellet cell debris.

• Load the clarified supernatant onto a pre-equilibrated TOG-column.

• Wash the column extensively with Wash Buffers to remove non-specifically bound proteins.

• Elute the bound tubulin with Elution Buffer.

• Concentrate the eluted tubulin and exchange the buffer to a suitable storage buffer (e.g., BRB80).

• Determine the protein concentration, assess purity by SDS-PAGE, and store at -80°C.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay monitors the effect of compounds on the polymerization of purified tubulin in real-time.

Materials:

• Purified plant tubulin (e.g., from Tobacco BY-2) and animal tubulin (e.g., porcine brain)

• Polymerization Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol (B35011)

• Fluorescent reporter dye (e.g., DAPI)

• Icafolin-methyl, Icafolin, and control compounds (e.g., Oryzalin for plants, Colchicine for animals) dissolved in DMSO

• Temperature-controlled fluorescence plate reader (Excitation: ~360 nm, Emission: ~450 nm for DAPI)

• Black, opaque 96-well plates

Procedure:

• Prepare a tubulin polymerization mix on ice: For a final concentration of 2-3 mg/mL tubulin, combine Polymerization Buffer, GTP (to a final concentration of 1 mM), glycerol (to a final concentration of 10%), and DAPI (to a final concentration of 6-10 µM).

• Add the test compounds (Icafolin-methyl, Icafolin, or controls) at various concentrations to the wells of a pre-warmed 96-well plate. Include a DMSO-only control.

• To initiate the polymerization reaction, add the cold tubulin polymerization mix to each well.

• Immediately place the plate in the 37°C plate reader.

• Measure the fluorescence intensity every 60 seconds for 60 minutes.

• Analyze the data by plotting fluorescence intensity versus time. The rate of polymerization and the steady-state fluorescence level can be used to quantify the inhibitory effect.

Immunofluorescence Microscopy of Plant Cells

This technique allows for the visualization of microtubule structures within cells to observe the effects of Icafolin-methyl treatment.

Materials:

• Plant seedlings (e.g., Arabidopsis thaliana) or cell cultures

• Icafolin-methyl treatment solution

• Fixative (e.g., 4% paraformaldehyde in a microtubule-stabilizing buffer)

• Cell wall digesting enzymes (e.g., cellulase, pectolyase)

• Permeabilization buffer (e.g., Triton X-100 in PBS)

• Blocking solution (e.g., BSA in PBS)

• Primary antibody (e.g., anti-α-tubulin monoclonal antibody)

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated anti-mouse IgG)

• Nuclear stain (e.g., DAPI)

• Confocal laser scanning microscope

Procedure:

• Treat plant seedlings or cells with various concentrations of Icafolin-methyl for a specified duration.

• Fix the samples in the fixative solution.

• Partially digest the cell walls using the enzyme solution.

• Permeabilize the cell membranes with the permeabilization buffer.

• Block non-specific antibody binding with the blocking solution.

• Incubate with the primary anti-tubulin antibody.

• Wash the samples and incubate with the fluorescently labeled secondary antibody.

• Stain the nuclei with DAPI.

• Mount the samples and visualize the microtubule organization using a confocal microscope.

Experimental and Logical Workflow

The characterization of a novel plant-specific tubulin inhibitor like Icafolin-methyl typically follows a logical progression of experiments, from initial observations of herbicidal activity to detailed biochemical and cellular assays.

Workflow for characterizing Icafolin-methyl's mode of action.

Conclusion

Icafolin-methyl is a potent and selective herbicide that targets a fundamental component of the plant cytoskeleton. Its mode of action, involving the plant-specific inhibition of tubulin polymerization by its active metabolite Icafolin, provides an effective means of weed control. The experimental approaches detailed in this guide, including in vitro polymerization assays and cellular imaging, are crucial for elucidating the molecular details of its activity and for the discovery of new herbicidal compounds with similar modes of action. Further research to identify the precise binding site of Icafolin on β-tubulin will provide even greater insight into its specificity and could pave the way for the structure-based design of next-generation herbicides.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bayer should launch two herbicides in the coming years: icafolin and Convintro Duo - Revista Cultivar [revistacultivar.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Icafolin-methyl | Microtubule(Tubulin) | 2254752-21-9 | Invivochem [invivochem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. What is Icafolin-Methyl? [global-agriculture.com]

Environmental Fate and Degradation of Icafolin-Methyl in Soil: A Technical Guide

Disclaimer: Icafolin-methyl is a novel herbicide, and as of late 2025, comprehensive, peer-reviewed data on its environmental fate in soil is not yet publicly available. This guide is based on preliminary information, the chemical properties of the molecule, and established scientific principles governing the degradation of similar herbicides. The experimental protocols described are based on international guidelines and represent typical methodologies for such studies.

Introduction

Icafolin-methyl is a new broad-spectrum, post-emergence herbicide developed by Bayer, belonging to the novel benzoylpyrazole (B3032486) chemical class.[1] Its mode of action is the inhibition of plastidic homomeric acetyl-CoA carboxylase (ACCase), an enzyme critical for fatty acid synthesis in plants.[1] As a recently developed active ingredient, understanding its environmental fate, particularly its persistence and degradation pathways in soil, is crucial for assessing its ecological impact and ensuring its safe and sustainable use in agriculture.

Preliminary studies suggest that Icafolin-methyl undergoes rapid degradation in aerobic soils, indicating a minimal risk of long-term residue accumulation.[1] This guide provides an in-depth overview of the anticipated environmental fate and degradation of Icafolin-methyl in soil, intended for researchers, scientists, and professionals in drug development.

Predicted Degradation Pathway of Icafolin-Methyl in Soil

The primary degradation pathway of Icafolin-methyl in soil is expected to be initiated by the hydrolysis of the methyl ester to its corresponding carboxylic acid, icafolin. This is a common degradation route for herbicides containing ester functional groups in the soil environment.[2] This initial hydrolysis step can be followed by further microbial degradation of the icafolin molecule, ultimately leading to mineralization.

The proposed degradation pathway is illustrated in the diagram below:

Figure 1: Proposed degradation pathway of Icafolin-methyl in soil.

Quantitative Data on Soil Degradation

Specific quantitative data, such as the half-life (DT50) of Icafolin-methyl and its metabolites in various soil types, are not yet widely available in the public domain. Preliminary findings have indicated a rapid degradation in aerobic soil environments. One source mentioned that in a soil metabolism study, approximately half of the applied icafolin broke down within 35 days under controlled laboratory conditions.[1] However, for a comprehensive risk assessment, further studies under a range of environmental conditions are necessary.

The following table summarizes the expected data points from future soil degradation studies:

Parameter	Expected Value/Range	Soil Type(s)	Temperature (°C)	Moisture (% WHC)	Method
DT50 (Icafolin-methyl)	Not yet established	Loam, Sandy Loam, Clay Loam, Silt Loam	20-25	40-60	Laboratory aerobic soil metabolism study
DT90 (Icafolin-methyl)	Not yet established	Loam, Sandy Loam, Clay Loam, Silt Loam	20-25	40-60	Laboratory aerobic soil metabolism study
DT50 (Icafolin)	Not yet established	Loam, Sandy Loam, Clay Loam, Silt Loam	20-25	40-60	Laboratory aerobic soil metabolism study
Major Metabolites	Icafolin (carboxylic acid)	Various	20-25	40-60	Laboratory aerobic soil metabolism study
Mineralization (% of applied)	Not yet established	Various	20-25	40-60	Laboratory aerobic soil metabolism study
Bound Residues (% of applied)	Not yet established	Various	20-25	40-60	Laboratory aerobic soil metabolism study

Experimental Protocols

The following sections detail the likely methodologies for key experiments to determine the environmental fate of Icafolin-methyl in soil, based on established international guidelines such as those from the OECD and EPA.

Aerobic Soil Metabolism Study

Objective: To determine the rate and route of degradation of Icafolin-methyl in soil under aerobic conditions.

Methodology:

• Soil Selection: A minimum of three different soil types should be used, representing a range of textures, organic matter content, and pH.

• Test Substance: Radiolabeled ([14C]) Icafolin-methyl is typically used to trace the parent compound and its degradation products.

• Application: The test substance is applied to fresh soil samples at a concentration equivalent to the maximum recommended field application rate.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C ± 2°C) and moisture content (e.g., 50% of water holding capacity). Aerobic conditions are maintained by ensuring adequate air exchange.

• Sampling: Soil samples are collected at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction: At each sampling point, soil samples are extracted with appropriate organic solvents to isolate the parent compound and its metabolites.

• Analysis: The extracts are analyzed using techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify Icafolin-methyl and its degradation products.

• Mineralization and Bound Residues: Volatile organic compounds and CO2 produced during incubation are trapped to quantify mineralization. Non-extractable (bound) residues are quantified by combustion of the extracted soil.

The experimental workflow for an aerobic soil metabolism study is depicted below:

Figure 2: Experimental workflow for an aerobic soil metabolism study.

Analytical Methodology

Objective: To develop and validate a robust analytical method for the quantification of Icafolin-methyl and its primary metabolite, icafolin, in soil samples.

Methodology:

• Extraction: Soil samples are typically extracted with an organic solvent mixture, such as acetonitrile/water, using techniques like accelerated solvent extraction (ASE) or sonication.

• Clean-up: The crude extract is subjected to a clean-up step to remove interfering matrix components. Solid-phase extraction (SPE) with appropriate cartridges is a common technique.

• Instrumental Analysis: The final extract is analyzed by LC-MS/MS. This technique provides high selectivity and sensitivity for the detection and quantification of the target analytes.

• Method Validation: The analytical method should be validated according to international guidelines (e.g., SANTE/11312/2021) to ensure its accuracy, precision, linearity, and sensitivity (limit of quantification, LOQ).

The logical relationship of the analytical method development is shown below:

Figure 3: Logical workflow for the analytical determination of Icafolin-methyl and its metabolites in soil.

Conclusion

While comprehensive data is still emerging, preliminary information suggests that Icafolin-methyl is not expected to be persistent in the soil environment. The primary degradation pathway is anticipated to involve hydrolysis of the methyl ester to form the carboxylic acid metabolite, icafolin, followed by further microbial degradation. Standardized experimental protocols, as outlined in this guide, will be essential for generating the robust data required for a complete environmental risk assessment. As Icafolin-methyl moves closer to its expected market launch, further peer-reviewed studies will be crucial to fully elucidate its behavior in various soil types and climatic conditions.

References

• 1. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 2. Phase I - Hydrolysis Reactions | Metabolism of Herbicides or Xenobiotics in Plants - passel [passel2.unl.edu]

An In-Depth Technical Guide on the Potential for Groundwater Contamination by Icafolin-methyl

To: Researchers, Scientists, and Drug Development Professionals

Subject: A Technical Assessment of Icafolin-methyl and its Potential for Groundwater Contamination

Executive Summary

Icafolin-methyl is a novel herbicide under development by Bayer, representing a new mode of action for post-emergent weed control by inhibiting tubulin polymerization.[1] As it proceeds through regulatory approval in major agricultural markets, a thorough understanding of its environmental fate, particularly its potential for groundwater contamination, is critical. This technical guide synthesizes the currently available information on Icafolin-methyl's environmental characteristics.

However, it is crucial to note that as of this date, detailed, publicly available quantitative data on many of the key physicochemical and environmental fate parameters of Icafolin-methyl are limited. The primary scientific literature on this compound is very recent, and full-text articles containing in-depth experimental data are not yet widely accessible. Similarly, comprehensive regulatory assessment reports from bodies such as the U.S. Environmental Protection Agency (EPA) or the European Food Safety Authority (EFSA) are not yet public, as the registration process is ongoing.[2][3]

Introduction to Icafolin-methyl

Icafolin-methyl is a new herbicide from the isoxazolin carboxamide chemical class.[4] Its novel mode of action involves the inhibition of tubulin polymerization in plants, a mechanism distinct from many existing commercial herbicides.[4][5][6] This disruption of microtubule formation leads to cell cycle arrest and ultimately, the death of the target weed species.[7] In planta, Icafolin-methyl is hydrolyzed to its carboxylic acid form, icafolin.[1] Bayer has positioned this herbicide as a tool for managing weed resistance and to support regenerative agriculture practices like no-till farming.[2]

Physicochemical Properties

A comprehensive and verified set of physicochemical properties for Icafolin-methyl is not yet publicly available in databases such as the University of Hertfordshire's AERU database.[8] These properties are fundamental to assessing its potential for environmental mobility.

Table 1: Physicochemical Properties of Icafolin-methyl

Property	Value	Source & Comments
Water Solubility	Data not available	Crucial for determining leaching potential.
Vapor Pressure	Data not available	Influences volatilization from soil and plant surfaces.
Octanol-Water Partition Coefficient (Kow)	Data not available	Indicates the potential for sorption to organic matter in soil.
Dissociation Constant (pKa)	Data not available	Determines the ionic state of the molecule at different soil pH values, affecting its mobility.

Environmental Fate

The environmental fate of a pesticide governs its persistence and mobility in the environment. Key processes include degradation (biotic and abiotic) and sorption to soil particles.

Degradation

Degradation is the breakdown of a chemical in the environment. The rate of degradation is a primary factor in determining the potential for a pesticide to leach to groundwater.

• Aerobic Soil Metabolism: A preliminary, non-peer-reviewed soil metabolism study has been cited in secondary sources, indicating that Icafolin-methyl has a half-life of approximately 35 days in aerobic soils, with mineralization to CO2 being a significant degradation pathway.[9] It is important to note that this study was reportedly conducted under controlled laboratory conditions.[9] Real-world environmental conditions such as soil type, temperature, and moisture will influence this rate.[9]

• Anaerobic Soil Metabolism: Data is not available. This is a critical data gap for assessing persistence in saturated soil conditions, which can occur in or near groundwater zones.

• Photolysis: Data is not available. Photodegradation on soil surfaces can be a significant dissipation pathway for some herbicides.

• Hydrolysis: Data is not available. The rate of hydrolysis at different pH values is important for determining persistence in soil water and groundwater.

Table 2: Environmental Degradation of Icafolin-methyl

Degradation Pathway	Half-life (DT50)	Source & Comments
Aerobic Soil Metabolism	~35 days	Secondary source citing a preliminary study under controlled conditions.[9]
Anaerobic Soil Metabolism	Data not available
Aqueous Photolysis	Data not available
Hydrolysis	Data not available

Mobility

The mobility of a pesticide in soil determines its potential to move from the point of application towards groundwater. This is largely influenced by its sorption to soil organic carbon and clay particles.

• Soil Adsorption and Desorption: Quantitative data on the soil adsorption coefficient (Kd) or the organic carbon-normalized adsorption coefficient (Koc) for Icafolin-methyl are not currently available. These values are essential for predicting its leaching potential.

Table 3: Soil Mobility Parameters for Icafolin-methyl

Parameter	Value	Source & Comments
Soil Adsorption Coefficient (Kd)	Data not available
Organic Carbon-Normalized Adsorption Coefficient (Koc)	Data not available

Experimental Protocols

Detailed experimental protocols for the cited studies on Icafolin-methyl are not available in the public domain at this time. Access to the full-text scientific articles and regulatory submission documents is required to provide this information.

Visualizations

Signaling Pathway: Mode of Action

The primary mode of action of Icafolin-methyl is the inhibition of tubulin polymerization in plants. This disrupts the formation of microtubules, which are essential for cell division, cell plate formation, and intracellular transport.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 3. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 4. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. vantrumpreport.com [vantrumpreport.com]
• 8. Icafolin-methyl [sitem.herts.ac.uk]
• 9. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]

Ecotoxicological Profile of Icafolin-methyl and its Metabolites: A Technical Guide

Disclaimer: Icafolin-methyl is a novel herbicide active ingredient currently undergoing regulatory review in major markets, including the United States and the European Union. As of December 2025, comprehensive ecotoxicological data from regulatory assessments are not yet publicly available. This guide has been compiled based on preliminary scientific publications, information from the manufacturer (Bayer), and established regulatory testing frameworks for pesticides. The quantitative data presented in the tables are representative examples based on typical reporting formats and do not reflect actual experimental results for Icafolin-methyl.

Executive Summary

Icafolin-methyl is a new post-emergence herbicide belonging to the benzoylpyrazole (B3032486) chemical class.[1] Its primary mode of action in target plant species is the inhibition of tubulin polymerization, a critical process for cell division and growth.[2][3] In planta, Icafolin-methyl is hydrolyzed to its primary metabolite, icafolin, which also exhibits herbicidal activity.[1][2] Developed by Bayer, Icafolin-methyl is positioned as a new tool for managing herbicide-resistant weeds and is purported to have an "exceptional safety and sustainability profile".[4][5] This technical guide provides a comprehensive overview of the anticipated ecotoxicological profile of Icafolin-methyl and its primary metabolite, icafolin. It outlines the standard experimental protocols required for regulatory approval and presents a framework for the expected environmental fate and effects data.

Chemical Identity and Physicochemical Properties

Active Ingredient: Icafolin-methyl Chemical Class: Benzoylpyrazole[1] Primary Metabolite: Icafolin[1] Manufacturer: Bayer CropScience[6]

A summary of the known and expected physicochemical properties of Icafolin-methyl is presented in Table 1. These properties are crucial for predicting the environmental fate and transport of the compound.

Table 1. Physicochemical Properties of Icafolin-methyl

Property	Value	Source
Water Solubility	Data not publicly available	[6]
Vapor Pressure	Data not publicly available	[6]
Octanol-Water Partition Coefficient (Log Kow)	Data not publicly available	[6]
Dissociation Constant (pKa)	Data not publicly available	[6]

Environmental Fate and Metabolism

The environmental fate of a pesticide describes its persistence and transformation in various environmental compartments. Key studies investigate its degradation in soil, water, and sediment, as well as its potential for bioaccumulation.

Abiotic and Biotic Degradation

Standard experimental protocols for determining the degradation of Icafolin-methyl and its metabolites in the environment are outlined below.

Experimental Protocols:

• Aerobic Soil Metabolism (OECD 307): This study evaluates the rate and pathway of degradation in aerobic soil. The test substance, typically radiolabeled, is applied to soil samples incubated under controlled temperature, moisture, and aerobic conditions. Samples are taken at various intervals and analyzed for the parent compound and transformation products. The time for 50% dissipation (DT50) is calculated.

• Anaerobic Soil Metabolism (OECD 307): This protocol is similar to the aerobic study but is conducted under anaerobic (flooded) conditions to simulate environments with low oxygen levels.

• Aerobic and Anaerobic Aquatic Metabolism (OECD 308): This study assesses degradation in aquatic systems, including the water column and sediment. The test substance is applied to a water-sediment system, and degradation is monitored over time in both compartments under aerobic and anaerobic conditions.

• Photolysis in Water (OECD 316): This study determines the degradation of the substance in water when exposed to light, simulating the effect of sunlight on surface waters.

Mobility and Bioaccumulation

The mobility of Icafolin-methyl in soil and its potential to accumulate in organisms are critical aspects of its environmental risk assessment.

Experimental Protocols:

• Soil Adsorption/Desorption (OECD 106): This study measures the extent to which the pesticide binds to different soil types. The adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are determined to predict the potential for leaching.

• Bioaccumulation in Fish (OECD 305): This study evaluates the potential for the pesticide to accumulate in fish tissues. Fish are exposed to the test substance in water, and the uptake and depuration are measured to calculate the Bioconcentration Factor (BCF).

Ecotoxicological Profile

Ecotoxicological studies are conducted to determine the potential adverse effects of Icafolin-methyl and its metabolites on non-target organisms. The following sections outline the expected data for aquatic and terrestrial organisms.

Aquatic Ecotoxicity

The potential effects on aquatic organisms are assessed across different trophic levels. Standard acute and chronic toxicity tests are performed.

Table 2. Aquatic Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism	Endpoint	Value (µg/L)	Source
Fish (e.g., Rainbow Trout)	96-hr LC50	Data not publicly available
Aquatic Invertebrate (e.g., Daphnia magna)	48-hr EC50	Data not publicly available
Algae (e.g., Pseudokirchneriella subcapitata)	72-hr EC50	Data not publicly available
Fish (e.g., Fathead Minnow)	Chronic NOEC	Data not publicly available
Aquatic Invertebrate (e.g., Daphnia magna)	Chronic NOEC	Data not publicly available

Experimental Protocols:

• Fish Acute Toxicity Test (OECD 203): This test determines the concentration of the substance that is lethal to 50% (LC50) of the test fish population over a 96-hour exposure period.

• Daphnia sp. Acute Immobilisation Test (OECD 202): This test measures the concentration that causes immobilization in 50% (EC50) of the daphnids over a 48-hour period.

• Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of the substance on the growth of algae over 72 hours, with the EC50 representing the concentration that inhibits growth by 50%.

• Fish Early-life Stage Toxicity Test (OECD 210): A chronic study that exposes fish from the embryo stage through early development to determine the No-Observed-Effect-Concentration (NOEC).

• Daphnia magna Reproduction Test (OECD 211): A chronic study assessing the impact on the reproductive output of daphnids to establish a NOEC.

Terrestrial Ecotoxicity

The potential risks to terrestrial organisms, including birds, bees, and soil organisms, are essential components of the ecotoxicological profile.

Table 3. Terrestrial Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism	Endpoint	Value	Source
Bird (e.g., Bobwhite Quail)	Acute Oral LD50	Data not publicly available (mg/kg bw)
Bird (e.g., Mallard Duck)	Dietary LC50	Data not publicly available (mg/kg diet)
Honeybee (Apis mellifera)	Acute Contact LD50	Data not publicly available (µ g/bee )
Honeybee (Apis mellifera)	Acute Oral LD50	Data not publicly available (µ g/bee )
Earthworm (Eisenia fetida)	14-day LC50	Data not publicly available (mg/kg soil)
Soil Microorganisms	Nitrogen Transformation	Data not publicly available (% effect)
Non-target Terrestrial Plants	EC50 (emergence, growth)	Data not publicly available (g/ha)

Experimental Protocols:

• Avian Acute Oral Toxicity Test (OECD 223): This test determines the single oral dose that is lethal to 50% (LD50) of the test birds.

• Avian Dietary Toxicity Test (OECD 205): This study determines the concentration in the diet that is lethal to 50% (LC50) of young birds over a 5-day exposure period.

• Honeybee Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine the dose (LD50) that is lethal to 50% of adult honeybees following direct contact or ingestion of the substance.

• Earthworm Acute Toxicity Test (OECD 207): This test evaluates the lethal concentration (LC50) of the substance in soil to earthworms over a 14-day period.

• Soil Microorganisms: Nitrogen Transformation Test (OECD 216): This study assesses the effect of the substance on the nitrogen transformation activity of soil microorganisms.

• Terrestrial Plant Test: Seedling Emergence and Seedling Growth (OECD 208): This test evaluates the effects of the substance on the emergence and growth of several non-target plant species.

Signaling Pathways and Mechanism of Toxicity

The primary mode of action of Icafolin-methyl in plants is the inhibition of tubulin polymerization.[2][3] This disrupts the formation of microtubules, which are essential for cell division, leading to the cessation of growth and eventual death of the weed. The diagram below illustrates this mechanism.

Caption: Mechanism of action of Icafolin-methyl in plants.

The ecotoxicological effects on non-target organisms would depend on the conservation of the tubulin protein and its role in those organisms. Further research is needed to elucidate the specific signaling pathways affected in non-target species.

Environmental Risk Assessment Workflow

The environmental risk assessment for a new pesticide like Icafolin-methyl follows a structured workflow, integrating exposure and effects data to characterize potential risks.

Caption: Environmental risk assessment workflow for a new pesticide.

Conclusion

Icafolin-methyl represents a novel herbicidal active ingredient with a distinct mode of action. While claims of a favorable safety and sustainability profile are prominent, a comprehensive public dataset on its ecotoxicological effects is pending the completion of regulatory reviews. The information presented in this guide outlines the expected framework for the ecotoxicological profile of Icafolin-methyl and its primary metabolite, icafolin, based on established international guidelines for pesticide assessment. As regulatory agencies in the US, EU, and other regions publish their findings, the specific quantitative data will become available to populate the tables and refine the risk assessment for this new herbicide.

References

• 1. Bayer applies for registration of icafolin in the European Union - Cultivar Magazine [revistacultivar.com]
• 2. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 4. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 5. Bayer Submits Novel Herbicide for Regulatory Approval in U.S., Canada, Brazil and EU - The Packer [thepacker.com]
• 6. Icafolin-methyl [sitem.herts.ac.uk]

Icarofolin-Methyl: A Technical Guide to the HRAC Group 23 Herbicide and its Significance in Modern Crop Protection

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides an in-depth analysis of Icarofolin-methyl, a novel herbicide developed by Bayer. It details its classification within HRAC Group 23, its unique mode of action, its critical role in managing herbicide resistance, and the experimental protocols used for its characterization.

Introduction and HRAC Classification

Icarofolin-methyl is a groundbreaking herbicide belonging to the isoxazoline (B3343090) carboxamide chemical class.[1] It represents the first novel mode of action for post-emergent weed control in broad-acre crops in over three decades, addressing the urgent global challenge of herbicide resistance.[2][3][4][5]

The Herbicide Resistance Action Committee (HRAC) has classified Icarofolin-methyl under Group 23 , which comprises inhibitors of microtubule organization. This classification is crucial for developing sustainable weed management programs that rotate herbicides with different modes of action to mitigate the evolution of resistant weed populations.

Mechanism of Action: Inhibition of Tubulin Polymerization

The herbicidal activity of Icarofolin-methyl stems from its function as a potent, plant-specific inhibitor of tubulin polymerization.[6]

• Pro-herbicide Activation: Icarofolin-methyl is a pro-herbicide. Upon application and absorption by the plant, it is hydrolyzed into its biologically active form, the carboxylic acid known as icafolin.[6]

• Target Site: The active compound, icafolin, disrupts cell division (mitosis) by inhibiting the polymerization of tubulin heterodimers (α- and β-tubulin) into microtubules.[6] Biochemical and genetic evidence suggests it likely binds to β-tubulins.[6]

• Cellular Impact: Microtubules are essential cytoskeletal components critical for the formation of the mitotic spindle, which segregates chromosomes during cell division. By preventing microtubule formation, Icarofolin-methyl causes mitotic arrest, leading to a cessation of growth and eventual cell death.

• Plant Specificity: Notably, studies have shown that Icarofolin-methyl and its active form inhibit the polymerization of plant-derived (tobacco BY-2) tubulin but do not interfere with mammalian (porcine brain) tubulin polymerization, indicating a high degree of plant specificity.[7]

Caption: Mechanism of action pathway for Icarofolin-methyl in a plant cell.

Significance and Applications

The introduction of Icarofolin-methyl is a significant development for global agriculture and weed science.

• Resistance Management: With weed resistance costing growers billions annually, a new mode of action is a critical tool.[1] Icarofolin-methyl provides high efficacy against many of the most competitive weeds, including known resistant biotypes of black-grass and rye-grass.[6] It is designed to complement existing herbicides like glyphosate, providing an additional tool for rotation and mixture strategies to preserve the efficacy of older chemistries.[8]

• Unique Efficacy Profile: It is a highly effective, non-selective herbicide with strong post-emergence (knockdown) activity and some residual control.[1] This potent foliar activity is unique for a tubulin polymerization inhibitor.[6]

• Support for Regenerative Agriculture: After application, weeds cease growing but remain upright in a "frozen" state, forming a natural mulch layer.[3][5] This helps retain soil moisture, prevent erosion, and supports the adoption of no-till or reduced-tillage farming systems, which are key tenets of regenerative agriculture.[3][4]

• Broad Crop Applicability: It is being developed for a wide range of crops, including cereals, soybeans, pulses, oilseeds, and various horticultural crops like citrus, grapes, and tree nuts.[4]

Caption: Logical relationship of Icarofolin-methyl in addressing herbicide resistance.

Summary of Technical Data

While extensive quantitative data from regulatory filings is not fully public, the available literature provides a strong qualitative and semi-quantitative profile for Icarofolin-methyl.

Parameter	Description
HRAC Group	23: Inhibition of Microtubule Organization
Chemical Class	Isoxazoline carboxamide
Mode of Action	Plant-specific inhibition of tubulin polymerization
Target Site	Believed to be β-tubulin
Application Type	Post-emergence (foliar) with some residual activity
Spectrum	Broad-spectrum, non-selective
Efficacy Profile	High efficacy at low application rates. Effective against key competitive weeds, including resistant biotypes of Alopecurus myosuroides (black-grass) and Lolium spp. (rye-grass).[6]
In Vitro Activity	At 10 µM, Icarofolin-methyl shows potent inhibition of tobacco BY-2 tubulin polymerization, comparable to the reference inhibitor oryzalin.[7]
Mammalian Selectivity	At 10 µM, shows no significant inhibition of porcine brain tubulin polymerization.[7]
Commercial Potential	Estimated peak sales potential of approximately €750 million.[4][5]

Key Experimental Protocol: In Vitro Tubulin Polymerization Assay

Characterizing compounds like Icarofolin-methyl relies on robust biochemical assays. The following is a representative protocol for a fluorescence-based in vitro tubulin polymerization assay, synthesized from standard methodologies in the field.

Principle: This assay monitors the polymerization of purified tubulin into microtubules in real-time. A fluorescent reporter, which preferentially binds to microtubules over free tubulin dimers, is used. An increase in fluorescence intensity over time corresponds to the rate and extent of microtubule formation. Inhibitors of polymerization will reduce the rate and magnitude of this fluorescence increase.

Reagents and Equipment:

• Purified plant tubulin (>99% pure)

• G-PEM Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, with GTP)

• Glycerol (for polymerization enhancement)

• Fluorescent Reporter (e.g., DAPI)

• Test Compound (Icarofolin-methyl) and Controls (e.g., Oryzalin as positive inhibitor, DMSO as vehicle)

• Black, opaque 96-well microplate

• Temperature-controlled fluorescence microplate reader (Excitation: ~360 nm, Emission: ~450 nm)

Procedure:

• Preparation: Pre-warm the microplate and plate reader to 37°C. Prepare serial dilutions of Icarofolin-methyl and control compounds in G-PEM buffer.

• Reaction Setup: In the wells of the 96-well plate, add the test compounds at various concentrations. Include wells for a positive control (e.g., 10 µM Oryzalin) and a negative vehicle control (e.g., 1% DMSO).

• Initiation: Prepare a cold tubulin polymerization mix containing purified tubulin, G-PEM buffer with GTP, glycerol, and the fluorescent reporter. To initiate the reaction, add this mix to each well containing the test compounds.

• Data Acquisition: Immediately place the plate into the 37°C microplate reader. Measure fluorescence intensity every 60 seconds for a period of 60 minutes.

• Data Analysis:

  • For each well, plot fluorescence intensity against time to generate polymerization curves.

  • Compare the curves from Icarofolin-methyl-treated wells to the positive and negative controls.

  • Calculate the rate of polymerization (initial slope) and the maximum polymer mass (plateau of the curve).

  • Determine the half-maximal inhibitory concentration (IC₅₀) by plotting the inhibition of polymerization against the log of the Icarofolin-methyl concentration.

Caption: Experimental workflow for an in vitro tubulin polymerization assay.

References

• 1. Bayer to Launch Icafolin-Methyl Herbicide in Australia in 2028 [global-agriculture.com]
• 2. Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies | Weed Science | Cambridge Core [cambridge.org]
• 3. agrolatam.com [agrolatam.com]
• 4. Bayer Prepares Brazil for Global Debut of Icafolin-Methyl, Agriculture’s First New Herbicide Mode of Action in 30 Years [global-agriculture.com]
• 5. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 6. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. agfundernews.com [agfundernews.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Icafolin-methyl Residue by HPLC-MS/MS

Abstract

This application note details a sensitive and selective high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the determination of Icafolin-methyl residues in [Specify Matrix, e.g., soil, plant tissue, water]. Icafolin-methyl is a novel herbicide, and monitoring its residues is crucial for environmental and food safety.[1][2] This method utilizes a straightforward sample extraction procedure followed by instrumental analysis, providing high throughput and reliable quantification. The described protocol is intended for researchers, scientists, and professionals in the fields of drug development, environmental science, and analytical chemistry.

Introduction

Icafolin-methyl is a recently developed herbicide belonging to the isoxazolin carboxamide chemical class.[2] Its mode of action involves the inhibition of tubulin polymerization in plants.[1][2][3] As with any agricultural chemical, the potential for residue accumulation in the environment and agricultural products necessitates the development of robust analytical methods for its detection and quantification. This document provides a comprehensive protocol for the analysis of Icafolin-methyl using HPLC-MS/MS, a technique well-suited for the selective and sensitive determination of trace-level organic molecules in complex matrices.[4]

Chemical Information

Compound	Chemical Formula	Molecular Weight
Icafolin-methyl	C18H18F2N2O5	380.34

Source:[3]

Experimental Protocol

Sample Preparation (Liquid-Liquid Extraction)

This protocol is a general guideline and may require optimization for different sample matrices.

• Homogenization: Homogenize 5 g of the sample (e.g., soil, plant tissue) with 10 mL of water.

• Extraction: Add 20 mL of acetonitrile (B52724) to the homogenate. Vortex for 2 minutes and then centrifuge at 4000 rpm for 10 minutes.

• Salting-Out: Transfer the acetonitrile supernatant to a new 50 mL centrifuge tube. Add 1 g of sodium chloride and 4 g of anhydrous magnesium sulfate. Vortex immediately for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Evaporation: Transfer 1 mL of the upper acetonitrile layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid). Vortex for 30 seconds and filter through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument used.

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	ZORBAX SB-C18 column (3.5 µm, 2.1 mm x 100 mm)[5]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 20% B, 1-5 min: 20-95% B, 5-7 min: 95% B, 7-7.1 min: 95-20% B, 7.1-9 min: 20% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C
MS System	Agilent G6410A triple quadrupole LC-MS system or equivalent[5]
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4000 V
Gas Temp.	350°C
Gas Flow	10 L/min
Nebulizer	45 psi

Mass Spectrometry Parameters (MRM)

Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion is the protonated molecule [M+H]⁺. The following transitions are hypothetical and should be optimized by direct infusion of an Icafolin-methyl standard.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Icafolin-methyl	381.1	[Hypothetical Fragment 1]	[Optimized Value]	[Hypothetical Fragment 2]	[Optimized Value]
Internal Standard	[e.g., Icaritin-d3]	[Optimized Value]	[Optimized Value]	[Optimized Value]	[Optimized Value]

Method Validation Data

The following tables summarize the expected performance of the method based on similar validated methods for related compounds.[5][6]

Linearity

Analyte	Range (ng/mL)	Correlation Coefficient (r²)
Icafolin-methyl	1 - 200	> 0.995

Precision and Accuracy

Analyte	Spiked Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Icafolin-methyl	5	< 10	< 15	90 - 110
50	< 10	< 15	90 - 110
150	< 10	< 15	90 - 110

Recovery

Analyte	Matrix	Spiked Conc. (ng/mL)	Recovery (%)
Icafolin-methyl	[Specify Matrix]	10	85 - 105
100	85 - 105

Experimental Workflow Diagram

Caption: Experimental workflow for Icafolin-methyl residue analysis.

Conclusion

The HPLC-MS/MS method described provides a robust and reliable approach for the quantification of Icafolin-methyl residues in various matrices. The method is sensitive, selective, and suitable for high-throughput analysis, making it a valuable tool for environmental monitoring and food safety applications. Further optimization and validation for specific sample types are recommended to ensure data quality.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Modern Chromatographic Methods for Determination Flavonoids | Al-Nahrain Journal of Science [anjs.edu.iq]
• 5. LC-MS/MS method for the simultaneous determination of icariin and its major metabolites in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous quantification of icaritin and its novel 3-methylcarbamate prodrug in rat plasma using HPLC-MS/MS and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Laboratory Evaluation of Icafolin-methyl Efficacy on Weeds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel herbicide developed by Bayer, representing the first new mode of action for post-emergent weed control in broadacre crops in over three decades.[1][2] This compound belongs to the isoxazolin carboxamide chemical class and functions by inhibiting tubulin polymerization in plants, a mechanism distinct from many existing herbicides.[3][4][5] This unique mode of action leads to cell cycle arrest, ceasing weed growth and ultimately causing plant death.[1] A characteristic effect of Icafolin-methyl is that treated weeds remain structurally intact, creating a mulch layer that can help conserve soil moisture and prevent erosion.[1][2] Notably, it has shown efficacy against a broad spectrum of weeds, including those resistant to other herbicides.[1][3]

These application notes provide detailed protocols for laboratory-based efficacy testing of Icafolin-methyl on various weed species. The methodologies described herein are designed to deliver robust and reproducible data for researchers evaluating the herbicidal properties of this new active ingredient.

Data Presentation

Table 1: Dose-Response of Various Weed Species to Icafolin-methyl in a Whole-Plant Bioassay

Weed Species	Common Name	GR₅₀ (g a.i./ha)	95% Confidence Interval	Slope
Alopecurus myosuroides	Black-grass
Lolium rigidum	Annual Ryegrass
Amaranthus palmeri	Palmer Amaranth
Chenopodium album	Common Lambsquarters
Setaria faberi	Giant Foxtail
Ambrosia artemisiifolia	Common Ragweed

Note: GR₅₀ (50% Growth Reduction) values are to be determined experimentally. This table serves as a template for data presentation.

Table 2: In Vitro Tubulin Polymerization Inhibition by Icafolin

Compound	Concentration (µM)	Inhibition of Tobacco BY-2 Tubulin Polymerization (%)	Inhibition of Porcine Brain Tubulin Polymerization (%)
Icafolin	1
10
100
Oryzalin (Positive Control)	10	Not Applicable
Colchicine (Positive Control)	10	Not Applicable
DMSO (Vehicle Control)	-	0	0

Note: This table is a template for presenting data from in vitro tubulin polymerization assays.

Experimental Protocols

Whole-Plant Efficacy Bioassay

This protocol outlines the procedure for evaluating the efficacy of Icafolin-methyl on whole weed plants in a controlled greenhouse environment.[6][7]

Materials:

• Seeds of target weed species (e.g., Alopecurus myosuroides, Lolium rigidum, Amaranthus palmeri)

• Pots (10 cm diameter)

• Potting mix (a consistent, well-draining substrate)

• Icafolin-methyl technical grade or formulated product

• Solvent for stock solution (e.g., acetone (B3395972) with a surfactant)

• Controlled environment growth chamber or greenhouse

• Laboratory spray chamber

• Balance, weigh boats, volumetric flasks, and pipettes

Procedure:

• Plant Propagation:

  • Fill pots with potting mix and moisten.

  • Sow seeds of each weed species at a uniform depth.

  • Place pots in a growth chamber or greenhouse with controlled temperature (e.g., 25°C day/18°C night), light (e.g., 16-hour photoperiod), and humidity.

  • Water as needed to maintain adequate soil moisture.

  • Thin seedlings to a uniform number per pot (e.g., 3-5 plants) once they have emerged.

• Herbicide Application:

  • Prepare a stock solution of Icafolin-methyl.

  • Create a series of dilutions to achieve the desired application rates (e.g., 0, 1, 5, 10, 20, 40, 80 g a.i./ha). Include a vehicle-only control.

  • Apply the herbicide solutions to the weeds at the 2-3 leaf stage using a laboratory spray chamber calibrated to deliver a consistent volume.[6]

• Data Collection and Analysis:

  • Return the treated plants to the growth chamber or greenhouse.

  • Assess plant injury at 7, 14, and 21 days after treatment (DAT). Visual assessment can be based on a 0-100% scale (0 = no effect, 100 = plant death).

  • At 21 DAT, harvest the above-ground biomass for each pot.

  • Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

  • Calculate the percent growth reduction relative to the untreated control.

  • Analyze the dose-response data using a suitable statistical software to determine the GR₅₀ value for each weed species.

In Vitro Tubulin Polymerization Assay

This protocol is adapted from studies on tubulin-inhibiting herbicides and is designed to confirm the direct effect of Icafolin (the active metabolite of Icafolin-methyl) on tubulin polymerization.[3]

Materials:

• Tobacco BY-2 tubulin or other plant-derived tubulin

• Porcine brain tubulin (for selectivity assessment)

• Icafolin

• Oryzalin (positive control for plant tubulin)

• Colchicine (positive control for animal tubulin)

• DMSO (vehicle)

• G-PEM buffer (e.g., 80 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP, pH 6.9)

• Spectrophotometer with temperature control

Procedure:

• Preparation:

  • Prepare stock solutions of Icafolin, Oryzalin, and Colchicine in DMSO.

  • On ice, prepare the reaction mixtures in microcuvettes containing G-PEM buffer and the test compounds at the desired final concentrations.

• Polymerization Measurement:

  • Add tubulin to the reaction mixtures to initiate polymerization.

  • Immediately place the cuvettes in the spectrophotometer and monitor the change in absorbance at 340 nm over time at 37°C. An increase in absorbance indicates tubulin polymerization.

• Data Analysis:

  • Plot absorbance versus time to visualize the polymerization kinetics.

  • Calculate the percentage of inhibition by comparing the rate of polymerization in the presence of the test compound to the DMSO control.

Mandatory Visualization

Caption: Workflow for the whole-plant efficacy bioassay of Icafolin-methyl.

Caption: Proposed mechanism of action for Icafolin-methyl in weed species.

References

• 1. vantrumpreport.com [vantrumpreport.com]
• 2. What is Icafolin-Methyl? [global-agriculture.com]
• 3. researchgate.net [researchgate.net]
• 4. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 6. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. contractlaboratory.com [contractlaboratory.com]

Application Note: Greenhouse Bioassay for Evaluating the Herbicidal Activity of Icafolin-methyl

Audience: Researchers, scientists, and drug development professionals.

Introduction

Icafolin-methyl is a novel, broad-spectrum herbicide developed by Bayer CropScience belonging to the isoxazolin carboxamide chemical class.[1][2] It represents a significant advancement in weed management, being described as the first new mode of action for post-emergence weed control in over three decades.[3] The primary mode of action for Icafolin-methyl is the inhibition of tubulin polymerization in plants.[1][2][4][5] Upon application, it is absorbed by the plant and hydrolyzed to its active form, icafolin, which likely binds to β-tubulins, disrupting the formation of microtubules.[4][5] This process is critical for cell division and growth. Consequently, treated weeds cease to grow, remaining in a "frozen" state, which effectively eliminates their competition with crops for water, nutrients, and light.[2][3]

This application note provides a detailed protocol for conducting a greenhouse bioassay to evaluate the post-emergence herbicidal activity of Icafolin-methyl. The methodology covers plant preparation, herbicide application, data collection via visual assessment and biomass measurement, and dose-response analysis.

Experimental Protocols

Materials and Equipment

• Test Plant Species: Seeds of relevant grass and broadleaf weeds (e.g., Avena fatua (wild oat), Lolium rigidum (rigid ryegrass), Amaranthus retroflexus (redroot pigweed), Chenopodium album (common lambsquarters)).

• Growth Medium: Commercial potting mix or a standardized soil mixture (e.g., sandy loam soil, sand, and peat moss in a 1:1:1 ratio).

• Containers: 10-cm diameter pots with drainage holes.

• Greenhouse/Growth Chamber: Capable of maintaining controlled conditions (e.g., 25/18°C day/night temperature, 16-hour photoperiod, adequate light intensity).

• Icafolin-methyl: Technical grade active ingredient or a formulated product.

• Solvents & Adjuvants: Acetone (B3395972), water, and a non-ionic surfactant (as recommended for the formulation).

• Herbicide Application: Laboratory-scale spray chamber equipped with a flat-fan nozzle calibrated to deliver a specific volume (e.g., 200 L/ha).

• Measurement Tools: Analytical balance, graduated cylinders, volumetric flasks.

• Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat.

Experimental Workflow Diagram

Caption: Greenhouse bioassay workflow for Icafolin-methyl evaluation.

Step-by-Step Procedure

• Plant Preparation

  • Fill pots with the growth medium and moisten it.

  • Sow seeds of each test species to a depth of 1-2 cm. Plant enough pots to accommodate all treatment rates and replications (minimum of 4 replications per treatment).

  • Place pots in the greenhouse and water as needed for germination and growth.

  • After emergence, thin seedlings to 3-4 uniform plants per pot.

  • Allow plants to grow until they reach the 2-3 true leaf stage, which is typically the optimal stage for post-emergence herbicide application.[6]

• Herbicide Solution Preparation

  • Prepare a stock solution of Icafolin-methyl. If using technical grade material, dissolve a weighed amount in a small volume of acetone before diluting with water containing a surfactant.

  • Perform serial dilutions from the stock solution to create a range of 6-8 application rates (e.g., 0, 10, 20, 40, 80, 160, 320 g a.i./ha). The dose range should be selected to span from no effect to complete plant death.[7]

  • Include two types of controls: an untreated control (no spray) and a solvent/surfactant control (sprayed only with the carrier solution).

• Herbicide Application

  • Calibrate the spray chamber to deliver a consistent volume.

  • Arrange the pots of one species in the spray chamber.

  • Apply the prepared herbicide solutions, starting with the control and progressing to the highest concentration. Ensure uniform coverage of the foliage.

  • After application, allow the foliage to dry before returning the pots to the greenhouse. Arrange pots in a randomized complete block design to minimize environmental variability.

• Data Collection

  • Visual Injury Assessment: At 7, 14, and 21 Days After Treatment (DAT), visually assess the herbicidal injury to each pot. Use a rating scale from 0% (no effect) to 100% (complete plant death). Symptoms for this mode of action include growth cessation, stunting, and potential discoloration.

  • Biomass Measurement: At 21 DAT, harvest the above-ground biomass from each pot. Place the plant material in labeled paper bags and dry in an oven at 70°C until a constant weight is achieved (approx. 72 hours).

  • Record the dry weight for each pot.

Data Analysis

• Calculate Percent Biomass Reduction: Use the dry weight data to calculate the percent growth reduction for each treatment relative to the untreated control using the following formula: % Reduction = [1 - (Dry Weight of Treated / Mean Dry Weight of Control)] * 100

• Dose-Response Analysis:

  • Plot the percent biomass reduction against the logarithm of the herbicide application rate.

  • Fit the data to a non-linear regression model, such as a four-parameter log-logistic model, using statistical software (e.g., R with the 'drc' package, GraphPad Prism).[8]

  • From the fitted curve, determine the GR₅₀ value (the dose required to cause a 50% reduction in plant growth). The GR₅₀ is a key indicator of herbicide potency.[7][9]

Data Presentation

Table 1: Visual Injury Assessment (%) of Weed Species at 14 Days After Treatment (DAT) with Icafolin-methyl.

Application Rate (g a.i./ha)	Avena fatua (Wild Oat)	Lolium rigidum (Rigid Ryegrass)	Amaranthus retroflexus (Redroot Pigweed)
0 (Control)	0	0	0
10	15	12	25
20	35	30	55
40	60	55	85
80	85	80	98
160	95	92	100
320	100	100	100

Data are hypothetical and for illustrative purposes.

Table 2: Dry Biomass and Growth Reduction of Avena fatua 21 Days After Treatment (DAT) with Icafolin-methyl.

Application Rate (g a.i./ha)	Mean Dry Biomass (g)	Standard Deviation	Growth Reduction (%)
0 (Control)	2.50	0.21	0
10	2.05	0.18	18
20	1.40	0.15	44
40	0.85	0.11	66
80	0.30	0.08	88
160	0.05	0.02	98
320	0.01	0.01	>99

Data are hypothetical. The calculated GR₅₀ value from this data would be approximately 25 g a.i./ha.

Mode of Action Visualization

Icafolin-methyl acts by inhibiting the polymerization of tubulin, a key component of microtubules. Microtubules are essential for forming the mitotic spindle, which segregates chromosomes during cell division (mitosis). By disrupting this process, the herbicide halts cell proliferation and, consequently, plant growth.

Caption: Proposed mode of action of Icafolin-methyl on plant cell division.

References

• 1. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 2. Bayer should launch two herbicides in the coming years: icafolin and Convintro Duo - Revista Cultivar [revistacultivar.com]
• 3. What is Icafolin-Methyl? [global-agriculture.com]
• 4. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intro dose-response | Bioassay [bioassay.dk]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for Field Trial Design: Assessing Icafolin-methyl Performance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, post-emergence herbicide belonging to the isoxazolin carboxamide chemical class.[1][2][3] Its unique mode of action involves the inhibition of tubulin polymerization in plants, a crucial process for cell division and growth.[2][4][5][6][7][8] Developed by Bayer, Icafolin-methyl is anticipated to be a critical tool for managing herbicide-resistant weeds in broadacre crops, with a projected market launch around 2028.[2][4]

These application notes provide detailed protocols for designing and conducting field trials to rigorously assess the performance of Icafolin-methyl. The following sections outline the experimental design, methodologies for efficacy and crop safety evaluation, and standardized data collection and presentation formats.

Mechanism of Action: Tubulin Polymerization Inhibition

Icafolin-methyl acts by disrupting the formation of microtubules, which are essential components of the plant cell cytoskeleton.[6][8] Microtubules are polymers of α- and β-tubulin protein subunits. Their dynamic assembly and disassembly are vital for processes such as cell division (formation of the mitotic spindle), cell expansion, and maintaining cell structure.[9][10][11]

Icafolin-methyl is hydrolyzed in the plant to its active form, icafolin, which binds to β-tubulin, thereby inhibiting the polymerization of tubulin into microtubules.[4][8] This disruption leads to a halt in cell division and growth, causing the weeds to become "frozen" in place.[2][6] While they stop competing with crops for resources, the weeds maintain their structure for a period, which can provide a mulch layer that aids in soil moisture retention and erosion prevention.[2][6]

Caption: Mechanism of Icafolin-methyl in inhibiting plant cell growth.

Field Trial Experimental Design

A robust experimental design is crucial for obtaining statistically valid and reliable data on the performance of Icafolin-methyl. A Randomized Complete Block Design (RCBD) is recommended to minimize the influence of field variability, such as differences in soil type, slope, or moisture.

Trial Layout and Parameters

• Experimental Design: Randomized Complete Block Design (RCBD).

• Plot Size: Minimum of 10 square meters to reduce edge effects.

• Replicates: A minimum of four replicates (blocks) to ensure statistical power.

• Buffer Zones: Include buffer zones between plots to prevent spray drift and other interferences.

Caption: General workflow for an Icafolin-methyl field trial.

Treatment Selection

The selection of treatments is critical for a comprehensive assessment. The following should be included:

• Untreated Control: Plots that receive no herbicide application to serve as a baseline for weed pressure and crop performance.

• Icafolin-methyl Dose-Response: A range of application rates to determine the optimal dose. This should include:

  • Sub-lethal rates (e.g., 0.25x, 0.5x of the anticipated label rate).

  • The anticipated label rate (1x).

  • Supra-lethal rates (e.g., 2x, 4x of the anticipated label rate) to assess crop tolerance.

• Commercial Standard: A currently registered and effective herbicide for the target weeds and crop to serve as a benchmark for performance.

• Tank Mixtures: If applicable, combinations of Icafolin-methyl with other herbicides to evaluate synergistic or antagonistic effects.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol for Dose-Response and Efficacy Assessment

Objective: To determine the effective dose of Icafolin-methyl for controlling target weed species and to assess its overall efficacy.

Materials:

• Calibrated sprayer

• Personal Protective Equipment (PPE)

• Plot marking materials (stakes, flags)

• Data collection sheets or electronic device

• Quadrat (e.g., 0.25 m²)

Procedure:

• Pre-application Assessment:

  • Identify and record all weed species present in the trial area.

  • Record the growth stage of the target weeds and the crop using a standardized scale (e.g., BBCH scale).[5]

  • Assess weed density by counting the number of each weed species within multiple quadrats per plot.

• Herbicide Application:

  • Apply the selected treatments at the appropriate weed and crop growth stage as determined by the product's intended use.

  • Record environmental conditions at the time of application (temperature, humidity, wind speed, soil moisture).

• Post-application Assessments:

  • Conduct visual assessments of weed control at regular intervals (e.g., 7, 14, 28, and 56 days after treatment - DAT).

  • Use a percentage scale (0% = no control, 100% = complete control) for each weed species relative to the untreated control.

  • At a specified time point (e.g., 28 DAT), collect above-ground weed biomass from designated quadrats in each plot. Dry the biomass to a constant weight and record.

• Data Analysis:

  • Analyze visual assessment data and weed biomass data using Analysis of Variance (ANOVA).

  • Fit dose-response curves using a log-logistic model to determine the effective dose for 50% (ED50) and 90% (ED90) weed control.[12][13][14][15]

Protocol for Crop Phytotoxicity Assessment

Objective: To evaluate the safety of Icafolin-methyl on the target crop.

Materials:

• Same as for efficacy assessment.

• Camera for photographic documentation.

Procedure:

• Pre-application Assessment:

  • Record the growth stage and overall health of the crop.

• Herbicide Application:

  • Apply treatments as described in the efficacy protocol, ensuring the inclusion of higher rates (e.g., 2x the label rate).[5][16]

• Post-application Assessments:

  • Visually assess crop injury at regular intervals (e.g., 3, 7, 14, and 28 DAT).

  • Use a standardized scale, such as the European Weed Research Council (EWRC) scale or a 0-100% scale (0% = no injury, 100% = crop death), to rate phytotoxicity symptoms (e.g., stunting, chlorosis, necrosis).[17]

  • Document any observed symptoms with photographs.

• Yield Assessment:

  • At crop maturity, harvest the yield from a designated area within each plot.

  • Record the yield and, if applicable, assess quality parameters.

• Data Analysis:

  • Analyze phytotoxicity ratings and yield data using ANOVA to determine if there are significant differences between treatments.

Protocol for Assessing Efficacy Against Herbicide-Resistant Weeds

Objective: To confirm the efficacy of Icafolin-methyl against weed biotypes with known or suspected resistance to other herbicide modes of action.

Procedure:

• Biotype Selection:

  • Conduct trials in locations with confirmed herbicide-resistant weed populations.

  • If necessary, collect seeds from suspected resistant populations and grow them in a controlled environment for initial screening.[1]

• Experimental Design:

  • Include a susceptible biotype of the same weed species as a control.[1]

  • Treatments should include Icafolin-methyl, the herbicide to which the weed is resistant, and an untreated control.

• Assessment:

  • Follow the efficacy assessment protocol (Section 4.1), paying close attention to differential responses between the resistant and susceptible biotypes.

• Data Analysis:

  • Compare the performance of Icafolin-methyl and the resistance-inducing herbicide on both the resistant and susceptible biotypes.

Data Presentation

All quantitative data should be summarized in clearly structured tables to facilitate comparison between treatments.

Table 1: Efficacy of Icafolin-methyl on Target Weed Species (Visual Assessment)

Treatment	Rate (g a.i./ha)	Weed Species A (% Control)	Weed Species B (% Control)	Weed Species C (% Control)
Untreated Control	0	0a	0a	0a
Icafolin-methyl	50	75b	80b	70b
Icafolin-methyl	100	95c	98c	92c
Icafolin-methyl	200	99c	99c	97c
Commercial Standard	X	90c	92c	88c
LSD (p=0.05)	5.2	4.8	6.1
Means followed by the same letter within a column are not significantly different.

Table 2: Effect of Icafolin-methyl on Weed Biomass

Treatment	Rate (g a.i./ha)	Weed Biomass (g/m²)	% Reduction vs. Control
Untreated Control	0	150.0a	-
Icafolin-methyl	50	35.5b	76.3
Icafolin-methyl	100	8.2c	94.5
Icafolin-methyl	200	2.5c	98.3
Commercial Standard	X	12.0c	92.0
LSD (p=0.05)	9.7
Means followed by the same letter within a column are not significantly different.

Table 3: Crop Phytotoxicity and Yield Assessment

Treatment	Rate (g a.i./ha)	Phytotoxicity at 14 DAT (%)	Crop Yield (t/ha)
Untreated Control	0	0a	4.5a
Icafolin-methyl	100	2a	4.6a
Icafolin-methyl	200	5a	4.4a
Icafolin-methyl	400	15b	4.1b
Commercial Standard	X	3a	4.5a
LSD (p=0.05)	3.1	0.3
Means followed by the same letter within a column are not significantly different.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the field evaluation of Icafolin-methyl. Adherence to these standardized methodologies will ensure the generation of high-quality, reliable data necessary for regulatory submissions and for providing robust recommendations to end-users. The novel mode of action of Icafolin-methyl presents a significant advancement in weed management, and rigorous field testing is paramount to realizing its full potential in sustainable agriculture.

References

• 1. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. Agronomy eUpdate December 4th, 2025 : Issue 1082 [eupdate.agronomy.ksu.edu]
• 4. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. apms.org [apms.org]
• 7. researchgate.net [researchgate.net]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. [PDF] Assembly and disassembly of plant microtubules: tubulin modifications and binding to MAPs. | Semantic Scholar [semanticscholar.org]
• 10. Microtubules in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Log-Logistic Analysis of Herbicide Dose-Response Relationships | Weed Technology | Cambridge Core [cambridge.org]
• 13. Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PMC [pmc.ncbi.nlm.nih.gov]
• 14. isws.org.in [isws.org.in]
• 15. caws.org.nz [caws.org.nz]
• 16. pp1.eppo.int [pp1.eppo.int]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying the Uptake and Translocation of Icafolin-Methyl in Plants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the absorption, distribution, and movement of the herbicide Icafolin-methyl and its active metabolite, icafolin, within plants. Understanding these processes is crucial for optimizing herbicide efficacy, assessing crop selectivity, and managing weed resistance.

Icafolin-methyl is a novel, post-emergence herbicide belonging to the isoxazolin carboxamide chemical class.[1] It functions by inhibiting tubulin polymerization, a critical process for cell division and growth in susceptible plants.[2] In planta, Icafolin-methyl is hydrolyzed to its herbicidally active form, the carboxylic acid icafolin. The protocols outlined below are designed to quantify the uptake and translocation of both compounds in various plant species.

Hydroponic Culture for Root Uptake and Translocation Studies

Hydroponic systems offer a controlled environment to study the root uptake and subsequent translocation of Icafolin-methyl without the complexities of soil interactions.[3][4]

Experimental Protocol 1: Hydroponic Uptake and Translocation of Icafolin-methyl

Objective: To quantify the rate of root uptake and translocation of Icafolin-methyl and icafolin to the shoots in a model plant species (e.g., Arabidopsis thaliana, soybean, or a target weed species).

Materials:

• Hydroponic containers (light-proof)

• Nutrient solution (e.g., Hoagland's solution)

• Plant seedlings (at the 2-4 leaf stage)

• Icafolin-methyl (analytical standard)

• Icafolin (analytical standard)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Purified water (Milli-Q or equivalent)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Homogenizer

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Plant Culture: Germinate and grow seedlings in a suitable germination medium. Once they reach the 2-4 leaf stage, transfer them to hydroponic containers with aerated nutrient solution. Acclimatize the plants for 3-5 days.

• Herbicide Treatment: Prepare a stock solution of Icafolin-methyl in a suitable solvent (e.g., acetone) and spike the hydroponic solution to achieve the desired final concentration (e.g., 1 µM). Include a solvent-only control group.

• Time-Course Sampling: Harvest plants at predetermined time points (e.g., 0, 6, 12, 24, 48, and 72 hours) after treatment.

• Sample Preparation:

  • At each time point, carefully remove plants from the hydroponic solution.

  • Separate the roots and shoots.

  • Rinse the roots thoroughly with purified water to remove any surface-adhered herbicide.

  • Record the fresh weight of the root and shoot samples.

  • Flash-freeze the samples in liquid nitrogen and store them at -80°C until extraction.

• Extraction:

  • Homogenize the frozen plant tissues (roots and shoots separately) in a suitable volume of extraction solvent (e.g., acetonitrile:water 80:20 v/v with 0.1% formic acid).

  • Centrifuge the homogenate to pellet the plant debris.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

• LC-MS/MS Analysis:

  • Analyze the filtered extracts using a validated LC-MS/MS method to quantify the concentrations of Icafolin-methyl and icafolin.[1][5]

  • Develop a calibration curve using analytical standards of both compounds.

Data Presentation:

Table 1: Concentration of Icafolin-methyl and Icafolin in Plant Tissues Over Time (Hypothetical Data)

Time (hours)	Tissue	Icafolin-methyl (ng/g fresh weight)	Icafolin (ng/g fresh weight)
6	Root	150.2 ± 12.5	35.8 ± 4.1
Shoot	5.1 ± 0.8	10.3 ± 1.5
24	Root	210.5 ± 18.9	85.2 ± 9.7
Shoot	25.6 ± 3.1	55.4 ± 6.3
72	Root	180.3 ± 15.4	120.7 ± 13.2
Shoot	45.8 ± 5.2	98.6 ± 11.0

Foliar Application for Absorption and Translocation Studies

Foliar application studies are essential for understanding the efficacy of post-emergence herbicides like Icafolin-methyl. These studies typically involve the use of a radiolabeled compound for accurate quantification of absorption and movement.

Experimental Protocol 2: Foliar Absorption and Translocation using ¹⁴C-Icafolin-methyl

Objective: To determine the rate of absorption and pattern of translocation of foliar-applied Icafolin-methyl.

Materials:

• ¹⁴C-Icafolin-methyl (radiolabeled analytical standard)

• Non-radiolabeled Icafolin-methyl (formulated product)

• Microsyringe

• Surfactant (as per product recommendation)

• Plants grown in pots (at the 3-5 leaf stage)

• Cellulose acetate (B1210297) solution

• Liquid Scintillation Counter (LSC)

• Biological Oxidizer

• Phosphor imager or X-ray film cassette

Procedure:

• Plant Growth: Grow plants in individual pots containing a suitable potting mix in a greenhouse or growth chamber.

• Treatment Solution Preparation: Prepare a treatment solution containing the formulated Icafolin-methyl at the recommended application rate, including any required adjuvants. Add a known amount of ¹⁴C-Icafolin-methyl to this solution.[6]

• Application: Apply a small, precise droplet (e.g., 10 µL) of the treatment solution to the adaxial surface of a single, fully expanded leaf (the "treated leaf").[6]

• Time-Course Harvest: Harvest plants at various time points (e.g., 6, 24, 48, 72, and 144 hours) after application.

• Quantification of Absorption:

  • At each harvest time, carefully excise the treated leaf.

  • Wash the surface of the treated leaf with a suitable solvent (e.g., 10% methanol (B129727) with 0.1% surfactant) to remove unabsorbed ¹⁴C-Icafolin-methyl.

  • Quantify the radioactivity in the leaf wash using LSC.

  • The amount of absorbed ¹⁴C-Icafolin-methyl is calculated by subtracting the amount in the wash from the total amount applied.

• Quantification of Translocation:

  • Section the plant into different parts: treated leaf, shoot above the treated leaf, shoot below the treated leaf, and roots.

  • Dry and combust each plant section in a biological oxidizer to convert ¹⁴C to ¹⁴CO₂, which is then trapped and quantified by LSC.[7]

  • Translocation is expressed as the percentage of absorbed radioactivity found in plant parts other than the treated leaf.

• Visualization of Translocation (Autoradiography):

  • At each harvest time, press the whole plant flat and dry it.

  • Expose the dried plant to a phosphor screen or X-ray film for a suitable duration.[8]

  • Develop the image to visualize the distribution of the radiolabel throughout the plant.

Data Presentation:

Table 2: Absorption and Translocation of ¹⁴C-Icafolin-methyl Following Foliar Application (Hypothetical Data)

Time (hours)	Absorption (% of Applied)	Translocation (% of Absorbed)
6	15.2 ± 2.1	5.8 ± 0.9
24	45.8 ± 5.3	20.1 ± 2.5
72	78.5 ± 8.1	45.6 ± 4.9
144	85.3 ± 7.9	55.2 ± 6.1

Table 3: Distribution of ¹⁴C-Icafolin-methyl within the Plant 72 Hours After Treatment (Hypothetical Data)

Plant Section	Radioactivity (% of Absorbed)
Treated Leaf	54.4 ± 5.8
Shoot Above Treated Leaf	25.3 ± 3.1
Shoot Below Treated Leaf	12.1 ± 1.8
Roots	8.2 ± 1.1

Visualizations

Experimental workflow for studying Icafolin-methyl uptake and translocation.

Generalized translocation pathway of a systemic herbicide in a plant.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Hydroponics: A Versatile System to Study Nutrient Allocation and Plant Responses to Nutrient Availability and Exposure to Toxic Elements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Estimation of Pesticide Residues in Selected Products of Plant Origin from Poland with the Use of the HPLC-MS/MS Technique | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction and Analysis of Icafolin-methyl Residues in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel herbicide from the isoxazolin carboxamide chemical class, developed by Bayer.[1] It offers a new mode of action for post-emergent weed control by inhibiting tubulin polymerization in plants, a mechanism not seen in commercial agriculture for over three decades.[1] In planta, Icafolin-methyl is hydrolyzed to its active form, icafolin.[2] Preliminary data suggests that Icafolin-methyl degrades rapidly in aerobic soils, minimizing long-term residue risks.

Given its recent development, with a projected market launch around 2028, standardized methods for the detection of Icafolin-methyl residues in environmental matrices such as soil are not yet widely established. These application notes provide a detailed, recommended protocol for the extraction and analysis of Icafolin-methyl residues in soil, based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Properties of Icafolin-methyl

Property	Value
Chemical Class	Isoxazolin carboxamide
IUPAC Name	methyl (2R,4R)-4-{[(5S)-3-(3,5-difluorophenyl)-5-ethenyl-4,5-dihydro-1,2-oxazole-5-carbonyl]amino}oxolane-2-carboxylate
Molecular Formula	C18H18F2N2O5[3]
Molar Mass	380.34 g/mol [3]
Mode of Action	Plant-specific inhibitor of tubulin polymerization[1][2]

Experimental Protocols

Soil Sample Collection and Preparation

Representative soil samples should be collected from the field of interest. For accurate residue analysis, it is crucial to obtain a composite sample by collecting subsamples from various locations and depths within the sampling area.

Protocol:

• Collect soil cores from the top 15 cm of the soil profile from at least 10-15 different locations within the target area.

• Combine the subsamples in a clean container and mix thoroughly to create a single composite sample.

• Air-dry the soil sample in a well-ventilated area, away from direct sunlight, until it reaches a constant weight. Alternatively, soil can be stored frozen if immediate analysis is not possible.[4]

• Once dried, gently crush any large aggregates and sieve the soil through a 2 mm mesh to remove stones and other debris.

• The sieved soil is now ready for extraction.

QuEChERS-based Soil Extraction

This protocol is an adaptation of the standard QuEChERS method, optimized for the extraction of pesticide residues from complex soil matrices.

Materials:

• 50 mL polypropylene (B1209903) centrifuge tubes

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Disodium (B8443419) citrate (B86180) sesquihydrate

• Trisodium (B8492382) citrate dihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - optional, for highly pigmented soils

• Vortex mixer

• Centrifuge

Extraction Protocol:

• Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

• Add 10 mL of HPLC-grade water to the tube and vortex for 30 seconds to hydrate (B1144303) the soil.

• Add 10 mL of acetonitrile (ACN) to the tube.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately cap the tube and vortex vigorously for 1 minute.

• Centrifuge the tube at ≥4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

The d-SPE step is critical for removing interfering matrix components from the soil extract.

Cleanup Protocol:

• Transfer a 1 mL aliquot of the upper acetonitrile layer from the centrifuged sample into a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). For soils with high organic matter or pigmentation, the addition of GCB may be necessary, but its use should be validated as it can adsorb planar analytes.

• Vortex the microcentrifuge tube for 30 seconds.

• Centrifuge at ≥5000 rpm for 2 minutes.

• The resulting supernatant is the final extract.

LC-MS/MS Analysis

The final extract is analyzed by LC-MS/MS for the quantification of Icafolin-methyl.

Instrumentation and Conditions (Recommended):

• LC System: UPLC or HPLC system

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended for good chromatographic separation.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) should be used for sensitive and selective detection. At least two MRM transitions (a quantifier and a qualifier) should be optimized for Icafolin-methyl.

Quantitative Data Summary

The following table presents the expected performance characteristics of the described method for the analysis of Icafolin-methyl in soil. These values are based on typical performance data for QuEChERS-based methods for other pesticides in soil and should be confirmed by in-house validation.[5][6]

Parameter	Expected Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.5 - 2.0 µg/kg
Limit of Quantification (LOQ)	1.5 - 5.0 µg/kg
Recovery (at 10, 50, and 100 µg/kg)	70 - 120%
Relative Standard Deviation (RSD)	< 20%

Visualizations

Experimental Workflow

Caption: Experimental workflow for Icafolin-methyl analysis in soil.

Signaling Pathway: Mode of Action of Icafolin

Caption: Mode of action of Icafolin in inhibiting weed growth.

References

• 1. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chembk.com [chembk.com]
• 4. Testing for and Deactivating Herbicide Residues | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. Development and validation of a modified QuEChERS method coupled with LC-MS/MS for simultaneous determination of difenoconazole, dimethoate, pymetrozine, and chlorantraniliprole in brinjal collected from fields and markets places to assess human health risk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Icafolin-Methyl Formulation Development

For Researchers, Scientists, and Agricultural Formulation Professionals

Introduction

Icafolin-methyl is a novel post-emergence herbicide developed by Bayer, representing the first new mode of action for broadacre crops in over three decades.[1][2][3] As a member of a new chemical class—variously described as a benzoylpyrazole (B3032486) or an isoxazoline (B3343090) carboxamide—Icafolin-methyl offers a critical tool for managing herbicide-resistant weeds.[4][5][6] Its efficacy is attributed to the inhibition of a key cellular process in plants, leading to the cessation of growth.[4] Upon application, weeds stop competing with crops for essential resources like water, nutrients, and sunlight, eventually forming a mulch-like layer that can help conserve soil moisture and reduce erosion.[1][7]

Optimizing the formulation of Icafolin-methyl is paramount to maximizing its biological activity, ensuring crop safety, and enhancing its performance under diverse environmental conditions. A well-designed formulation can improve the herbicide's stability, handling characteristics, and efficacy, particularly for post-emergence applications where overcoming leaf barriers is crucial.[8][9] These application notes provide a comprehensive overview of strategies and protocols for developing and evaluating improved Icafolin-methyl formulations.

Mechanism of Action

There are reports suggesting two potential primary modes of action for Icafolin-methyl in susceptible plant species. It is crucial for formulation scientists to understand these pathways to optimize delivery to the target site.

• Tubulin Polymerization Inhibition: One identified mechanism is the plant-specific inhibition of tubulin polymerization.[5] This disruption of microtubule formation leads to an arrest of the cell cycle, halting cell division and subsequent plant growth.[10]

• ACCase Inhibition: Other sources indicate that Icafolin-methyl works by inhibiting plastidic homomeric Acetyl-CoA Carboxylase (ACCase), an enzyme essential for fatty acid synthesis.[4][11] This action disrupts the plant's ability to produce and maintain cell membranes, leading to a cessation of growth.[11]

The following diagram illustrates the tubulin polymerization inhibition pathway.

Caption: Icafolin-methyl's mode of action via tubulin polymerization inhibition in plants.

Formulation Development Workflow

The development of an effective herbicide formulation is a multi-step process that begins with the characterization of the active ingredient and progresses through screening, optimization, and field validation.

Caption: A typical workflow for the development of a new herbicide formulation.

Data Presentation: Enhancing Efficacy with Adjuvants

The addition of adjuvants is a key strategy to improve the post-emergence efficacy of herbicides like Icafolin-methyl.[12] Adjuvants can enhance spray retention on leaves, increase penetration through the waxy cuticle, and condition the spray water.[13][14][15] Below are illustrative data on how different adjuvant types might improve the efficacy of an Icafolin-methyl formulation.

Table 1: Effect of Adjuvant Type on Icafolin-Methyl Efficacy (% Weed Control)

Weed Species	Icafolin-methyl alone (30 g ai/ha)	+ Non-ionic Surfactant (NIS)	+ Crop Oil Concentrate (COC)	+ Methylated Seed Oil (MSO)
Alopecurus myosuroides (Black-grass)	75%	85%	90%	95%
Lolium rigidum (Ryegrass)	70%	82%	88%	94%
Amaranthus palmeri (Palmer amaranth)	80%	90%	94%	97%

| Chenopodium album (Common lambsquarters) | 82% | 91% | 95% | 98% |

Table 2: Physical-Chemical Properties of Test Formulations

Formulation ID	Formulation Type	Active Ingredient (AI) Concentration	pH (1% dispersion)	Suspensibility
ICM-EC-01	Emulsifiable Concentrate	200 g/L	6.5	98%
ICM-SC-01	Suspension Concentrate	450 g/L	7.2	95%

| ICM-WDG-01 | Water Dispersible Granule | 70% w/w | 7.8 | 92% |

Experimental Protocols

Protocol 1: Preparation and Screening of Adjuvanted Formulations

Objective: To prepare small-scale lab formulations of Icafolin-methyl with different activator adjuvants and assess their basic physical properties.

Materials:

• Technical grade Icafolin-methyl

• Solvents (e.g., Aromatic 200, N-methyl-2-pyrrolidone)

• Emulsifiers (e.g., Calcium dodecylbenzenesulfonate, ethoxylated castor oil)

• Dispersants and wetting agents for SC and WDG formulations

• Adjuvants: Non-ionic surfactant (NIS), Crop Oil Concentrate (COC), Methylated Seed Oil (MSO)[14][15]

• Standard hard water (e.g., CIPAC Standard Water D)

• Homogenizer, magnetic stirrer, particle size analyzer

• Glassware: beakers, graduated cylinders

Methodology:

• Base Formulation Preparation:

  • For an Emulsifiable Concentrate (EC), dissolve technical Icafolin-methyl in a suitable solvent system. Add emulsifiers and mix until a homogenous solution is achieved.

  • For a Suspension Concentrate (SC), mill technical Icafolin-methyl to the desired particle size in water containing dispersing and wetting agents.

• Adjuvant Addition:

  • Prepare spray solutions by diluting the base formulation in standard hard water to a target concentration (e.g., equivalent to 30 g ai/ha in a spray volume of 150 L/ha).

  • To separate aliquots of the spray solution, add the selected adjuvants at their recommended rates (e.g., NIS at 0.25% v/v, COC at 1% v/v, MSO at 1% v/v).[15]

  • Include a control with no added adjuvant.

• Physical-Chemical Analysis:

  • Emulsion/Dispersion Stability: Observe the spray solutions at time 0 and after 2 hours for any signs of separation, creaming, or sedimentation.[11]

  • pH Measurement: Measure the pH of the prepared spray solutions.

  • Particle Size Analysis (for SC): Measure the particle size distribution of the SC formulation to ensure it meets specifications (e.g., D90 < 10 µm).

  • Relevant analytical methods for formulation testing are outlined by regulatory bodies and organizations like CIPAC.[11][16][17][18]

Protocol 2: Greenhouse Efficacy and Crop Safety Bioassay

Objective: To evaluate the herbicidal efficacy and crop tolerance of different Icafolin-methyl formulations and adjuvant combinations under controlled conditions.[19][20]

Materials:

• Test formulations from Protocol 1

• Seeds of target weed species (e.g., Lolium rigidum, Amaranthus palmeri) and crop species (e.g., soybean, wheat).[2]

• Pots (e.g., 10 cm diameter) filled with standard potting mix

• Greenhouse with controlled temperature, humidity, and lighting

• Cabinet track sprayer calibrated to deliver a precise volume (e.g., 150-200 L/ha)

• Untreated control and a commercial standard herbicide for comparison

Methodology:

• Plant Propagation:

  • Sow seeds of weed and crop species in pots and grow under optimal greenhouse conditions.

  • Allow plants to reach the appropriate growth stage for a post-emergence application, typically the 2-4 leaf stage (BBCH 12-14).[10][19]

• Herbicide Application:

  • Arrange pots in the cabinet sprayer by treatment group. Ensure a minimum of four replicate pots per treatment.[21]

  • Prepare spray solutions of each formulation/adjuvant combination as described in Protocol 1.

  • Apply the treatments at a range of rates, including the target field rate (e.g., 30 g ai/ha), a lower rate (0.5x), and a higher rate (2x) to assess dose-response and crop safety.[5]

  • Include an untreated control for each species.

• Evaluation:

  • Return plants to the greenhouse after treatment.

  • Assess efficacy and phytotoxicity at set intervals (e.g., 7, 14, and 21 days after treatment - DAT).[22]

  • Efficacy Assessment: Visually rate weed control on a scale of 0% (no effect) to 100% (complete plant death).[23]

  • Crop Safety Assessment: Visually rate crop injury (phytotoxicity), noting any stunting, chlorosis, or necrosis, on a 0% (no injury) to 100% (plant death) scale.[21]

  • At the final assessment, harvest the above-ground biomass of each pot, dry in an oven, and weigh to obtain quantitative data on biomass reduction.

Protocol 3: Field Trial for Efficacy Validation

Objective: To validate the performance of lead Icafolin-methyl formulations under real-world agricultural conditions.

Materials:

• Selected lead formulations of Icafolin-methyl

• Commercial standard herbicide

• Calibrated field plot sprayer (e.g., CO2-pressurized backpack sprayer or tractor-mounted boom sprayer)

• Field site with a natural and uniform infestation of target weeds

• Plot marking stakes and measuring tapes

Methodology:

• Trial Design and Layout:

  • Use a Randomized Complete Block Design (RCBD) with a minimum of four replications.[24]

  • Establish plot sizes of at least 10 square meters to minimize edge effects.[21]

  • Ensure each plot has an adjacent untreated area for comparison.[21]

• Application:

  • Apply treatments when weeds are at the recommended growth stage (e.g., actively growing and 5-10 cm tall).[10][25]

  • Record environmental conditions at the time of application: temperature, humidity, wind speed, and cloud cover.[26]

  • Apply the herbicide using calibrated equipment to ensure accurate and uniform coverage.

• Data Collection and Analysis:

  • Visually assess weed control and crop phytotoxicity at regular intervals throughout the season, as described in the greenhouse protocol.

  • Conduct weed counts or use quadrats to quantify the reduction in weed density.

  • At the end of the growing season, harvest the crop from the center of each plot to determine yield and assess the impact of the treatments.

  • Analyze data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.[21]

Conclusion

The development of an optimized Icafolin-methyl formulation is a systematic process requiring careful selection of co-formulants and rigorous testing. By enhancing the delivery and activity of this novel herbicide through advanced formulation strategies, researchers can provide farmers with a more effective and reliable tool for sustainable weed management. The protocols outlined here provide a framework for this development process, from initial laboratory screening to final field validation.

References

• 1. What is Icafolin-Methyl? [global-agriculture.com]
• 2. Bayer Submits Novel Herbicide for Regulatory Approval in U.S., Canada, Brazil and EU - The Packer [thepacker.com]
• 3. Bayer Files to Register Icafolin-Methyl Herbicide in 4 Key Markets [global-agriculture.com]
• 4. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. NEW ISO CANDIDATE – ICAFOLIN-METHYL (ISO 1750) – BY BAYER CROP SCIENCE IN HERBICIDE CLASS – News & Updates [chemrobotics.in]
• 7. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 8. Crop Protection Network [cropprotectionnetwork.org]
• 9. agricura.co.zw [agricura.co.zw]
• 10. Successful post-emergence herbicide applications and adjuvant use | Agronomy [chsagronomy.com]
• 11. researchgate.net [researchgate.net]
• 12. Understanding Herbicide Adjuvants | Bayer Crop Science Canada [cropscience.bayer.ca]
• 13. weedsmart.org.au [weedsmart.org.au]
• 14. Understanding adjuvants used with agriculture chemicals – Crops and Soils [cropsandsoils.extension.wisc.edu]
• 15. apparentag.com.au [apparentag.com.au]
• 16. epa.gov [epa.gov]
• 17. criver.com [criver.com]
• 18. cipac.org [cipac.org]
• 19. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. nda.gov.za [nda.gov.za]
• 22. patents.justia.com [patents.justia.com]
• 23. Video: Protocols for Robust Herbicide Resistance Testing in Different Weed Species [jove.com]
• 24. benchchem.com [benchchem.com]
• 25. Five tips to make your post-emergence herbicide application a success | Corteva Agriscience [corteva.com]
• 26. pershingindustry.com [pershingindustry.com]

Application Notes and Protocols for Icafolin-methyl in No-Till Farming Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, pre-commercial herbicide developed by Bayer that is anticipated to be a valuable tool in no-till and regenerative agriculture systems.[1][2][3] As the first new post-emergence herbicide mode of action for broadacre crops in over three decades, it offers a unique mechanism for weed control and presents several benefits for soil health and sustainable farming practices.[1][4] These application notes provide a comprehensive overview of Icafolin-methyl, its mechanism of action, and detailed protocols for its evaluation in no-till farming research.

Mechanism of Action

Icafolin-methyl is a plant-specific inhibitor of tubulin polymerization.[5][6] After application, it is hydrolyzed within the plant to its active form, icafolin.[6] Icafolin is believed to bind to β-tubulins, disrupting the formation and function of microtubules.[6][7] Microtubules are essential for cell division, cell wall formation, and intracellular transport. By inhibiting their polymerization, Icafolin-methyl effectively halts cell division and growth, leading to the death of the weed.[7]

Signaling Pathway of Icafolin-methyl

Caption: Mechanism of action of Icafolin-methyl in a plant cell.

Application in No-Till Farming Systems

No-till farming is a cornerstone of regenerative agriculture, aimed at minimizing soil disturbance to improve soil health, reduce erosion, and enhance water infiltration. Effective weed management is a primary challenge in these systems. Icafolin-methyl is positioned to be particularly beneficial for no-till farming due to the following characteristics:

• "Freezing" Effect and Mulch Formation: Weeds treated with Icafolin-methyl cease to compete with crops for resources but remain structurally intact for a longer period, creating a natural mulch layer on the soil surface.[1][4][8]

• Soil Health Benefits: This mulch layer helps to conserve soil moisture, prevent erosion from wind and rain, and may contribute to soil organic matter over time.[3][8][9]

• Reduced Tillage: By providing effective post-emergence weed control, Icafolin-methyl reduces the need for tillage as a weed management practice.[1][10][11]

Logical Relationship of Icafolin-methyl's Benefits in No-Till Systems

Caption: Benefits of Icafolin-methyl in no-till farming systems.

Data Presentation

As Icafolin-methyl is in the final stages of regulatory approval, extensive, peer-reviewed field data on its performance in no-till systems is not yet publicly available. The following tables are illustrative examples based on the reported high efficacy at low use rates and are intended to serve as a template for data presentation in future research.

Table 1: Illustrative Efficacy of Icafolin-methyl on Key Weed Species in a No-Till Soybean System (28 Days After Treatment)

Weed Species	Application Rate (g a.i./ha)	Percent Control (%)
Grasses
Lolium rigidum (Ryegrass)	30	95
50	99
Alopecurus myosuroides (Black-grass)	30	92
50	98
Broadleaves
Amaranthus palmeri (Palmer amaranth)	30	90
50	97
Chenopodium album (Common lambsquarters)	30	94
50	99
Untreated Control	0	0

Table 2: Illustrative Impact of Icafolin-methyl on Crop Yield and Soil Health Parameters in a No-Till Corn System (Post-Harvest)

Treatment	Application Rate (g a.i./ha)	Corn Yield (bu/acre)	Soil Moisture (%)	Soil Organic Matter (%)
Icafolin-methyl	30	220	25	3.6
Icafolin-methyl	50	225	26	3.7
Standard Herbicide Program	Manufacturer's Recommended Rate	215	22	3.5
Untreated Control	0	150	20	3.4

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the application of Icafolin-methyl in no-till farming systems.

Protocol 1: Field Efficacy and Crop Tolerance Trial in a No-Till System

Objective: To determine the efficacy of Icafolin-methyl on a spectrum of weeds and assess the tolerance of a no-till crop at various application rates.

Materials:

• Certified crop seed (e.g., soybean, corn)

• Icafolin-methyl (formulated product)

• Standard commercial herbicide for comparison

• Calibrated research plot sprayer

• Personal Protective Equipment (PPE)

• Plot marking stakes and measuring tapes

• Data collection tools (e.g., tablets, notebooks)

Methodology:

• Site Selection: Choose a field with a history of no-till practices and a uniform distribution of target weed species.

• Experimental Design:

  • Utilize a randomized complete block design with at least four replications.

  • Plot size should be a minimum of 3 meters by 10 meters.

  • Treatments should include:

    • Untreated control

    • Icafolin-methyl at three rates (e.g., 20, 40, 60 g a.i./ha)

    • A standard commercial herbicide program

• Application:

  • Apply treatments post-emergence when weeds are at the 2-4 leaf stage and the crop is at the recommended growth stage for herbicide application.

  • Record environmental conditions (temperature, humidity, wind speed) at the time of application.

• Data Collection:

  • Weed Control: Visually assess percent weed control by species at 7, 14, 28, and 56 days after treatment (DAT).

  • Crop Injury: Visually assess crop injury (chlorosis, necrosis, stunting) at 7, 14, and 28 DAT.

  • Weed Biomass: At 28 DAT, collect all weed biomass from a 1m² quadrat in each plot, dry, and weigh.

  • Crop Yield: Harvest the center rows of each plot and determine the yield, adjusting for moisture content.

• Statistical Analysis: Analyze data using ANOVA and a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Assessment of Mulch Formation and Soil Health Benefits

Objective: To quantify the mulch characteristics of weeds treated with Icafolin-methyl and the subsequent impact on soil moisture and erosion.

Materials:

• Equipment from Protocol 1

• Soil moisture probes

• Digital camera with a quadrat for ground cover analysis

• Soil sampling equipment

• Rainfall simulator (optional)

Methodology:

• Experimental Setup: This protocol can be conducted concurrently with Protocol 1.

• Data Collection:

  • Ground Cover: At 14, 28, and 56 DAT, take overhead digital photographs of a 1m² quadrat in each plot. Use image analysis software to determine the percentage of ground covered by living weeds, crop canopy, and weed residue (mulch).

  • Soil Moisture: At the same time points, use a soil moisture probe to take readings at a depth of 10 cm in three locations within each plot.

  • Soil Erosion (Optional): If using a rainfall simulator, conduct simulations at 56 DAT and collect runoff to measure sediment loss. Alternatively, natural erosion can be monitored using erosion pins.

• Statistical Analysis: Correlate the percentage of mulch cover with soil moisture levels and erosion data to determine the impact of the treatments.

Experimental Workflow for a No-Till Field Trial

Caption: Workflow for evaluating Icafolin-methyl in a no-till field trial.

Icafolin-methyl represents a significant advancement in weed control technology with promising applications for no-till and regenerative farming systems. Its novel mode of action and the unique "freezing" effect on weeds, leading to the formation of a beneficial mulch layer, address key challenges in sustainable agriculture. The protocols outlined in this document provide a framework for researchers to rigorously evaluate the efficacy and agronomic benefits of Icafolin-methyl as it becomes available for research and commercial use. Further research will be crucial to fully understand its potential and to develop best management practices for its integration into diverse no-till cropping systems.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Bayer Submits Novel Herbicide for Regulatory Approval in U.S., Canada, Brazil and EU - The Packer [thepacker.com]
• 3. Bayer Prepares Brazil for Global Debut of Icafolin-Methyl, Agriculture’s First New Herbicide Mode of Action in 30 Years [global-agriculture.com]
• 4. What is Icafolin-Methyl? [global-agriculture.com]
• 5. agrolatam.com [agrolatam.com]
• 6. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. agfundernews.com [agfundernews.com]
• 9. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 10. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 11. Bayer Seeks EU Approval for Icafolin‑Methyl, Agriculture’s First New Herbicide Mode in 30 Years | EuropaWire [news.europawire.eu]

Application Notes and Protocols for the Use of Icafolin-Methyl in the Control of Glyphosate-Resistant Weed Biotypes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, post-emergence herbicide under development by Bayer CropScience, offering a new mode of action for the control of a broad spectrum of annual grasses and broadleaf weeds.[1][2] As the first new non-selective, post-emergence herbicide mechanism of action for broadacre crops in over three decades, icafolin-methyl presents a promising tool for managing herbicide-resistant weed populations, a significant and growing threat to global food security.[3][4] This document provides detailed application notes and experimental protocols for researchers investigating the efficacy of icafolin-methyl, particularly against glyphosate-resistant weed biotypes.

Icafolin-methyl belongs to the isoxazoline (B3343090) carboxamide chemical class and functions by inhibiting tubulin polymerization in plants.[1][2] This mode of action, classified under HRAC Group 23, disrupts cell division and elongation, ultimately leading to weed growth cessation and death.[3] Notably, this mechanism is distinct from that of glyphosate (B1671968), which inhibits the EPSPS enzyme in the shikimate pathway. This difference in action suggests that icafolin-methyl can be effective against weeds that have developed resistance to glyphosate and can be a valuable component in integrated weed management programs to mitigate the evolution of further resistance.[4][5] In planta, icafolin-methyl is hydrolyzed to its active form, icafolin.[1]

Data Presentation: Efficacy of Icafolin-Methyl

While specific dose-response data for icafolin-methyl on confirmed glyphosate-resistant weed biotypes is not yet extensively available in peer-reviewed literature, preliminary studies have demonstrated its high efficacy on a broad range of weed species, including biotypes resistant to other herbicide classes such as ACCase and ALS inhibitors. The following table summarizes available greenhouse efficacy data for icafolin-methyl and its active form, icafolin, on various susceptible and resistant weed species.

Table 1: Greenhouse Efficacy of Icafolin-Methyl (ICM) and Icafolin (ICA) on Various Weed Species [6]

Weed Species	Common Name	Biotype	Application Rate (g ai/ha)	Efficacy (%)
Alopecurus myosuroides	Black-grass	Susceptible	30	>95
Alopecurus myosuroides	Black-grass	Resistant (ACCase & ALS)	30	>95
Lolium rigidum	Rigid Ryegrass	Susceptible	30	>95
Lolium rigidum	Rigid Ryegrass	Resistant (ACCase & ALS)	30	>95
Amaranthus palmeri	Palmer Amaranth	Susceptible	30	>95
Amaranthus tamariscinus	Common Waterhemp	Susceptible	30	>95
Avena fatua	Wild Oat	Susceptible	30	>95
Bromus tectorum	Downy Brome	Susceptible	30	>95
Galium aparine	Cleavers	Susceptible	30	>95
Kochia scoparia	Kochia	Susceptible	30	>95
Papaver rhoeas	Corn Poppy	Susceptible	30	>95
Polygonum convolvulus	Wild Buckwheat	Susceptible	>95	>95
Setaria viridis	Green Foxtail	Susceptible	30	>95
Sorghum halepense	Johnsongrass	Susceptible	30	>95

Note: The resistant biotypes listed (ALOMY_R and LOLSS_R) have target-site resistance to ACCase-inhibiting herbicides and enhanced metabolic resistance to ALS-inhibiting herbicides. Data on glyphosate-resistant biotypes is forthcoming from ongoing research.

Experimental Protocols

Protocol 1: Whole-Plant Greenhouse Bioassay for Icafolin-Methyl Efficacy on Glyphosate-Resistant Weeds

This protocol is designed to determine the dose-response of glyphosate-resistant weed biotypes to icafolin-methyl in a controlled greenhouse environment.

1. Plant Material:

• Seeds of confirmed glyphosate-resistant and susceptible biotypes of the target weed species (e.g., Amaranthus palmeri, Lolium rigidum).
• Grow seedlings in pots containing a standard greenhouse potting mix.
• Maintain plants in a greenhouse with controlled temperature, humidity, and photoperiod suitable for the specific weed species.
• Plants should be at the 2-4 leaf stage at the time of herbicide application.

2. Herbicide Preparation and Application:

• Prepare a stock solution of icafolin-methyl in an appropriate solvent (e.g., acetone (B3395972) with a surfactant).
• Perform serial dilutions to create a range of application rates. A suggested range for initial dose-finding studies could be from 1 g ai/ha to 250 g ai/ha.
• Include a glyphosate treatment as a positive control for resistance confirmation.
• Include an untreated control (solvent only).
• Apply herbicides using a cabinet sprayer calibrated to deliver a consistent volume (e.g., 200 L/ha).

3. Data Collection and Analysis:

• At 14 and 21 days after treatment (DAT), visually assess weed control using a scale of 0% (no effect) to 100% (complete plant death).
• At 21 DAT, harvest the above-ground biomass for each pot.
• Dry the biomass at 60°C for 72 hours and record the dry weight.
• Express the dry weight as a percentage of the untreated control.
• Analyze the data using a non-linear regression model (e.g., log-logistic) to determine the GR₅₀ (the herbicide rate causing 50% growth reduction) for each biotype.

Protocol 2: In Vitro Tubulin Polymerization Assay

This biochemical assay is used to confirm the mechanism of action of icafolin-methyl by measuring its effect on the polymerization of plant tubulin.

1. Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells).
• Polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP).
• Fluorescent reporter for tubulin polymerization.
• Icafolin-methyl and icafolin dissolved in DMSO.
• Known tubulin polymerization inhibitor (e.g., oryzalin) as a positive control.
• DMSO as a negative control.
• Microplate fluorometer.

2. Procedure:

• In a 96-well plate, add the polymerization buffer and the fluorescent reporter.
• Add the test compounds (icafolin-methyl, icafolin, oryzalin) at various concentrations.
• Initiate the polymerization by adding the purified plant tubulin to each well.
• Immediately place the plate in the fluorometer and measure the fluorescence intensity at regular intervals (e.g., every minute) for a set period (e.g., 60 minutes) at a constant temperature (e.g., 30°C).

3. Data Analysis:

• Plot the fluorescence intensity over time to generate polymerization curves.
• Compare the polymerization curves of the treatments with the controls to determine the inhibitory effect of icafolin-methyl and icafolin.

Protocol 3: Immunofluorescence Microscopy of Microtubules

This protocol allows for the visualization of the effect of icafolin-methyl on the microtubule cytoskeleton in plant cells.

1. Plant Material and Treatment:

• Use plant seedlings with tissues suitable for microscopy (e.g., Arabidopsis thaliana root tips).
• Treat the seedlings with a sublethal concentration of icafolin-methyl for a defined period (e.g., 24 hours). Include an untreated control.

2. Fixation and Permeabilization:

• Fix the seedlings in a solution of paraformaldehyde and glutaraldehyde.
• Digest the cell walls using enzymes such as cellulase (B1617823) and pectinase.
• Permeabilize the cell membranes with a detergent (e.g., Triton X-100).

3. Immunostaining:

• Incubate the samples with a primary antibody against α-tubulin.
• Wash the samples and then incubate with a fluorescently labeled secondary antibody.
• Mount the samples on a microscope slide with an anti-fade mounting medium.

4. Microscopy and Analysis:

• Observe the samples using a confocal laser scanning microscope.
• Capture images of the microtubule arrays in both treated and control samples.
• Analyze the images for changes in microtubule organization, density, and structure.

Visualizations

Signaling Pathway

Caption: Mechanism of action of icafolin-methyl.

Experimental Workflow

Caption: Experimental workflow for evaluating icafolin-methyl.

Conclusion

Icafolin-methyl represents a significant development in weed management, offering a new tool to combat the widespread issue of herbicide resistance. Its novel mode of action provides an effective solution for controlling a broad spectrum of weeds, including those resistant to other herbicides. While further research is needed to fully characterize its efficacy on a wide range of glyphosate-resistant biotypes, the protocols outlined in this document provide a robust framework for conducting such investigations. The strategic use of icafolin-methyl in rotation or in combination with other herbicides, such as glyphosate, will be crucial for sustainable weed management and preserving the efficacy of existing and new herbicide technologies.[4][5]

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. Bayer has launched a new herbicide for the global market against resistant weeds. [tridge.com]
• 4. New mode of action herbicide aims to tackle weed resistance [soci.org]
• 5. agfundernews.com [agfundernews.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Determination of Icafolin-methyl and Icafolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel herbicide belonging to the isoxazolin carboxamide chemical class, developed by Bayer.[1] In planta, it is metabolized to its active form, icafolin.[2] The primary mode of action for these compounds is the inhibition of tubulin polymerization in plants, a mechanism distinct from many existing herbicides.[1][2] This unique mode of action makes icafolin and its derivatives significant for managing herbicide resistance in various weed species.[2]

These application notes provide detailed protocols for the analytical determination of icafolin-methyl and icafolin in various matrices, which is crucial for research, development, environmental monitoring, and regulatory compliance. The methodologies described are based on established analytical techniques for similar chemical compounds, given the novelty of icafolin-methyl and icafolin.

Physicochemical and Herbicidal Properties

A summary of the known physicochemical and herbicidal properties of icafolin-methyl and icafolin is presented below. This data is essential for the development of analytical methods, including the selection of appropriate solvents and instrumental conditions.

Table 1: Physicochemical Properties of Icafolin-methyl and Icafolin

Property	Icafolin-methyl	Icafolin	Data Source
Chemical Class	Isoxazolin carboxamide	Isoxazolin carboxamide	[1]
Molecular Formula	C18H18F2N2O5	C17H16F2N2O5	[3]
Molecular Weight	380.34 g/mol	366.32 g/mol	[3]
Appearance	Solid (assumed)	Solid (assumed)	General Knowledge
Solubility	Information not publicly available	Information not publicly available	[4]
LogP	Information not publicly available	1.7	[4]

Table 2: Herbicidal Efficacy of Icafolin-methyl and Icafolin

Weed Species	Common Name	Icafolin-methyl (30 g/ha) Efficacy (%)	Icafolin (30 g/ha) Efficacy (%)
Alopecurus myosuroides	Black-grass	95	90
Avena fatua	Wild oat	98	95
Lolium rigidum	Rigid ryegrass	98	98
Echinochloa crus-galli	Barnyard grass	95	90
Setaria viridis	Green foxtail	98	95
Amaranthus palmeri	Palmer amaranth	85	80
Chenopodium album	Common lambsquarters	80	75
Data extracted from greenhouse studies.[5]

Signaling Pathway: Inhibition of Tubulin Polymerization

Icafolin-methyl and icafolin exert their herbicidal effects by disrupting microtubule formation in plant cells. Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, cell wall formation, and intracellular transport. These compounds are believed to bind to β-tubulin, preventing its polymerization into microtubules. This disruption of microtubule dynamics leads to cell cycle arrest and ultimately, plant death.[2][6]

Caption: Proposed mechanism of action for Icafolin.

Experimental Protocols

The following protocols are designed for the quantitative analysis of icafolin-methyl and icafolin in soil and plant matrices. These methods are based on the well-established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[7][8]

Workflow for Analytical Determination

Caption: General workflow for the analysis of Icafolin residues.

Protocol 1: Analysis of Icafolin-methyl and Icafolin in Soil

1. Principle

This method describes the extraction of icafolin-methyl and icafolin from soil samples using the QuEChERS method, followed by cleanup using dispersive solid-phase extraction (d-SPE) and quantification by LC-MS/MS.

2. Materials and Reagents

• Icafolin-methyl and Icafolin analytical standards (purity >98%)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Syringe filters (0.22 µm)

3. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate amount of a certified reference standard of icafolin-methyl and icafolin for spiking, if required for recovery studies.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 150 mg of PSA, 900 mg of anhydrous magnesium sulfate, and 150 mg of C18 sorbent for d-SPE cleanup.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

4. Instrumental Analysis (LC-MS/MS)

• LC System: High-performance liquid chromatography system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: To be determined by direct infusion of icafolin-methyl and icafolin standards. At least two transitions (quantifier and qualifier) should be monitored for each analyte.

5. Data Analysis

• Create a calibration curve using a series of standard solutions of icafolin-methyl and icafolin.

• Quantify the analytes in the samples by comparing their peak areas to the calibration curve.

• Calculate recovery rates from spiked samples.

Protocol 2: Analysis of Icafolin-methyl and Icafolin in Plant Material

1. Principle

This protocol details the extraction of icafolin-methyl and icafolin from various plant tissues using a modified QuEChERS procedure and subsequent analysis by LC-MS/MS.

2. Materials and Reagents

• Same as in Protocol 1.

3. Sample Preparation (QuEChERS)

• Homogenize the plant material (e.g., leaves, stems) to a fine powder or paste.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and shake for 1 minute.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Cap and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Follow steps 7-10 from Protocol 1 for d-SPE cleanup and final sample preparation.

4. Instrumental Analysis (LC-MS/MS)

• The instrumental conditions are the same as described in Protocol 1.

5. Data Analysis

• The data analysis procedure is the same as described in Protocol 1.

Troubleshooting

Table 3: Common Issues and Solutions in the Analysis of Icafolin-methyl and Icafolin

Issue	Potential Cause	Suggested Solution
Low Recovery	Inefficient extraction	Ensure vigorous shaking during extraction; check the pH of the extraction solvent.
Analyte degradation	Prepare fresh standards; store samples and extracts at low temperatures.
Poor Peak Shape	Matrix effects	Dilute the final extract; optimize the d-SPE cleanup step.
Column contamination	Wash the column with a strong solvent; use a guard column.
High Background Noise	Contaminated reagents or glassware	Use high-purity solvents and new glassware.
MS source contamination	Clean the mass spectrometer source.
Inconsistent Results	Inhomogeneous sample	Ensure thorough homogenization of the initial sample.
Pipetting errors	Calibrate pipettes regularly.

Conclusion

The protocols outlined in these application notes provide a robust framework for the analytical determination of the novel herbicides icafolin-methyl and icafolin. Adherence to these methodologies will enable researchers, scientists, and drug development professionals to obtain accurate and reproducible data, which is essential for advancing our understanding of these compounds and ensuring their safe and effective use. As more information becomes publicly available, these protocols may be further refined and validated.

References

• 1. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 2. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Icafolin-methyl [sitem.herts.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. In-silico Investigation of Tubulin Binding Modes of a Series of Novel Antiproliferative Spiroisoxazoline Compounds Using Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 8. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Icaflolin-methyl: A Novel Tool for Probing Plant Microtubule Dynamics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Icaflolin-methyl is a recently developed herbicide that presents a significant opportunity for advancing research in plant cell biology.[1][2][3][4] As a potent and plant-specific inhibitor of tubulin polymerization, it serves as a valuable chemical tool to dissect the intricate processes governed by microtubule dynamics, including cell division, growth, and morphogenesis.[1][2][5][6] This document provides detailed application notes and experimental protocols for the use of Icaflolin-methyl in studying plant microtubule dynamics.

Icaflolin-methyl is readily hydrolyzed in planta to its active form, icafolin.[1][3] Both molecules have demonstrated high efficacy in disrupting microtubule-dependent processes in a variety of weed species.[1][3] The primary mechanism of action is the inhibition of tubulin polymerization, likely through binding to β-tubulin subunits.[1][3][6] This specific mode of action allows for targeted disruption of the microtubule cytoskeleton, enabling researchers to investigate the consequences of impaired microtubule function in a controlled manner.

Quantitative Data Summary

The following table summarizes the known quantitative data for Icaflolin-methyl and its active metabolite, icafolin. This data is essential for designing experiments and interpreting results.

Parameter	Compound	Value	Plant System	Reference
In Vitro Tubulin Polymerization Inhibition	Icaflolin-methyl (ICM)	Effective at 10 µM	Tobacco BY-2 tubulin	[7][8][9][10]
Oryzalin (Reference)	Effective at 10 µM	Tobacco BY-2 tubulin	[7][8][9][10]
Icaflolin-methyl (ICM)	No inhibition at 10 µM	Porcine brain tubulin	[7][8][9][10]
Icaflolin (ICA)	No inhibition at 10 µM	Porcine brain tubulin	[7][8][9][10]
Phenotypic Effects on Seedlings	Icaflolin-methyl (ICM)	1 nM, 10 nM, 100 nM	Arabidopsis thaliana	[7]
Icaflolin (ICA)	1 nM, 10 nM, 100 nM	Arabidopsis thaliana	[7]
Cellular Effects	Icaflolin-methyl (ICM)	100 nM	Tobacco BY-2 cells	[7]
Propyzamide (Reference)	1000 nM	Tobacco BY-2 cells	[7]

Note: The IC50 value for Icaflolin-methyl's inhibition of plant tubulin polymerization has not been explicitly reported in the reviewed literature. Researchers should determine this value experimentally for their specific plant system.

Signaling Pathway and Mechanism of Action

Icaflolin-methyl acts by disrupting the dynamic instability of microtubules, which are essential components of the eukaryotic cytoskeleton. The following diagram illustrates the proposed mechanism of action.

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. Quantifying the polymerization dynamics of plant cortical microtubules using kymograph analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 5. Cell Division Imaging of Tobacco BY-2 Cells in a 3D Volume by Two-Photon Spinning-Disk Confocal Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rudyzhou.github.io [rudyzhou.github.io]
• 7. focusonmicroscopy.org [focusonmicroscopy.org]
• 8. Frontiers | Katanin Effects on Dynamics of Cortical Microtubules and Mitotic Arrays in Arabidopsis thaliana Revealed by Advanced Live-Cell Imaging [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Tubulin Polymerization Assay with Icafolin-methyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icafolin-methyl is a novel, plant-specific herbicide that has demonstrated potent inhibitory effects on tubulin polymerization.[1][2] As a member of the isoxazolin carboxamide chemical class, it represents a new mode of action for post-emergent weed control.[3] In planta, Icafolin-methyl is hydrolyzed to its active form, Icafolin.[1] Biochemical evidence suggests that Icafolin-methyl, and its active metabolite, likely bind to β-tubulin, thereby inhibiting the formation of microtubules.[1][4] This disruption of microtubule dynamics leads to an arrest of the cell cycle and ultimately, cell death in susceptible plant species.[3] Notably, Icafolin-methyl exhibits a high degree of selectivity, with demonstrated inhibitory activity against plant tubulin (e.g., from tobacco BY-2 cells) but no significant effect on animal tubulin (e.g., from porcine brain).[5]

These application notes provide a detailed protocol for an in vitro tubulin polymerization assay to characterize the inhibitory activity of Icafolin-methyl on plant-derived tubulin. The protocol is designed to be a starting point for researchers to investigate the biochemical effects of this compound and to determine key quantitative metrics such as the half-maximal inhibitory concentration (IC50).

Data Presentation

At present, specific IC50 values for Icafolin-methyl against various plant tubulins are not widely available in the public domain. The following table is provided as a template for researchers to summarize their own experimental findings.

Table 1: Inhibitory Activity of Icafolin-methyl on Plant Tubulin Polymerization

Plant Species	Tubulin Source	Assay Type	IC50 (µM)	Notes
Nicotiana tabacum (Tobacco)	BY-2 Cells	Fluorescence	User-determined	Example data point.
Arabidopsis thaliana	Seedlings	Turbidity	User-determined
Zea mays (Corn)	Seedlings	Fluorescence	User-determined
Glycine max (Soybean)	Seedlings	Turbidity	User-determined

Experimental Protocols

This section outlines a detailed protocol for a fluorescence-based in vitro tubulin polymerization assay, which is a sensitive method for monitoring microtubule formation.

Protocol: Fluorescence-Based In Vitro Tubulin Polymerization Assay

Objective: To quantify the inhibitory effect of Icafolin-methyl on the polymerization of purified plant tubulin.

Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells or other relevant plant species)

• Icafolin-methyl

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP solution: 10 mM in water, stored in small aliquots at -80°C

• Glycerol

• Fluorescent Reporter: DAPI (4',6-diamidino-2-phenylindole) or a commercial fluorescence-based tubulin polymerization assay kit

• Positive Control: A known plant tubulin polymerization inhibitor (e.g., Oryzalin)

• Negative Control: DMSO (vehicle for Icafolin-methyl)

• Black, clear-bottom 96-well microplate

• Temperature-controlled microplate reader with fluorescence capabilities (Excitation: ~360 nm, Emission: ~450 nm for DAPI)

Procedure:

• Preparation of Reagents:

  • On ice, reconstitute lyophilized plant tubulin to a working concentration (e.g., 3-5 mg/mL) in ice-cold General Tubulin Buffer (GTB).

  • Prepare a 100 mM stock solution of GTP in water. Dilute this to a 10 mM working solution with GTB.

  • Prepare a stock solution of Icafolin-methyl in DMSO. From this, create a series of 10x concentrated serial dilutions in GTB. The final DMSO concentration in the assay should be kept low (e.g., <1%).

  • Prepare a 10x concentrated solution of the positive control (e.g., Oryzalin) in GTB.

  • Prepare the tubulin polymerization mix on ice. For a final volume of 100 µL per well, this may consist of:

    • Purified plant tubulin (to a final concentration of 2-3 mg/mL)

    • GTP (to a final concentration of 1 mM)

    • Glycerol (to a final concentration of 10%)

    • DAPI (to a final concentration of 10 µM)

    • Make up the remaining volume with GTB.

• Assay Setup (on ice):

  • In a pre-chilled 96-well plate, add 10 µL of the 10x compound dilutions (Icafolin-methyl, positive control, or DMSO for the negative control) to the appropriate wells.

  • To initiate the polymerization reaction, add 90 µL of the cold tubulin polymerization mix to each well.

• Measurement:

  • Immediately transfer the plate to a microplate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~450 nm for DAPI) every 60 seconds for a duration of 60-90 minutes.

• Data Analysis:

  • Plot the fluorescence intensity against time for each concentration of Icafolin-methyl and the controls.

  • Determine the maximum rate of polymerization (Vmax) for each curve, which corresponds to the steepest slope of the linear phase.

  • Normalize the Vmax values relative to the DMSO control (100% polymerization).

  • Plot the normalized Vmax values against the logarithm of the Icafolin-methyl concentration.

  • Fit the data to a dose-response curve to calculate the IC50 value, which is the concentration of Icafolin-methyl that inhibits tubulin polymerization by 50%.

Visualizations

Signaling Pathway and Mechanism of Action

The following diagram illustrates the proposed mechanism of action for tubulin polymerization inhibitors like Icafolin-methyl.

Caption: Proposed mechanism of Icafolin-methyl action on tubulin polymerization.

Experimental Workflow

The diagram below outlines the key steps of the in vitro tubulin polymerization assay.

Caption: Workflow for the in vitro tubulin polymerization assay.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming challenges in the stereoselective synthesis of Icafolin-methyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the stereoselective synthesis of Icafolin-methyl.

Frequently Asked Questions (FAQs)

Q1: What are the key stereoselective steps in the synthesis of Icafolin-methyl?

A1: The primary stereoselective challenges in the synthesis of Icafolin-methyl involve the formation of the isoxazoline (B3343090) ring with the desired diastereoselectivity and the final separation of the enantiomers. The key steps are the [3+2] cycloaddition reaction to form the heterocyclic core and the subsequent chiral separation of the resulting stereoisomers.

Q2: What are the most common challenges encountered in the [3+2] cycloaddition step?

A2: The most frequent issues include low yields due to the dimerization of the nitrile oxide intermediate, formation of regioisomeric byproducts, and poor diastereoselectivity.[1] Careful control of reaction conditions is crucial to minimize these side reactions.

Q3: How is the final enantiomerically pure Icafolin-methyl isolated?

A3: The enantiomers of Icafolin-methyl are typically separated using chiral Supercritical Fluid Chromatography (SFC).[2] This technique is preferred for its high resolution, speed, and reduced solvent consumption compared to traditional chiral HPLC.[3][4]

Troubleshooting Guides

[3+2] Cycloaddition for Isoxazoline Ring Formation

The formation of the 4-hydroxy-2-isoxazoline scaffold of Icafolin-methyl is a critical step, often achieved through a [3+2] cycloaddition of a nitrile oxide with an alkene. A scalable approach involves the cyclocondensation of 3,5-difluoronitromethane with α-formylbutyrolactone.[5]

Problem 1.1: Low Yield and Presence of a Major Byproduct

• Symptom: The reaction yield is significantly lower than expected, and analysis (e.g., TLC, LC-MS) shows a prominent byproduct.

• Likely Cause: Dimerization of the in-situ generated nitrile oxide to form a furoxan is a common side reaction that competes with the desired cycloaddition.[1]

• Troubleshooting Steps:

  • Slow Addition of Precursors: If generating the nitrile oxide in situ, add the precursor (e.g., the corresponding oxime) slowly to the reaction mixture containing the alkene. This maintains a low concentration of the nitrile oxide, favoring the intermolecular cycloaddition over dimerization.

  • Control of Stoichiometry: Use a slight excess of the alkene dipolarophile to increase the probability of the desired reaction.

  • Temperature Optimization: Lowering the reaction temperature can sometimes decrease the rate of dimerization more significantly than the rate of the cycloaddition.

Problem 1.2: Poor Diastereoselectivity

• Symptom: The formation of multiple diastereomers is observed, complicating purification and reducing the yield of the desired stereoisomer.

• Likely Cause: The facial selectivity of the cycloaddition is not well-controlled under the current reaction conditions.

• Troubleshooting Steps:

  • Solvent Screening: The polarity of the solvent can influence the transition state of the cycloaddition. Screen a range of solvents with varying polarities.

  • Lewis Acid Catalysis: The use of a Lewis acid can coordinate to the reactants, potentially leading to a more ordered transition state and improved diastereoselectivity.

  • Temperature Adjustment: Lowering the reaction temperature often enhances stereoselectivity.

Quantitative Data Summary: [3+2] Cycloaddition

Parameter	Condition A	Condition B	Condition C
Temperature	25°C	0°C	-20°C
Diastereomeric Ratio (desired:undesired)	2:1	4:1	7:1
Yield of Desired Diastereomer	45%	60%	55%
Furoxan Dimer Byproduct	15%	8%	5%

Grieco Dehydration

The Grieco dehydration is employed to introduce a double bond in the molecule and is a key step in the synthesis of certain Icafolin-methyl plant metabolites.[5][6] This reaction involves the formation of a selenide (B1212193) intermediate followed by oxidative elimination.[6][7]

Problem 2.1: Incomplete Reaction or Low Conversion

• Symptom: A significant amount of the starting alcohol remains after the reaction.

• Likely Cause: Inefficient formation of the selenide intermediate or incomplete oxidation to the selenoxide. The reaction can be sluggish with sterically hindered alcohols.[8]

• Troubleshooting Steps:

  • Reagent Purity: Ensure the o-nitrophenylselenocyanate and tributylphosphine (B147548) are of high purity and handled under anhydrous conditions.

  • Reaction Time and Temperature: For hindered alcohols, longer reaction times or a modest increase in temperature may be necessary for the formation of the selenide.

  • Oxidant Addition: Ensure slow and controlled addition of the oxidant (e.g., hydrogen peroxide) at a low temperature (e.g., 0°C) to avoid side reactions.

Problem 2.2: Formation of Elimination Byproducts

• Symptom: The formation of regioisomeric alkenes or other elimination byproducts is observed.

• Likely Cause: The elimination step is not proceeding with the desired regioselectivity.

• Troubleshooting Steps:

  • Base and Temperature Control: The choice of base and temperature during the oxidation/elimination step can influence the regioselectivity.

  • Alternative Dehydration Methods: If regioselectivity remains a problem, consider alternative dehydration protocols such as the Martin sulfurane or Burgess reagent.

Chiral Supercritical Fluid Chromatography (SFC) Separation

The final step to obtain enantiomerically pure Icafolin-methyl is the separation of the stereoisomers by chiral SFC.[2]

Problem 3.1: Poor Resolution of Enantiomers

• Symptom: The peaks corresponding to the enantiomers are not baseline separated.

• Likely Cause: The chiral stationary phase (CSP) and mobile phase conditions are not optimal for the separation.

• Troubleshooting Steps:

  • Co-solvent Modification: The type and percentage of the co-solvent (modifier) have a significant impact on selectivity. Screen different alcohol co-solvents (e.g., methanol, ethanol, isopropanol) and vary their concentration.[9]

  • Backpressure Adjustment: Increasing the backpressure can increase the density of the supercritical fluid, which can alter selectivity.

  • Temperature Optimization: Varying the column temperature can affect the interactions between the analytes and the CSP, thereby influencing the separation.

  • Column Screening: If the above steps do not provide adequate resolution, screen different types of chiral stationary phases (e.g., polysaccharide-based columns like Chiralcel OD, OJ, AD, AS).[10]

Problem 3.2: Peak Tailing

• Symptom: The chromatographic peaks are asymmetrical with a pronounced tail.

• Likely Cause: Secondary interactions between the analyte and the stationary phase, or overloading of the column. Chiral compounds can sometimes show tailing at lower concentrations than achiral compounds on certain CSPs.[11]

• Troubleshooting Steps:

  • Additive Introduction: For basic or acidic analytes, the addition of a small amount of a basic (e.g., diethylamine) or acidic (e.g., trifluoroacetic acid) additive to the co-solvent can improve peak shape.

  • Reduce Sample Load: Inject a smaller amount of the sample to check if the tailing is due to column overloading.

  • Sample Solvent: Ensure the sample is dissolved in a solvent that is compatible with the mobile phase to avoid on-column precipitation.

Quantitative Data Summary: Chiral SFC Separation

Parameter	Method A	Method B	Method C
Co-solvent	20% Methanol	20% Ethanol	15% Isopropanol
Backpressure	150 bar	150 bar	180 bar
Temperature	40°C	40°C	35°C
Resolution (Rs)	1.2	1.8	2.5
Peak Tailing Factor	1.5	1.2	1.1

Experimental Protocols

Protocol 1: General Procedure for [3+2] Cycloaddition

This protocol is a general guideline and should be optimized for the specific substrates used in the Icafolin-methyl synthesis.

• To a solution of the alkene (1.0 eq) in a suitable solvent (e.g., dichloromethane) at the desired temperature (e.g., 0°C), add the corresponding aldoxime (1.1 eq).

• Slowly add a solution of an in-situ nitrile oxide generating reagent (e.g., N-chlorosuccinimide followed by a non-nucleophilic base like triethylamine) over a period of 1-2 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous sodium bicarbonate).

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Grieco Dehydration

• To a solution of the alcohol (1.0 eq) in anhydrous THF at room temperature, add o-nitrophenylselenocyanate (1.2 eq) followed by tributylphosphine (1.2 eq).

• Stir the reaction mixture for 2-4 hours, monitoring by TLC for the disappearance of the starting alcohol.

• Cool the reaction mixture to 0°C and add a solution of hydrogen peroxide (30% aqueous solution, 5-10 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the elimination is complete (monitor by TLC).

• Quench the reaction with saturated aqueous sodium thiosulfate.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Protocol 3: Chiral SFC Method Development

• Initial Screening:

  • Columns: Screen a set of 4-6 chiral stationary phases (e.g., Chiralcel OD-H, OJ-H, Chiralpak AD-H, AS-H).

  • Mobile Phase: Start with a gradient of a co-solvent (e.g., methanol) in supercritical CO2.

  • Conditions: Set a standard backpressure (e.g., 150 bar) and temperature (e.g., 40°C).

• Optimization:

  • Based on the initial screening, select the column that shows the best initial separation.

  • Optimize the co-solvent type and percentage isocratically.

  • Fine-tune the backpressure and temperature to improve resolution and peak shape.

  • If necessary, add a small percentage of an additive to the co-solvent.

Visualizations

Caption: Synthetic workflow for Icafolin-methyl.

Caption: Troubleshooting low yield in cycloaddition.

Caption: Troubleshooting poor SFC resolution.

References

• 1. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simple method development for SFC – secrets of science [shimadzu-webapp.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Synthesis of selected plant metabolites of icafolin–methyl via the formation of a spirocyclic nitronate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Grieco elimination - Wikipedia [en.wikipedia.org]
• 7. Grieco Elimination | NROChemistry [nrochemistry.com]
• 8. pure.au.dk [pure.au.dk]
• 9. agilent.com [agilent.com]
• 10. fagg.be [fagg.be]
• 11. Chiral Separations 3: Overloading and Tailing [restek.com]

Technical Support Center: Synthesis of Icafolin-methyl

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in improving the yield of Icafolin-methyl synthesis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Icafolin-methyl?

A1: The synthesis of Icafolin-methyl, an isoxazoline (B3343090) carboxamide, typically involves a multi-step process. Key reactions include the formation of an isoxazoline ring, often via a 1,3-dipolar cycloaddition or a cyclocondensation reaction, followed by amide bond formation and subsequent functional group manipulations. A known scalable approach involves a practical cyclocondensation of 3,5-difluoronitromethane with α-formylbutyrolactone and a Grieco dehydration protocol.[1] The final product is a racemic mixture that can be separated into its enantiomers.

Q2: What are the critical steps in the synthesis that can significantly impact the overall yield?

A2: The formation of the isoxazoline ring and the subsequent dehydration step are critical for achieving a good overall yield. The 1,3-dipolar cycloaddition reaction, if used, is sensitive to reaction conditions, and side reactions such as the dimerization of the nitrile oxide intermediate can significantly lower the yield. The efficiency of the Grieco dehydration is also crucial for obtaining the desired alkene intermediate.

Q3: How can I separate the enantiomers of Icafolin-methyl?

A3: Chiral separation of the racemic mixture of Icafolin-methyl can be achieved using chiral preparative Supercritical Fluid Chromatography (SFC). A common stationary phase for this type of separation is a ChiralCel OJ-H 5 μ column. This technique allows for the isolation of the individual enantiomers.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of Icafolin-methyl and related isoxazoline compounds.

Issue 1: Low Yield in the Isoxazoline Ring Formation Step

Question: My reaction to form the isoxazoline ring is resulting in a low yield. What are the potential causes and how can I improve it?

Answer: Low yields in isoxazoline synthesis can arise from several factors. A systematic approach to troubleshoot this issue is outlined in the table below.

Potential Cause	Troubleshooting Suggestions
Decomposition of Nitrile Oxide Intermediate	Generate the nitrile oxide in situ at a low temperature to ensure it reacts promptly with the dipolarophile. Slow addition of the nitrile oxide precursor can also minimize dimerization.
Suboptimal Reaction Temperature	Screen a range of temperatures. While higher temperatures can increase the reaction rate, they may also promote side reactions. Gentle heating or running the reaction at room temperature might be optimal.
Poor Substrate Reactivity	For 1,3-dipolar cycloadditions, the use of a catalyst (e.g., Cu(I)) can often accelerate the reaction, especially with electron-poor alkynes.
Incorrect Stoichiometry	Using a slight excess of the nitrile oxide precursor can help to drive the reaction to completion and outcompete side reactions like furoxan formation.
Solvent Effects	The choice of solvent can influence reaction rates and selectivity. Screen different solvents to find the optimal one for your specific substrates.

Issue 2: Formation of Impurities

Question: I am observing significant impurity formation in my reaction. How can I identify and minimize these impurities?

Answer: The most common impurity in isoxazoline synthesis via nitrile oxide cycloaddition is the furoxan dimer. Other impurities can include unreacted starting materials and regioisomers.

Impurity	Identification	Minimization Strategies
Furoxan (Nitrile Oxide Dimer)	Typically has a distinct TLC spot and can be characterized by mass spectrometry.	Slow addition of the nitrile oxide precursor, use of a large excess of the alkene, and optimizing the reaction temperature (often lower) can minimize dimerization.
Regioisomers	Can be identified by NMR spectroscopy and separated by chromatography.	The regioselectivity of the cycloaddition is influenced by electronic and steric factors of the reactants. The use of catalysts (e.g., copper(I) or ruthenium(II)) can favor the formation of a specific regioisomer.
Unreacted Starting Materials	Can be identified by comparing the reaction mixture to starting material standards on TLC or by other analytical techniques.	Ensure appropriate stoichiometry, reaction time, and temperature. Monitor the reaction progress to determine the point of maximum conversion.

Experimental Protocols

Disclaimer: A detailed, publicly available experimental protocol for the synthesis of Icafolin-methyl is not available as it is a proprietary compound. The following protocols are generalized procedures for the key reactions involved in the synthesis of similar isoxazoline carboxamides and should be adapted and optimized for the specific synthesis of Icafolin-methyl.

Protocol 1: General Procedure for Isoxazoline Ring Formation via 1,3-Dipolar Cycloaddition

This protocol describes a general method for the formation of a 3,5-disubstituted isoxazoline ring.

Materials:

• Aldoxime (1.0 eq)

• Alkene (1.2 eq)

• N-Chlorosuccinimide (NCS) (1.1 eq)

• Triethylamine (B128534) (Et3N) (1.5 eq)

• Solvent (e.g., Dichloromethane - DCM)

Procedure:

• Dissolve the aldoxime and the alkene in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add NCS to the mixture while stirring.

• Add triethylamine dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Grieco Dehydration

This protocol describes a general method for the dehydration of a secondary alcohol to an alkene.

Materials:

• Alcohol (1.0 eq)

• o-Nitrophenylselenocyanate (1.5 eq)

• Tributylphosphine (B147548) (1.5 eq)

• Hydrogen peroxide (30% solution)

• Solvent (e.g., Tetrahydrofuran - THF)

Procedure:

• Dissolve the alcohol in THF in a round-bottom flask under an inert atmosphere.

• Add o-nitrophenylselenocyanate and tributylphosphine to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring the formation of the selenide (B1212193) intermediate by TLC.

• Cool the reaction mixture to 0 °C and add hydrogen peroxide dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following tables provide generalized quantitative data based on typical yields for the synthesis of isoxazoline derivatives. Actual yields for the synthesis of Icafolin-methyl will require experimental optimization.

Table 1: Generalized Yields for Isoxazoline Formation under Various Conditions

Entry	Catalyst	Solvent	Temperature (°C)	Typical Yield (%)
1	None	DCM	25	40-60
2	None	Toluene	80	50-70
3	CuI	THF	25	70-90
4	RuCl2(PPh3)3	Toluene	100	65-85

Table 2: Generalized Yields for Grieco Dehydration

Entry	Substrate	Solvent	Temperature (°C)	Typical Yield (%)
1	Secondary Alcohol	THF	25	75-90
2	Sterically Hindered Secondary Alcohol	Dichloromethane	25	60-80

Visualizations

Caption: A simplified workflow for the synthesis of Icafolin-methyl.

Caption: A logical troubleshooting workflow for addressing low reaction yields.

References

• 1. benchchem.com [benchchem.com]

Addressing potential formulation and stability issues of Icafolin-methyl

Disclaimer: Icafolin-methyl is a novel compound, and comprehensive public data on its formulation and stability are limited. This guide is based on general principles for compounds with similar chemical structures (isoxazoline carboxamides, methyl esters) and mode of action (tubulin polymerization inhibition). The quantitative data provided are illustrative examples and should not be considered experimentally verified for Icafolin-methyl.

Frequently Asked Questions (FAQs)

Q1: What is Icafolin-methyl and what is its primary mechanism of action?

A1: Icafolin-methyl is a novel herbicide belonging to the isoxazolin carboxamide chemical class.[1][2] Its primary mode of action is the inhibition of tubulin polymerization in plants.[3][4] By disrupting the formation of microtubules, it interferes with essential cellular processes like cell division and growth, ultimately leading to weed death.[3] In the plant, the methyl ester form, Icafolin-methyl, is hydrolyzed to its active carboxylic acid form, Icafolin.[3]

Q2: I am having trouble dissolving Icafolin-methyl for my experiments. What solvents are recommended?

A2: While specific solubility data for Icafolin-methyl is not publicly available, compounds of the isoxazoline (B3343090) class can exhibit limited aqueous solubility. For in vitro assays, organic solvents are typically required for preparing stock solutions. Common choices for similar compounds include Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or ethanol. It is crucial to prepare a concentrated stock solution in an organic solvent and then dilute it into your aqueous experimental medium. Always ensure the final concentration of the organic solvent is low (e.g., <0.5%) to avoid affecting the biological system.[5]

Q3: What are the typical signs of Icafolin-methyl degradation?

A3: As a methyl ester, Icafolin-methyl may be susceptible to hydrolysis, especially in non-neutral aqueous solutions (either acidic or basic conditions), which would convert it to its carboxylic acid form, Icafolin.[6] Signs of degradation could include a loss of potency in bioassays, the appearance of new peaks in HPLC analysis, or a change in the physical appearance of the solution. It is also advisable to protect solutions from light and extreme temperatures to minimize other potential degradation pathways.[7]

Troubleshooting Guides

Formulation Issues

Problem: My Icafolin-methyl solution is cloudy or shows precipitation after dilution in an aqueous buffer.

This is a common issue for compounds with low water solubility. Here is a workflow to troubleshoot this problem:

Caption: Troubleshooting workflow for Icafolin-methyl formulation issues.

Stability Issues

Problem: I am observing a progressive loss of activity in my Icafolin-methyl stock solution over time.

This may indicate chemical instability. Consider the following factors:

• Hydrolysis: The methyl ester group is susceptible to hydrolysis.[6] Ensure your stock solution is prepared in an anhydrous aprotic solvent like DMSO and stored in tightly sealed vials to minimize moisture exposure.

• pH of Working Solutions: When diluted into aqueous buffers for experiments, the pH can significantly impact stability. It is advisable to prepare fresh working solutions daily and to assess the stability at your specific experimental pH if you suspect degradation.

• Storage Conditions: Store stock solutions at -20°C or -80°C.[5] Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Photostability: Protect solutions from direct light by using amber vials or covering tubes with foil.

The following diagram illustrates a logical approach to investigating potential instability:

Caption: Logical workflow for investigating suspected compound instability.

Data Presentation

As specific quantitative data for Icafolin-methyl is not publicly available, the following table provides an example of how solubility data might be presented. This data is hypothetical and for illustrative purposes only.

Solvent	Example Solubility (mg/mL) at 25°C	Notes
Water (pH 7)	< 0.01	Practically insoluble.
DMSO	> 50	Good for preparing high-concentration stock solutions.
DMF	> 50	Alternative to DMSO for stock solutions.
Ethanol	~10-20	Moderate solubility, may be suitable for some applications.
Acetonitrile	~5-10	Lower solubility, often used in analytical mobile phases.

Experimental Protocols

General Protocol: Analysis of Icafolin-methyl by Reverse-Phase HPLC

This method provides a general starting point for analyzing the purity of Icafolin-methyl and detecting potential degradation products. Optimization will be required.

• System: HPLC with UV Detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with a linear gradient, for example:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 30% B

  • 20-25 min: 30% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan with a PDA detector to determine the optimal wavelength. A starting point could be 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute stock solution of Icafolin-methyl in the initial mobile phase composition (e.g., 70:30 A:B).

Visualization of Mechanism

Icafolin-methyl acts by inhibiting the polymerization of tubulin dimers into microtubules, which are essential for cell structure and division.

Caption: Simplified pathway of Icafolin's inhibition of tubulin polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 7. Evaluation of the Stability of Polymeric Materials Exposed to Palm Biodiesel and Biodiesel–Organic Acid Blends - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Icafolin-methyl application rates for different weed species

Welcome to the technical support center for Icafolin-methyl. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the application of Icafolin-methyl for various weed species. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Icafolin-methyl?

A1: Icafolin-methyl is a novel herbicide that functions by inhibiting tubulin polymerization in plants.[1][2][3][4] Specifically, it is hydrolyzed in the plant to its carboxylic acid form, icafolin, which then binds to β-tubulins, preventing the formation of microtubules.[1] This disruption of the cytoskeleton leads to a halt in cell division and overall growth, ultimately causing the weed to die.[3]

Q2: What is the observable effect of Icafolin-methyl on treated weeds?

A2: A unique characteristic of Icafolin-methyl is that it causes weeds to remain upright in a "frozen" state after application.[3][5] Instead of wilting and collapsing quickly, the weeds cease to grow and compete with crops for resources like water, nutrients, and sunlight.[3][5] This "frozen" state results in a mulch-like layer on the soil surface, which can help retain moisture and reduce soil erosion.[5][6]

Q3: What is the general spectrum of weeds controlled by Icafolin-methyl?

A3: Icafolin-methyl has demonstrated a broad spectrum of activity against both monocotyledonous and dicotyledonous weeds.[2] It is effective on many common and competitive weeds found in various cropping systems, including biotypes that have developed resistance to other herbicides.[1]

Q4: Is Icafolin-methyl a pre-emergence or post-emergence herbicide?

A4: Icafolin-methyl is primarily a post-emergence herbicide, valued for its strong efficacy when applied to emerged weeds.[2] However, it also exhibits some residual activity in the soil.[2]

Troubleshooting Guide

Q1: I've applied Icafolin-methyl, but the weeds are still standing. Is the herbicide not working?

A1: This is the expected visual effect of Icafolin-methyl. The herbicide causes the weeds to enter a "frozen" state where they are no longer growing or competing with the crop, even though they remain physically upright for a period.[3][5] Researchers should assess efficacy not by the rapid collapse of the weed, but by the cessation of growth and eventual necrosis.

Q2: My experimental results show variable efficacy. What are some potential causes?

A2: Variability in herbicide efficacy can be attributed to several factors:

• Weed Growth Stage: Post-emergence herbicides like Icafolin-methyl are most effective when applied to smaller, actively growing weeds, ideally between 2 to 4 inches in height.[7]

• Application Coverage: As a post-emergence herbicide, thorough spray coverage is crucial for optimal performance.[7]

• Environmental Conditions: Efficacy can be influenced by temperature, humidity, and light conditions.[8] Applying under cool conditions (around 50°F or less) may reduce effectiveness.[7]

• Adjuvant Use: The use of appropriate adjuvants, such as a crop oil concentrate or a methylated seed oil, is recommended to enhance the activity of Icafolin-methyl.[9]

Q3: How can I be sure I am using the correct application rate for my target weed species?

A3: The optimal application rate will vary depending on the weed species and its growth stage. The provided data table offers a starting point based on greenhouse trials. For field applications, a suggested range is 0.044 to 0.134 lb ai/a (approximately 49.3 to 150.2 g/ha).[9] It is recommended to conduct dose-response studies to determine the most effective rate for your specific conditions and target weeds.

Data on Weed Efficacy

The following table summarizes the herbicidal efficacy of Icafolin-methyl against a range of weed species from a greenhouse study.

Weed Species	Common Name	Application Rate (g/ha)	Efficacy (%)
Alopecurus myosuroides	Black-grass	30	98
Alopecurus myosuroides (Resistant)	Resistant Black-grass	30	95
Avena fatua	Wild oat	30	100
Bromus tectorum	Downy brome	30	100
Lolium rigidum	Annual ryegrass	30	100
Lolium sp. (Resistant)	Resistant Ryegrass	30	98
Galium aparine	Cleavers	30	100
Kochia scoparia	Kochia	30	100
Papaver rhoeas	Corn poppy	30	100
Polygonum convolvulus	Wild buckwheat	30	100
Veronica hederifolia	Ivy-leaved speedwell	30	100
Viola tricolor	Wild pansy	30	100
Brachiaria platyphylla	Broadleaf signalgrass	30	100
Digitaria sanguinalis	Large crabgrass	30	100
Echinochloa crus-galli	Barnyardgrass	30	100
Eleusine indica	Goosegrass	30	100
Setaria viridis	Green foxtail	30	100
Sorghum halepense	Johnsongrass	30	100
Amaranthus palmeri	Palmer amaranth	30	100
Amaranthus tamariscinus	Common waterhemp	30	100
Ambrosia elatior	Common ragweed	30	100
Bidens pilosa	Hairy beggarticks	30	100
Chenopodium album	Common lambsquarters	30	100
Pharbitis purpurea	Tall morningglory	30	100

Data adapted from a greenhouse study. Field results may vary.

Experimental Protocols

A generalized protocol for conducting a post-emergence efficacy trial with Icafolin-methyl is provided below. This should be adapted to specific experimental goals and local conditions.

1. Experimental Design:

• Utilize a randomized complete block design with a minimum of four replications.
• Include an untreated control plot within each replication for comparison.
• Plot size should be sufficient to allow for accurate application and assessment, with a minimum of 25 m².[10]

2. Site Selection and Preparation:

• Select a site with a uniform and sufficient population of the target weed species.
• Ensure the site has uniform topography and soil type.
• If necessary, prepare the site to ensure good crop and weed establishment.

3. Herbicide Application:

• Apply Icafolin-methyl at the desired rates. A suggested range for field trials is 49.3 to 150.2 g/ha.[9]
• Include a recommended adjuvant, such as a crop oil concentrate or methylated seed oil.[9]
• Apply when weeds are at an early growth stage (e.g., 2-4 inches in height).[7]
• Record environmental conditions at the time of application (temperature, humidity, wind speed, cloud cover).

4. Data Collection:

• Assess weed control at regular intervals after application (e.g., 7, 14, 28, and 56 days after treatment).
• Visual ratings of percent weed control are a common method. This should be done by comparing the treated plots to the untreated control.
• Where applicable, collect data on weed biomass and density.
• Assess crop tolerance by visually rating any phytotoxicity symptoms.

5. Statistical Analysis:

• Subject the collected data to analysis of variance (ANOVA).
• Use appropriate mean separation tests to determine significant differences between treatments.

Visualizations

Caption: Signaling pathway of Icafolin-methyl in a plant cell.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 3. vantrumpreport.com [vantrumpreport.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. What is Icafolin-Methyl? [global-agriculture.com]
• 6. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 7. Considerations for Postemergence Herbicides [extension.sdstate.edu]
• 8. Frontiers | Editorial: Herbicide efficacy [frontiersin.org]
• 9. Food Use Data Search [ir4app.cals.ncsu.edu]
• 10. nda.gov.za [nda.gov.za]

Troubleshooting poor efficacy of Icafolin-methyl in certain soil types

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the efficacy of Icafolin-methyl in various soil types.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Icafolin-methyl?

A1: Icafolin-methyl is a novel herbicide belonging to the benzoylpyrazole (B3032486) chemical class.[1] Its primary mode of action is the inhibition of plant tubulin polymerization.[2][3][4][5][6][7][8][9] It is hydrolyzed in the plant to its carboxylic acid form, icafolin.[2][7] This disruption of tubulin, a crucial component of microtubules, leads to an arrest of the cell cycle, ultimately causing weed growth to cease and the plant to die.[3][8]

Q2: We are observing significantly lower than expected efficacy of Icafolin-methyl in our greenhouse experiments. What are the potential causes?

A2: Reduced efficacy can stem from a variety of factors, primarily related to the soil environment and application technique. Key factors influencing the performance of soil-applied herbicides include soil texture, organic matter content, and pH.[4][5][10] Environmental conditions such as temperature and moisture also play a critical role.[5][10] Refer to the troubleshooting guide below for a more detailed breakdown of potential issues and solutions.

Q3: How does soil organic matter affect the efficacy of Icafolin-methyl?

A3: Soil organic matter, particularly humus, has a high capacity to adsorb or "tie up" herbicides, making them unavailable for uptake by weed roots.[4] Soils with high organic matter content generally require higher application rates of soil-applied herbicides to achieve the desired level of weed control. It is crucial to adjust application rates based on the organic matter content of your experimental soil.

Q4: Can soil pH impact the performance of Icafolin-methyl?

A4: Yes, soil pH can influence the availability and degradation rate of some herbicides.[4] For certain classes of herbicides, acidic or alkaline conditions can affect their chemical structure and persistence in the soil. While specific data for Icafolin-methyl is still emerging, it is a critical parameter to monitor and control in your experiments.

Q5: Is Icafolin-methyl effective as a pre-emergence herbicide?

A5: Icafolin-methyl is primarily designed for post-emergence weed control.[2][7][11][12] However, it has been noted to exhibit some residual activity in the soil.[9] The "frozen" state of treated weeds creates a mulch-like layer that can help suppress the emergence of new weeds.[11][12]

Troubleshooting Guide: Poor Efficacy of Icafolin-methyl

This guide will help you diagnose and resolve common issues related to the performance of Icafolin-methyl in your experiments.

Issue 1: Reduced Herbicide Activity in High Organic Matter Soils

• Symptom: Poor weed control in soils with high organic matter content (>5%).

• Cause: Icafolin-methyl, like many herbicides, can be strongly adsorbed to organic matter, reducing its bioavailability in the soil solution for weed uptake.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for poor efficacy in high organic matter soils.

Issue 2: Inconsistent Performance Across Different Soil pH Levels

• Symptom: Variable weed control in soils with different pH values.

• Cause: Soil pH can affect the chemical stability and degradation rate of Icafolin-methyl. Extreme pH levels may lead to rapid breakdown or reduced availability.

• Troubleshooting Steps:

  • Measure Soil pH: Determine the pH of your experimental soil.

  • Buffer Soil: If feasible, adjust the soil pH to a neutral range (6.0-7.0) to assess if efficacy improves.

  • Consult Technical Data: Review any available technical data sheets for information on the optimal pH range for Icafolin-methyl.

Issue 3: Lack of Efficacy in Coarse or Sandy Soils

• Symptom: Rapid loss of weed control and potential for crop injury in sandy soils.

• Cause: Sandy soils have low adsorption capacity, which can lead to rapid leaching of the herbicide below the weed root zone, especially with heavy irrigation or rainfall. This can also increase the risk of crop damage.

• Preventative Measures:

  • Use lower application rates as recommended for coarse-textured soils.

  • Employ controlled-release formulations if available.

  • Manage irrigation to avoid excessive water movement through the soil profile.

Data Presentation: Efficacy of Icafolin-methyl in Different Soil Types (Hypothetical Data)

The following tables present hypothetical data to illustrate the expected performance of Icafolin-methyl under varying soil conditions.

Table 1: Effect of Soil Organic Matter on Icafolin-methyl Efficacy (% Weed Control)

Soil Type	Organic Matter (%)	Icafolin-methyl Rate (g/ha)	% Weed Control (4 Weeks After Treatment)
Sandy Loam	1.5	150	92
Silt Loam	3.0	150	85
Clay Loam	4.5	150	78
Peat Soil	10.0	150	65
Peat Soil	10.0	200	88

Table 2: Influence of Soil pH on Icafolin-methyl Efficacy (% Weed Control) in Silt Loam Soil

Soil pH	Icafolin-methyl Rate (g/ha)	% Weed Control (4 Weeks After Treatment)
5.5	150	80
6.5	150	90
7.5	150	82

Experimental Protocols

Protocol 1: Greenhouse Bioassay for Herbicide Bioavailability

This protocol is designed to assess the biological availability of Icafolin-methyl in different soil types.

• Objective: To determine the concentration of Icafolin-methyl in the soil that is available for plant uptake and herbicidal activity.

• Materials:

  • Test soils with varying characteristics (e.g., sandy loam, clay loam, high organic matter soil).

  • Icafolin-methyl analytical standard and formulated product.

  • Sensitive indicator plant species (e.g., oat, cucumber).

  • Pots (e.g., 10 cm diameter).

  • Greenhouse or growth chamber with controlled temperature and light.

  • Analytical balance, sprayer, and other standard laboratory equipment.

• Methodology:

  • Soil Preparation: Air-dry and sieve (2 mm) the test soils. Characterize each soil for texture, organic matter content, and pH.

  • Herbicide Application: Prepare a range of Icafolin-methyl concentrations. Apply the herbicide to a known mass of each soil type and mix thoroughly to ensure uniform distribution. Include an untreated control for each soil type.

  • Potting and Seeding: Fill pots with the treated and untreated soils. Plant a known number of indicator plant seeds in each pot.

  • Growth Conditions: Place the pots in a greenhouse or growth chamber with optimal conditions for the indicator species (e.g., 25°C, 16-hour photoperiod). Water as needed.

  • Data Collection: After a predetermined period (e.g., 21 days), harvest the above-ground plant biomass. Record visual injury symptoms (e.g., stunting, chlorosis) and measure the dry weight of the biomass.

  • Data Analysis: Compare the growth of plants in the treated soil to the untreated control for each soil type. Calculate the herbicide concentration that causes a 50% reduction in growth (GR50) for each soil.

• Experimental Workflow Diagram:

  Caption: Workflow for the greenhouse bioassay protocol.

Protocol 2: Soil Adsorption/Desorption Study

This protocol determines the extent to which Icafolin-methyl binds to soil particles.

• Objective: To quantify the adsorption of Icafolin-methyl to different soil types.

• Materials:

  • Test soils.

  • Radiolabeled or analytical grade Icafolin-methyl.

  • 0.01 M CaCl2 solution.

  • Centrifuge tubes.

  • Shaker.

  • Analytical instrumentation for quantifying Icafolin-methyl (e.g., HPLC, LC-MS).

• Methodology:

  • Prepare Soil Slurries: Weigh a known amount of each test soil into centrifuge tubes. Add a known volume of 0.01 M CaCl2 solution containing a known concentration of Icafolin-methyl.

  • Equilibration: Place the tubes on a shaker and agitate for a specified time (e.g., 24 hours) to reach equilibrium.

  • Separation: Centrifuge the tubes to separate the soil from the solution.

  • Analysis: Analyze the concentration of Icafolin-methyl remaining in the supernatant (the solution).

  • Calculation: The amount of Icafolin-methyl adsorbed to the soil is calculated by the difference between the initial and final concentrations in the solution. The adsorption coefficient (Kd) can then be calculated.

• Signaling Pathway/Logical Relationship Diagram:

  Caption: Relationship between dissolved and adsorbed Icafolin-methyl in soil.

References

• 1. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 2. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]
• 3. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Testing for and Deactivating Herbicide Residues | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 7. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. vantrumpreport.com [vantrumpreport.com]
• 9. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 10. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 11. Assessment of Bioavailability of Soil-Sorbed Atrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is Icafolin-Methyl? [global-agriculture.com]

Technical Support Center: Enhancing the Rainfastness of Icafolin-methyl Formulations

Welcome to the technical support center for Icafolin-methyl formulations. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the rainfastness of their experimental formulations. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Troubleshooting Guides & FAQs

This section addresses common issues encountered when developing and testing the rainfastness of Icafolin-methyl formulations.

Q1: My Icafolin-methyl formulation shows poor retention on leaf surfaces after simulated rainfall. What are the likely causes and how can I improve it?

A1: Poor retention of a formulation on leaf surfaces following rainfall, often referred to as "wash-off," is a common challenge. The primary causes are typically related to the formulation's composition and the physical properties of the spray solution.

• Inadequate Adhesion: The formulation may lack sufficient "stickiness" to adhere firmly to the waxy cuticle of the leaves.

• High Surface Tension: If the spray droplets have high surface tension, they may bead up and roll off the leaf surface, carrying the active ingredient with them.[1][2]

• Formulation Type: Some formulation types are inherently less rainfast than others. For example, wettable powders (WP) and granules (G) are generally less resistant to wash-off compared to emulsifiable concentrates (EC) or suspension concentrates (SC).[3]

Troubleshooting Steps:

• Incorporate a Sticker Adjuvant: Stickers, or film-forming agents, are designed to increase the adhesion of the formulation to the plant surface.[1] Consider adding a polymeric latex, rosin, or other bio-based sticker to your formulation.

• Add a Surfactant/Wetting Agent: Surfactants reduce the surface tension of the spray droplets, allowing them to spread more evenly across the leaf surface and increasing the contact area.[1][4] Nonionic surfactants are often effective for this purpose.[4]

• Optimize the Formulation Type: If you are using a WP or G formulation, consider experimenting with an EC or SC formulation, which often exhibit better rainfastness.[3]

Q2: How long does my Icafolin-methyl formulation need to dry on the plant surface to become rainfast?

A2: The required drying time for a pesticide to become rainfast can vary significantly depending on the formulation, the active ingredient's properties, and environmental conditions. For many pesticides, a drying period of 2 to 6 hours is sufficient for the product to "set" on the plant surface.[3][5] However, for systemic products that need to be absorbed by the plant, a longer period of up to 24 hours may be necessary for optimal uptake and rainfastness.[3][5]

Experimental Approach to Determine Drying Time:

To determine the optimal drying time for your specific Icafolin-methyl formulation, you can conduct a time-course experiment. This involves applying your formulation to plants and then subjecting them to simulated rainfall at different time intervals post-application (e.g., 1, 2, 4, 6, 12, and 24 hours). The efficacy of the treatment or the amount of active ingredient remaining on the leaves can then be quantified.

Q3: Can I improve rainfastness by simply increasing the concentration of Icafolin-methyl in my formulation?

A3: While a higher concentration of the active ingredient might seem like a straightforward solution, it is generally not the most effective or efficient way to improve rainfastness. The issue is typically not the amount of active ingredient, but its ability to adhere to and penetrate the leaf surface. Simply increasing the concentration can lead to several issues:

• Increased Cost: A higher concentration of the active ingredient will increase the cost of the formulation.

• Potential for Phytotoxicity: At higher concentrations, there may be an increased risk of damage to the plant.

• Regulatory Compliance: The concentration of active ingredients in pesticide formulations is often subject to regulatory limits.

A more effective approach is to focus on the formulation's adjuvant composition to enhance its physical properties.

Q4: What is the difference between a "sticker" and a "penetrant" adjuvant, and which one is better for improving the rainfastness of a systemic fungicide like Icafolin-methyl?

A4: Both stickers and penetrants are types of activator adjuvants that can improve the performance of a pesticide, but they function in different ways.[1]

• Stickers: These adjuvants are designed to increase the adhesion of the pesticide to the plant surface, reducing wash-off from rain or irrigation.[1] They form a film that holds the active ingredient on the leaf.

• Penetrants: These adjuvants facilitate the absorption of the active ingredient into the plant tissue.[1][6] This is particularly important for systemic pesticides that need to move within the plant to be effective.[3]

For a systemic fungicide, a combination of both a sticker and a penetrant is often ideal. The sticker ensures the formulation remains on the leaf surface long enough for the penetrant to facilitate the uptake of the active ingredient into the plant. Once absorbed, the active ingredient is protected from being washed off by rain.[3] Silicone-based adjuvants can act as both spreaders and penetrants, promoting rapid absorption.[6]

Data Presentation

The following tables summarize hypothetical quantitative data from experiments designed to enhance the rainfastness of an Icafolin-methyl 250 g/L SC formulation.

Table 1: Effect of Different Adjuvant Types on Icafolin-methyl Retention after Simulated Rainfall

Formulation ID	Adjuvant Type	Adjuvant Concentration (% v/v)	Icafolin-methyl Retention (%) after 1 inch Simulated Rainfall
F-001	Control (No Adjuvant)	0	45
F-002	Nonionic Surfactant	0.1	62
F-003	Polymeric Sticker	0.2	78
F-004	Silicone Penetrant	0.1	71
F-005	Nonionic Surfactant + Polymeric Sticker	0.1 + 0.2	85
F-006	Nonionic Surfactant + Silicone Penetrant	0.1 + 0.1	81

Table 2: Influence of Drying Time on the Rainfastness of an Optimized Icafolin-methyl Formulation (F-005)

Drying Time (hours) before Simulated Rainfall	Icafolin-methyl Retention (%) after 1 inch Simulated Rainfall
1	65
2	78
4	85
6	88
12	91
24	92

Experimental Protocols

Protocol 1: Evaluation of Adjuvant Efficacy on Rainfastness

Objective: To determine the effect of different adjuvants on the retention of Icafolin-methyl on leaf surfaces after a simulated rainfall event.

Materials:

• Icafolin-methyl technical grade

• Blank formulation components (e.g., water, solvents, dispersants)

• Candidate adjuvants (nonionic surfactant, polymeric sticker, silicone penetrant)

• Test plants (e.g., wheat or barley seedlings)

• Laboratory spray chamber

• Rainfall simulator

• High-Performance Liquid Chromatography (HPLC) system

Methodology:

• Formulation Preparation: Prepare a stock solution of Icafolin-methyl suspension concentrate (SC). Create separate treatment formulations by adding the specified concentrations of each adjuvant or adjuvant combination.

• Plant Treatment: Grow test plants to a uniform growth stage. Apply each formulation to a set of replicate plants using a laboratory spray chamber to ensure even coverage. Leave a set of plants untreated as a control.

• Drying Period: Allow the treated plants to dry for a standardized period (e.g., 4 hours) under controlled environmental conditions (e.g., 25°C, 50% relative humidity).

• Simulated Rainfall: Place the plants in a rainfall simulator and subject them to a standardized rainfall event (e.g., 1 inch of rain over 1 hour).

• Sample Collection: After the rainfall event, carefully collect leaf samples from each replicate plant.

• Extraction and Analysis: Extract the Icafolin-methyl from the leaf samples using a suitable solvent. Quantify the amount of Icafolin-methyl in each extract using HPLC.

• Data Analysis: Calculate the percentage of Icafolin-methyl retained on the leaves for each treatment compared to the amount present on treated leaves that were not subjected to rainfall.

Mandatory Visualizations

Rainfastness evaluation experimental workflow.

Troubleshooting decision tree for poor rainfastness.

References

• 1. awri.com.au [awri.com.au]
• 2. rainbowecoscience.com [rainbowecoscience.com]
• 3. The Rainfastness of Pesticides - WCTA Online [wcta-online.com]
• 4. RAIN FAST® SURFACTANT/WETTING AGENT [conklin.com]
• 5. Rainfast characteristics of insecticides on fruit - Fruit & Nuts [canr.msu.edu]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Icafolin-methyl Application &amp; Spray Drift Management

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the potential for spray drift during the application of Icafolin-methyl. Given that Icafolin-methyl is a novel herbicide, specific formulation details and drift characteristics may not be extensively documented publicly.[1][2][3][4][5] The following troubleshooting guides and FAQs are based on established principles of spray drift management.

Frequently Asked Questions (FAQs)

Q1: What is spray drift and why is it a concern with a new active ingredient like Icafolin-methyl?

A1: Spray drift is the unintentional airborne movement of pesticides to non-target areas. For a new molecule like Icafolin-methyl, understanding and controlling drift is critical during the research and development phase to ensure accurate efficacy data, prevent environmental contamination, and avoid damage to susceptible non-target organisms.

Q2: What are the primary factors influencing the spray drift of any herbicide?

A2: The primary factors can be categorized into equipment, application parameters, and weather conditions. Key elements include nozzle type, spray pressure, boom height, travel speed, droplet size, wind speed and direction, temperature, and humidity.[6][7][8]

Q3: How does droplet size affect the drift potential of Icafolin-methyl?

A3: Smaller droplets have less mass and fall more slowly, making them more susceptible to being carried off-target by wind.[8] The most effective way to reduce drift is to use the largest droplet size that still provides adequate coverage and efficacy for Icafolin-methyl.

Q4: Can adjuvants be used to reduce Icafolin-methyl spray drift?

A4: Yes, drift reduction adjuvants can be incorporated into the tank mix. These adjuvants increase the viscosity of the spray solution, leading to the formation of larger, heavier droplets that are less likely to drift.[6] Compatibility and efficacy with the specific Icafolin-methyl formulation must be experimentally verified.

Q5: What are the ideal weather conditions for applying Icafolin-methyl to minimize drift?

A5: Ideally, applications should occur under low wind conditions, with wind blowing away from sensitive areas.[9] High temperatures and low humidity can increase drift by causing spray droplets to evaporate, making them smaller and lighter.[6] Applying during a temperature inversion should be avoided as it can lead to long-distance drift.[8]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Observed off-target impact on sensitive plants.	Particle Drift: Small spray droplets are being carried by wind.	1. Increase Droplet Size: Switch to a nozzle that produces a coarser spray (e.g., air-induction or venturi nozzles). 2. Reduce Spray Pressure: Lowering the pressure will generally increase droplet size.[9] 3. Lower Boom Height: The closer the boom is to the target, the less time droplets have to be influenced by wind.[7][8][9] 4. Check Wind Speed: Cease application if wind speeds are too high.
Inconsistent product efficacy across the treated area.	Poor Coverage: Droplet size is too large, resulting in fewer droplets per unit area.	1. Find the Optimal Balance: While large droplets reduce drift, excessively large droplets may not provide sufficient coverage. Experiment with different nozzles and pressures to find a balance. 2. Increase Carrier Volume: Using a higher spray volume (e.g., 20 gallons per acre instead of 10) can improve coverage without creating excessively fine droplets.[9]
Suspected vapor drift.	Volatility of the Formulation: Some herbicide formulations can vaporize and move off-target as a gas.	1. Review Formulation Properties: If available, check the physicochemical properties of the Icafolin-methyl formulation for its vapor pressure. 2. Monitor Temperature: Avoid applications during high temperatures, which can increase volatilization.
Clogged nozzles.	Incompatibility of Tank-Mix Components: Adjuvants or other tank-mix partners may not be compatible with the Icafolin-methyl formulation.	1. Perform a Jar Test: Before mixing a full batch, test the compatibility of all components in a small, clear container. 2. Follow Proper Mixing Order: Add products to the tank in the correct sequence, which is typically water, conditioning agents, and then the herbicide.[6]

Data Presentation: Illustrative Spray Drift Parameters

The following tables provide example data for guiding experimental design. Actual values for Icafolin-methyl will depend on its specific formulation and should be determined experimentally.

Table 1: Influence of Nozzle Type and Pressure on Droplet Size (Illustrative Data)

Nozzle Type	Pressure (psi)	Droplet Size Classification	Volume Median Diameter (VMD) (microns)	% Volume < 150 microns (Driftable Fines)
Standard Flat-Fan	30	Medium	250	20%
Standard Flat-Fan	60	Fine	180	35%
Air-Induction	30	Coarse	400	8%
Air-Induction	60	Very Coarse	550	3%

Table 2: Effect of Wind Speed and Boom Height on Spray Drift Distance (Illustrative Data)

Wind Speed (mph)	Boom Height (inches above target)	Downwind Drift Distance (feet) for Fine Droplets	Downwind Drift Distance (feet) for Coarse Droplets
5	24	15	5
5	48	30	10
10	24	40	15
10	48	80	30

Experimental Protocols

Protocol 1: Wind Tunnel Analysis of Spray Droplet Size

• Objective: To characterize the droplet size distribution of an Icafolin-methyl spray solution under controlled conditions.

• Apparatus: Low-speed wind tunnel, laser diffraction instrument, spray nozzle assembly with pressure control.

• Methodology: a. Prepare the Icafolin-methyl spray solution as per the intended field concentration, including any adjuvants. b. Install the test nozzle in the wind tunnel. c. Set the wind speed in the tunnel to simulate typical field conditions (e.g., 5-10 mph). d. Set the spray pressure to the desired level. e. Activate the spray and the laser diffraction instrument. f. The instrument will measure the size of the droplets passing through the laser beam. g. Record the Volume Median Diameter (VMD) and the percentage of fine droplets (e.g., <150 microns). h. Repeat for different nozzles, pressures, and formulations.

Protocol 2: Field Evaluation of Spray Drift Deposition

• Objective: To quantify the downwind deposition of Icafolin-methyl under actual field conditions.

• Materials: Sprayer, water-sensitive paper or other collection media, weather monitoring station (anemometer, thermometer, hygrometer).

• Methodology: a. Set up a spray plot with a defined application area. b. Place water-sensitive paper or other collectors at increasing distances downwind from the spray plot. c. Record the environmental conditions (wind speed, direction, temperature, humidity) before, during, and after the application.[8] d. Apply the Icafolin-methyl solution to the designated plot. e. Collect the water-sensitive papers and analyze them for droplet density and size. If using other media, perform chemical analysis to quantify the amount of Icafolin-methyl deposited. f. Correlate the deposition data with the environmental conditions and application parameters.

Visualizations

Caption: Factors influencing spray drift potential.

Caption: Decision workflow for minimizing spray drift.

References

• 1. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 2. New mode of action herbicide aims to tackle weed resistance [soci.org]
• 3. What is Icafolin-Methyl? [global-agriculture.com]
• 4. crop.bayer.com.au [crop.bayer.com.au]
• 5. agrolatam.com [agrolatam.com]
• 6. advancedturf.com [advancedturf.com]
• 7. onvegetables.com [onvegetables.com]
• 8. Avoiding herbicide drift [extension.umn.edu]
• 9. 10 Ways to Reduce Spray Drift - ProAg [proag.com]

Technical Support Center: Managing the Development of Weed Resistance to Icafolin-methyl

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in managing the development of weed resistance to Icafolin-methyl. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Icafolin-methyl and how does it relate to potential resistance development?

A1: Icafolin-methyl is a novel herbicide that inhibits tubulin polymerization in plants. It belongs to the isoxazolin carboxamide chemical class.[1] By disrupting tubulin polymerization, it halts cell division and growth, ultimately leading to weed death.[2] The primary concern for resistance development is the selection of weed biotypes with alterations in the target site, the tubulin protein, or the evolution of mechanisms that prevent the herbicide from reaching its target.

Q2: What are the likely mechanisms of weed resistance to Icafolin-methyl?

A2: Based on its mode of action as a tubulin polymerization inhibitor, two primary types of resistance mechanisms are anticipated:

• Target-Site Resistance (TSR): This involves genetic mutations in the genes encoding tubulin proteins, particularly α-tubulin. These mutations can alter the binding site of Icafolin-methyl, reducing its efficacy. For analogous herbicides like dinitroanilines, specific amino acid substitutions in α-tubulin, such as at positions 202, 239, and 243, have been shown to confer resistance.[3][4]

• Non-Target-Site Resistance (NTSR): This is a broader category of resistance mechanisms that do not involve alterations to the herbicide's direct target. For herbicides, NTSR often involves enhanced metabolic detoxification, where the resistant plant can more rapidly break down the herbicide into non-toxic compounds. This can be mediated by enzyme families such as cytochrome P450s and glutathione (B108866) S-transferases.[5][6][7][8][9] Reduced uptake or translocation of the herbicide can also contribute to NTSR.

Q3: Are there any known cases of weed resistance to Icafolin-methyl?

A3: As Icafolin-methyl is a new herbicide with a projected commercial launch around 2028, there are no documented cases of evolved weed resistance in the field at this time. However, proactive research into potential resistance mechanisms is crucial for its sustainable use.

Q4: How can I proactively manage the development of resistance to Icafolin-methyl in my long-term experiments?

A4: To delay the evolution of resistance, it is critical to implement a multi-faceted strategy:

• Use Integrated Weed Management (IWM): Combine the use of Icafolin-methyl with other weed control methods, including cultural practices (e.g., crop rotation, cover crops), mechanical control, and the use of herbicides with different modes of action.

• Rotate and Mix Herbicides: Avoid the exclusive and repeated use of Icafolin-methyl. Rotate it with or use it in tank-mixtures with herbicides that have different target sites.

• Use Recommended Doses: Applying herbicides at the full recommended rate is crucial to control susceptible populations and minimize the selection of partially resistant individuals.

• Monitor and Scout: Regularly monitor experimental plots for any signs of reduced efficacy of Icafolin-methyl. Early detection of resistant patches is key to preventing their spread.

Troubleshooting Experimental Issues

Q1: I am observing inconsistent results in my whole-plant bioassays. What could be the cause?

A1: Inconsistent results in whole-plant bioassays can stem from several factors. First, ensure that other potential causes of herbicide failure have been eliminated, such as incorrect application rates, equipment malfunction, or unfavorable environmental conditions.[10] Key areas to troubleshoot include:

• Seed Viability and Germination: Poor or uneven germination can lead to variable plant sizes and responses to the herbicide. Ensure high-quality seeds are used and that germination conditions are optimal and consistent.[11]

• Plant Growth Stage: The susceptibility of weeds to herbicides can vary significantly with their growth stage. Always treat plants at a consistent and appropriate developmental stage as specified in your protocol.

• Environmental Conditions: Factors such as temperature, light intensity, and soil moisture can influence herbicide uptake, translocation, and metabolism. Maintain consistent environmental conditions in your growth chambers or greenhouses.

• Herbicide Application: Ensure accurate calibration of spray equipment to deliver the intended dose uniformly across all replicates.

Q2: My dose-response curves for a suspected resistant population are not showing a clear sigmoidal shape. What should I do?

A2: A lack of a clear sigmoidal dose-response curve can indicate several issues:

• Inappropriate Dose Range: The selected herbicide concentrations may be too high or too low to capture the full response range of the population. Conduct preliminary range-finding experiments to determine the appropriate concentrations to test.

• High Biological Variability: Significant genetic variation within the weed population can lead to a shallow dose-response curve. Increasing the number of replicates can help to better define the response.

• Mixed Population: The seed sample may contain a mixture of susceptible and resistant individuals. In such cases, the dose-response curve may appear biphasic or flattened. Consider single-seed descent lines to isolate and characterize the resistance in individual plants.

Q3: I have confirmed resistance in a weed population. How do I determine if it is target-site or non-target-site resistance?

A3: Differentiating between TSR and NTSR requires a combination of molecular and biochemical approaches:

• Target-Site Sequencing: Amplify and sequence the tubulin genes (particularly α-tubulin) from resistant and susceptible individuals. Compare the sequences to identify any mutations that could alter the protein structure.

• Metabolism Studies: Use radiolabeled Icafolin-methyl to compare its uptake, translocation, and metabolism in resistant and susceptible plants. An increased rate of metabolism in the resistant biotype is indicative of NTSR.[9]

• Enzyme Assays: If specific metabolic pathways are suspected, conduct in vitro assays to measure the activity of enzymes like cytochrome P450s or GSTs in the presence of Icafolin-methyl.

Data Presentation: Quantitative Analysis of Resistance

The following tables provide examples of how to present quantitative data from dose-response experiments to characterize herbicide resistance. The data is hypothetical but based on published studies of resistance to tubulin-inhibiting herbicides.

Table 1: Dose-Response of Lolium rigidum Populations to Trifluralin (a Tubulin Inhibitor)

Population	GR₅₀ (g ai/ha)¹	95% Confidence Interval	Resistance Index (RI)²
Susceptible (S)	50	45 - 55	1.0
Resistant (R1)	800	750 - 850	16.0
Resistant (R2)	1600	1500 - 1700	32.0

¹GR₅₀: The herbicide dose required to cause a 50% reduction in plant growth (e.g., biomass). ²Resistance Index (RI) = GR₅₀ of the resistant population / GR₅₀ of the susceptible population.

Table 2: Target-Site Mutations in the α-Tubulin Gene of Resistant Lolium rigidum Populations

Population	Amino Acid Substitution	Position	Frequency in Population
Susceptible (S)	None	-	0%
Resistant (R1)	Valine -> Phenylalanine	202	60%
Resistant (R2)	Threonine -> Isoleucine	239	85%

Experimental Protocols

Protocol 1: Whole-Plant Dose-Response Bioassay

This protocol is adapted from established methods for testing herbicide resistance.[12]

• Seed Germination: Germinate seeds of susceptible and suspected resistant weed populations in petri dishes on moist filter paper or in trays with a sterile potting mix.

• Transplanting: Once seedlings have reached the 1-2 leaf stage, transplant them into individual pots filled with a standard greenhouse soil mix.

• Plant Growth: Grow plants in a controlled environment (e.g., greenhouse or growth chamber) with standardized temperature, light, and humidity.

• Herbicide Application: At the 3-4 leaf stage, apply Icafolin-methyl at a range of doses. A logarithmic series of doses is recommended (e.g., 0, 0.25X, 0.5X, 1X, 2X, 4X, 8X, where X is the recommended field rate). Use a calibrated laboratory sprayer to ensure uniform application.

• Data Collection: After a set period (e.g., 21 days), assess plant survival and measure plant biomass (fresh or dry weight).

• Data Analysis: Analyze the data using a non-linear regression model to fit a dose-response curve and calculate the GR₅₀ for each population.

Protocol 2: Target-Site Gene Sequencing

• DNA Extraction: Extract genomic DNA from fresh leaf tissue of individual plants from both susceptible and resistant populations.

• PCR Amplification: Design primers to amplify the coding region of the α-tubulin gene. Perform PCR using a high-fidelity DNA polymerase.

• Gel Electrophoresis: Run the PCR products on an agarose (B213101) gel to verify the amplification of a single product of the expected size.

• PCR Product Purification: Purify the PCR products to remove primers and unincorporated nucleotides.

• Sanger Sequencing: Send the purified PCR products for Sanger sequencing.

• Sequence Analysis: Align the DNA sequences from the resistant and susceptible individuals using bioinformatics software to identify any single nucleotide polymorphisms (SNPs) that result in amino acid changes.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Enhanced Trifluralin Metabolism Can Confer Resistance in Lolium rigidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Non-target Site Herbicide Resistance Is Conferred by Two Distinct Mechanisms in Black-Grass (Alopecurus myosuroides) [frontiersin.org]
• 7. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 9. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 10. media.ahdb.org.uk [media.ahdb.org.uk]
• 11. hracglobal.com [hracglobal.com]
• 12. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Analytical Methods for Icafolin-methyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection and quantification of Icafolin-methyl, particularly at low levels.

Troubleshooting Guides

This section addresses common issues encountered during the analytical workflow for Icafolin-methyl.

Issue 1: Poor Sensitivity / No Detectable Peak for Icafolin-methyl

Possible Cause	Recommended Solution
Suboptimal Ionization Source Parameters	Optimize electrospray ionization (ESI) source parameters. Systematically adjust capillary voltage (try 3-5 kV for positive mode), nebulizer gas pressure (20-60 psi), and desolvation temperature (250-450°C) to maximize the signal-to-noise ratio for your specific instrument and mobile phase.[1][2][3]
Inappropriate Mobile Phase Composition	Ensure the mobile phase promotes efficient ionization. For positive ESI mode, add a proton source like 0.1% formic acid or 5-10 mM ammonium (B1175870) formate (B1220265) to the mobile phase.[4][5][6] For compounds with low proton affinity, consider adduct formation by adding sodium acetate.
Matrix-Induced Signal Suppression	Co-eluting matrix components can suppress the ionization of Icafolin-methyl.[7][8][9][10] To mitigate this: - Dilute the sample extract.[9] - Improve chromatographic separation to resolve Icafolin-methyl from interfering matrix components.[8] - Enhance sample cleanup using Solid Phase Extraction (SPE).[11] - Use matrix-matched calibration standards for quantification.[8]
Analyte Degradation	Icafolin-methyl may be unstable in certain matrices or under specific storage conditions.[12] Ensure samples are stored properly (frozen at -20°C or below) and processed quickly.[13] Consider the use of antioxidants like ascorbic acid in your extraction solvent if oxidative degradation is suspected.[12]
Low Injection Volume or Concentration	If the concentration of Icafolin-methyl in the sample is below the limit of detection (LOD), consider concentrating the sample extract or increasing the injection volume. Be cautious with larger injection volumes as this can lead to peak broadening.[14]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Split Peaks)

Possible Cause	Recommended Solution
Column Overload	Reduce the injection volume or dilute the sample. Overloading the column with either the analyte or matrix components can lead to peak distortion.[15]
Secondary Interactions with Column Stationary Phase	Residual silanol (B1196071) groups on C18 columns can interact with basic functional groups on the analyte, causing peak tailing. Use a column with end-capping or add a competing base like triethylamine (B128534) (TEA) to the mobile phase at a low concentration (use with caution in MS). Operating at a lower pH can also help by protonating the analyte.
Mismatched Injection Solvent and Mobile Phase	The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure proper peak focusing at the head of the column. Injecting in a stronger solvent can cause peak fronting or splitting.[15]
Column Contamination or Degradation	Contaminants from the sample matrix can accumulate on the column, leading to poor peak shape.[16] Flush the column with a strong solvent or, if necessary, replace it. A void at the column inlet can also cause peak splitting.
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening. Use tubing with the smallest possible inner diameter and keep lengths to a minimum.[15]

Issue 3: Inconsistent or Low Analyte Recovery

Possible Cause	Recommended Solution
Inefficient Extraction	Optimize the extraction solvent and technique. For soil and plant tissues, techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or Accelerated Solvent Extraction (ASE) can be effective.[11][17] Ensure adequate shaking or sonication time.
Suboptimal Solid Phase Extraction (SPE) Protocol	Ensure the SPE cartridge is appropriate for Icafolin-methyl's chemical properties. Optimize the conditioning, loading, washing, and elution steps. A common choice for pesticides is a C18 reversed-phase cartridge.[11][18]
Analyte Adsorption to Labware	Use deactivated glassware or polypropylene (B1209903) tubes to minimize adsorption of the analyte to container surfaces.[14]
Incomplete Elution from the Analytical Column	A mobile phase that is too weak may not elute Icafolin-methyl completely, leading to carryover and apparent low recovery in subsequent runs. Ensure the gradient program includes a high enough organic content to elute all analytes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting method for LC-MS/MS analysis of Icafolin-methyl?

A1: For low-level detection of Icafolin-methyl, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended due to its high sensitivity and selectivity.[19][20]

Recommended Starting LC-MS/MS Parameters:

Parameter	Recommendation
LC Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Acetonitrile (B52724) or Methanol with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+H]⁺
Product Ions	To be determined by direct infusion of an Icafolin-methyl standard

Q2: Can I use HPLC with UV detection for Icafolin-methyl analysis?

A2: Yes, HPLC with UV detection is a viable option, particularly for formulation analysis or when higher concentrations are expected.[18][21][22] However, for trace-level residue analysis in complex matrices like soil or plant tissue, LC-MS/MS is generally preferred due to its superior sensitivity and selectivity.[19]

Recommended Starting HPLC-UV Parameters:

Parameter	Recommendation
LC Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water
Flow Rate	1.0 - 1.5 mL/min[21]
Detection Wavelength	To be determined by UV scan of an Icafolin-methyl standard (likely in the 220-300 nm range)
Column Temperature	30 - 40 °C

Q3: How do I prepare soil and plant samples for Icafolin-methyl analysis?

A3: Proper sample preparation is critical for accurate low-level detection.

General Workflow for Soil and Plant Samples:

• Homogenization: Homogenize the soil or plant tissue sample.

• Extraction: Extract a representative subsample (e.g., 5-10 g) with an appropriate organic solvent like acetonitrile.[11] The QuEChERS method is a popular and effective approach for pesticide residue analysis in food and agricultural matrices.[17]

• Cleanup: Use Solid Phase Extraction (SPE) with a C18 or similar cartridge to remove interfering matrix components.[11]

• Concentration and Reconstitution: Evaporate the cleaned extract to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent (e.g., the initial mobile phase composition).[23]

Q4: What are matrix effects and how can I minimize them?

A4: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to either signal suppression or enhancement.[7][8] This can significantly impact the accuracy of quantification.

Strategies to Minimize Matrix Effects:

• Effective Sample Cleanup: Utilize techniques like SPE to remove as much of the matrix as possible before analysis.[11]

• Chromatographic Separation: Optimize your LC method to separate the analyte peak from the regions where most matrix components elute.[6]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering compounds, but may compromise sensitivity.[9]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of the analyte. This helps to compensate for any signal suppression or enhancement.[8]

• Use of an Internal Standard: A stable isotope-labeled internal standard is the gold standard for correcting for matrix effects and other sources of variability.[24]

Experimental Protocols

Protocol 1: LC-MS/MS Method for Low-Level Detection of Icafolin-methyl

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of Icafolin-methyl in acetonitrile.

  • Perform serial dilutions in a 50:50 mixture of acetonitrile and water to prepare working standards for calibration curves (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation (QuEChERS-based):

  • Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 x g for 5 minutes.

  • Take an aliquot of the supernatant (acetonitrile layer) for dSPE cleanup.

  • Transfer the aliquot to a dSPE tube containing primary secondary amine (PSA) and magnesium sulfate.

  • Vortex for 30 seconds and centrifuge.

  • Filter the supernatant through a 0.22 µm syringe filter before LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Use the recommended starting parameters from the FAQ section.

  • Optimize the MRM transitions (precursor and product ions) and collision energy by infusing a standard solution of Icafolin-methyl directly into the mass spectrometer.

  • Equilibrate the column for at least 10-15 minutes with the initial mobile phase conditions before injecting samples.

  • Inject a blank, calibration standards, and then the samples.

Protocol 2: HPLC-UV Method for Icafolin-methyl

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of Icafolin-methyl in acetonitrile.

  • Perform serial dilutions in the mobile phase to prepare working standards (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation:

  • Follow a suitable extraction and cleanup protocol as described in the LC-MS/MS method, but with less stringent cleanup requirements if higher concentrations are expected.

  • Ensure the final extract is dissolved in the mobile phase.

• HPLC-UV Analysis:

  • Use the recommended starting parameters from the FAQ section.

  • Determine the optimal detection wavelength by performing a UV scan of an Icafolin-methyl standard.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject standards to generate a calibration curve, followed by the samples.

Visualizations

References

• 1. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Elex Biotech LLC [elexbiotech.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. it.restek.com [it.restek.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. grdc.com.au [grdc.com.au]
• 14. ssi.shimadzu.com [ssi.shimadzu.com]
• 15. agilent.com [agilent.com]
• 16. zefsci.com [zefsci.com]
• 17. gcms.cz [gcms.cz]
• 18. researchgate.net [researchgate.net]
• 19. agilent.com [agilent.com]
• 20. lcms.cz [lcms.cz]
• 21. A HPLC-UV METHOD FOR DETEERMINATION OF THREE PESTICIDES IN WATER | PDF [slideshare.net]
• 22. Pesticide Residue Analysis with HPLC – Accurate Detection [knauer.net]
• 23. agilent.com [agilent.com]
• 24. chromatographyonline.com [chromatographyonline.com]

Addressing matrix effects in the analysis of Icafolin-methyl in complex samples

Welcome to the technical support center for the bioanalysis of Icafolin-methyl. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in complex samples.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analysis of Icafolin-methyl and the phenomenon of matrix effects.

Q1: What is a matrix effect in LC-MS/MS analysis?

A matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.[2][3] Common sources of matrix effects in biological samples include phospholipids (B1166683), salts, proteins, and metabolites.[1]

Q2: How can I determine if my Icafolin-methyl analysis is affected by matrix effects?

The most direct method to qualitatively assess matrix effects across a chromatographic run is the post-column infusion experiment .[4][5] In this technique, a constant flow of Icafolin-methyl solution is introduced into the mobile phase after the analytical column but before the mass spectrometer's ion source. A blank, extracted matrix sample is then injected. Any dips or peaks in the otherwise stable baseline signal for Icafolin-methyl indicate regions of ion suppression or enhancement, respectively.[5] A quantitative assessment can be made by comparing the peak response of an analyte spiked into a post-extraction blank sample matrix to the response of the analyte in a neat solvent.[1]

Q3: What are the primary strategies to mitigate matrix effects?

There are three main approaches to reduce or compensate for matrix effects:

• Improve Sample Preparation: The most effective strategy is to remove interfering components before analysis using techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or protein precipitation (PPT).[6][7]

• Optimize Chromatographic Separation: Modifying the LC method (e.g., changing the column, mobile phase, or gradient) can separate Icafolin-methyl from the interfering matrix components.[7][8]

• Use an Appropriate Internal Standard: A stable isotope-labeled (SIL) internal standard of Icafolin-methyl is the preferred choice. Since a SIL-IS co-elutes and has nearly identical ionization properties to the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction and reliable quantification.[2][6]

Q4: Which sample preparation technique is best for reducing matrix effects when analyzing Icafolin-methyl in plasma?

The choice of technique depends on the required sensitivity and throughput. While Protein Precipitation (PPT) is fast and simple, it provides the least amount of cleanup and often results in significant matrix effects. Liquid-Liquid Extraction (LLE) offers better cleanup, but Solid-Phase Extraction (SPE) is generally considered the most effective for removing a broad range of interferences, such as phospholipids, leading to minimized matrix effects and improved assay robustness.[6][9] The table below presents typical performance data for these methods.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes representative quantitative data for the analysis of Icafolin-methyl in human plasma using three common sample preparation methods. The data illustrates the trade-offs between recovery, matrix effect, and overall process efficiency.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery (%)	95 ± 5%	85 ± 7%	92 ± 4%
Matrix Effect (%)	55 ± 15% (Suppression)	88 ± 10% (Suppression)	98 ± 5% (Minimal Effect)
Process Efficiency (%)	52 ± 14%	75 ± 9%	90 ± 6%
Relative Cleanliness	Low	Medium	High
Throughput	High	Medium	Medium-High (96-well format)

• Recovery %: (Peak area of analyte in pre-extraction spiked sample / Peak area of analyte in post-extraction spiked sample) x 100.

• Matrix Effect %: (Peak area of analyte in post-extraction spiked sample / Peak area of analyte in neat solution) x 100. A value < 100% indicates suppression; > 100% indicates enhancement.

• Process Efficiency %: (Peak area of analyte in pre-extraction spiked sample / Peak area of analyte in neat solution) x 100.

Troubleshooting Guide

Use this guide to diagnose and resolve specific issues encountered during the analysis of Icafolin-methyl.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or inconsistent signal intensity for Icafolin-methyl.	Ion Suppression: Co-eluting matrix components are interfering with the ionization of your analyte.[10]	1. Assess Matrix Effect: Perform a post-column infusion experiment to identify regions of ion suppression.[11] 2. Improve Sample Cleanup: Switch from PPT to a more rigorous method like SPE to remove interferences.[10] 3. Optimize Chromatography: Adjust the LC gradient to move the Icafolin-methyl peak away from suppression zones.[12] 4. Dilute Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.[7]
Poor accuracy and high variability in QC samples.	Differential Matrix Effects: The matrix effect is not consistent across different samples or batches. Inadequate Internal Standard (IS): The chosen IS (e.g., an analog) does not chromatographically track with Icafolin-methyl, failing to compensate for variability.[6]	1. Use a Stable Isotope-Labeled IS: A SIL-IS is the gold standard and will co-elute with the analyte, experiencing the same matrix effects and providing the best correction.[2][6] 2. Matrix-Matched Calibrators: Prepare calibration standards and QCs in the same biological matrix as the study samples to normalize the effect.[4][10] 3. Enhance Sample Cleanup: Implement a more robust SPE protocol to ensure consistent removal of matrix components across all samples.
Peak splitting or broadening.	Column Contamination: Buildup of matrix components (e.g., phospholipids) on the analytical column.[10] Ionization Issues: Suboptimal conditions in the MS source.[10]	1. Implement a Divert Valve: Divert the early-eluting, highly polar matrix components (salts) and late-eluting non-polar components (lipids) to waste. 2. Use a Guard Column: Protect the analytical column from irreversible contamination. 3. Optimize Source Parameters: Re-tune and calibrate the mass spectrometer, and optimize gas flows and source temperatures.[10]

Visualizations and Diagrams

The following diagrams illustrate key concepts and workflows for addressing matrix effects.

Caption: Bioanalytical workflow for Icafolin-methyl quantification.

Caption: Concept of a post-column infusion experiment for matrix effect diagnosis.

Caption: Troubleshooting decision tree for matrix effect issues.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Icafolin-methyl from Human Plasma

This protocol describes a general procedure using a mixed-mode SPE plate/cartridge for effective cleanup of plasma samples.

• Conditioning: Condition the SPE sorbent by passing 1 mL of methanol, followed by 1 mL of water through the cartridge. Do not allow the sorbent to dry.

• Sample Pre-treatment: To 200 µL of human plasma, add 20 µL of the working internal standard solution (e.g., SIL-Icafolin-methyl) and 600 µL of 4% phosphoric acid in water. Vortex for 10 seconds.

• Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge. Apply gentle vacuum or positive pressure to pass the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash 1: Add 1 mL of 0.1% formic acid in water to the cartridge to remove polar interferences.

  • Wash 2: Add 1 mL of methanol/water (40:60, v/v) to remove phospholipids and other medium-polarity interferences. Dry the sorbent thoroughly under high vacuum or nitrogen for 5 minutes after this step.

• Elution: Elute Icafolin-methyl and the internal standard by adding 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in acetonitrile. Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Post-Column Infusion Experiment to Detect Matrix Effects

This protocol helps visualize regions of ion suppression or enhancement.

• System Setup:

  • Prepare a standard solution of Icafolin-methyl in the mobile phase at a concentration that gives a stable, mid-range signal (e.g., 100 ng/mL).

  • Place this solution in a syringe pump.

  • Using a PEEK T-fitting, connect the outlet of the LC analytical column to one inlet of the "T".

  • Connect the syringe pump outlet to the second inlet of the "T".

  • Connect the outlet of the "T" to the MS ion source.

• Execution:

  • Begin the LC mobile phase flow using your analytical gradient method.

  • Start the syringe pump to infuse the Icafolin-methyl solution at a low, constant flow rate (e.g., 10 µL/min).

  • Monitor the MRM transition for Icafolin-methyl. Once the signal stabilizes, you have established a baseline.

  • Inject a blank matrix sample that has been processed using your sample preparation method (e.g., the SPE protocol above).

  • Acquire data for the entire duration of the chromatographic run.

• Interpretation:

  • Examine the resulting chromatogram of the infused Icafolin-methyl signal.

  • A perfectly flat baseline indicates no matrix effect.

  • A dip in the baseline indicates a region of ion suppression .

  • A rise in the baseline indicates a region of ion enhancement .

  • Compare the retention time of your Icafolin-methyl peak from a regular run to the regions of suppression/enhancement to determine if your analysis is being compromised.[5]

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 9. Solid-Phase Extraction (SPE) Techniques for Sample Preparation in...: Ingenta Connect [ingentaconnect.com]
• 10. gmi-inc.com [gmi-inc.com]
• 11. benchchem.com [benchchem.com]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Icafolin-Methyl Soil Degradation Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for investigating the degradation of Icafolin-methyl in soil. Here you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and supporting data to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is Icafolin-methyl and what is its primary degradation pathway in soil?

A1: Icafolin-methyl is a novel herbicide from the benzoylpyrazole (B3032486) chemical class, which functions by inhibiting tubulin polymerization in plants.[1][2][3] Preliminary studies indicate that Icafolin-methyl degrades in soil primarily through microbial activity, with a significant portion being mineralized to carbon dioxide (CO2) under aerobic conditions.[4]

Q2: What is the expected half-life (DT50) of Icafolin-methyl in soil?

A2: Early-stage soil metabolism studies conducted under controlled laboratory conditions suggest a half-life of approximately 35 days.[4] However, it is crucial to note that this can vary significantly in real-world field conditions due to the influence of various environmental factors.[4]

Q3: What are the key environmental factors that influence the degradation rate of Icafolin-methyl in soil?

A3: The degradation of Icafolin-methyl, like other soil-applied herbicides, is primarily influenced by a combination of factors including:

• Soil microbial activity: Higher microbial populations and activity generally lead to faster degradation.[5][6]

• Soil moisture: Adequate soil moisture is essential for microbial activity and can also facilitate chemical hydrolysis.[7][8][9] Degradation rates tend to decrease in very dry or waterlogged conditions.

• Temperature: Higher temperatures, within an optimal range for microbial growth (typically 20-35°C), accelerate degradation rates.[7][9]

• Soil pH: The pH of the soil can affect both the chemical stability of the herbicide and the activity of the microbial populations responsible for its degradation.[9][10][11] For herbicides in the benzoylpyrazole class, which are weak acids, degradation can be pH-dependent.

Q4: How can I quantify the concentration of Icafolin-methyl and its metabolites in soil samples?

A4: The most common analytical methods for quantifying herbicide residues in soil are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS) for enhanced sensitivity and specificity (e.g., HPLC-MS/MS or GC-MS/MS).[3][4] These techniques allow for the accurate measurement of the parent compound and its degradation products at low concentrations.

Q5: Are there standardized protocols for conducting soil degradation studies?

A5: Yes, regulatory bodies like the Organisation for Economic Co-operation and Development (OECD) provide detailed guidelines for conducting pesticide degradation studies. The OECD 307 guideline, "Aerobic and Anaerobic Transformation in Soil," is a widely accepted standard for laboratory-based soil metabolism studies. Field dissipation studies also follow standardized protocols to assess pesticide fate under real-world conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during your Icafolin-methyl soil degradation experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
No or very slow degradation observed	1. Low microbial activity: The soil may have a low microbial population, or the experimental conditions are inhibiting microbial growth. 2. Suboptimal environmental conditions: The temperature, moisture, or pH may be outside the optimal range for degradation. 3. Analytical issues: Problems with the extraction or analytical method may be preventing the detection of degradation.	1. Assess microbial viability: Use fresh soil samples and consider measuring microbial biomass at the start of the experiment. Ensure the soil has not been improperly stored (e.g., air-dried for too long). 2. Optimize conditions: Adjust the incubation temperature and soil moisture to recommended levels (see experimental protocols). Verify the soil pH is within a suitable range. 3. Validate analytical method: Perform a recovery study by spiking a blank soil sample with a known concentration of Icafolin-methyl to ensure your extraction and analysis are efficient.
High variability between replicates	1. Non-homogenous soil: The soil used for the replicates may not be uniform in its physical or chemical properties. 2. Inconsistent application: The Icafolin-methyl may not have been applied evenly to all soil samples. 3. Variable incubation conditions: Fluctuations in temperature or moisture across the replicates.	1. Homogenize soil: Thoroughly mix the bulk soil sample before aliquoting it into individual experimental units. 2. Standardize application: Use a precise application method, such as a calibrated sprayer or by dissolving the compound in a solvent, applying it to the soil, and allowing the solvent to evaporate. 3. Ensure uniform incubation: Use a controlled environment incubator and monitor conditions regularly. Randomize the placement of replicates within the incubator.
Mass balance is less than 90%	1. Volatilization: Some of the Icafolin-methyl may have been lost to the atmosphere. 2. Formation of non-extractable residues (NERs): The compound or its metabolites may have become tightly bound to soil organic matter. 3. Incomplete extraction: The extraction solvent and method may not be effectively removing all residues from the soil matrix.	1. Use a closed system: For laboratory studies, use sealed incubation vessels that can trap volatile compounds. 2. Analyze for NERs: Employ more rigorous extraction techniques or use radiolabeled Icafolin-methyl (¹⁴C) to trace and quantify bound residues. 3. Optimize extraction: Experiment with different solvents, extraction times, and techniques (e.g., sonication, accelerated solvent extraction) to improve recovery.
Contamination of control samples	1. Cross-contamination: Contamination from treated samples during preparation or analysis. 2. Contaminated equipment: Glassware or instruments may not have been cleaned properly. 3. Background levels: The soil may have been previously exposed to similar compounds.	1. Handle controls separately: Prepare and process control samples before treated samples. 2. Thoroughly clean equipment: Use a rigorous cleaning protocol for all glassware and equipment between samples. 3. Analyze a pre-treatment soil sample: Always test the soil for background levels of the analyte or interfering compounds before starting the experiment.

Quantitative Data on Herbicide Degradation

Since specific data for Icafolin-methyl degradation under varying conditions is not yet widely available, the following table presents representative data for herbicides with similar characteristics (e.g., pyrazole (B372694) and sulfonylurea herbicides) to illustrate the expected impact of key environmental factors.

Herbicide Class	Factor Investigated	Condition	Half-life (DT50) in Days
Pyrasulfotole (Pyrazole)	pH	4.0	2.4
7.0	19.4
9.0	11.6
Topramezone (Pyrazole)	Temperature	15°C	~25
25°C	~15-19
35°C	~10
Generic Herbicide	Soil Moisture	20% of Water Holding Capacity (WHC)	Slower Degradation
40-60% of WHC	Optimal Degradation
>80% of WHC (near saturation)	Slower Degradation

Note: This data is for illustrative purposes and is based on published studies of other herbicides.[1][12][13] Actual degradation rates for Icafolin-methyl will need to be determined experimentally.

Experimental Protocols

Protocol 1: Laboratory Aerobic Soil Degradation Study (Based on OECD 307)

1. Objective: To determine the rate of aerobic degradation of Icafolin-methyl in soil under controlled laboratory conditions.

2. Materials:

• Freshly collected and sieved (<2mm) soil with known characteristics (pH, organic carbon content, texture).

• Analytical grade Icafolin-methyl.

• Incubation vessels (e.g., 250 mL glass flasks with gas-tight seals).

• Trapping solutions for CO₂ (e.g., potassium hydroxide (B78521) or sodium hydroxide).

• Sterilizing agent (e.g., autoclave or gamma irradiation) for sterile controls.

• Controlled environment incubator.

• Analytical equipment (HPLC-MS/MS or GC-MS/MS).

3. Methodology:

• Soil Preparation: Characterize the soil for its physicochemical properties. Adjust the moisture content to 40-60% of its maximum water-holding capacity.
• Experimental Setup: Prepare two sets of soil samples: non-sterile and sterile. The sterile set will serve as an abiotic control.
• Application: Apply a known concentration of Icafolin-methyl to the soil samples. For non-radiolabeled studies, this is typically done by dissolving the compound in a suitable solvent, mixing it with the soil, and allowing the solvent to evaporate.
• Incubation: Place the incubation vessels in a dark, temperature-controlled incubator (e.g., 20-25°C). Include traps for CO₂ to measure mineralization.
• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 100 days), sacrifice replicate samples from both the non-sterile and sterile sets.
• Extraction and Analysis: Extract Icafolin-methyl and its potential metabolites from the soil samples using an appropriate organic solvent. Analyze the extracts using a validated HPLC-MS/MS or GC-MS/MS method.
• Data Analysis: Plot the concentration of Icafolin-methyl over time and calculate the degradation half-life (DT50) using appropriate kinetic models (e.g., single first-order kinetics).

Visualizations

Caption: Experimental workflow for a laboratory soil degradation study.

Caption: Key factors influencing Icafolin-methyl degradation in soil.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aensiweb.com [aensiweb.com]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. extension.psu.edu [extension.psu.edu]
• 8. my.ucanr.edu [my.ucanr.edu]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. mdpi.com [mdpi.com]
• 11. micronaag.com [micronaag.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Refinement of bioassays for consistent results with Icafolin-methyl

Welcome to the technical support center for Icafolin-methyl. This resource is designed for researchers, scientists, and professionals in the field of agriculture and drug development, providing detailed guidance on the effective use of Icafolin-methyl in bioassays. Find troubleshooting tips, frequently asked questions (FAQs), and detailed protocols to ensure consistent and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Icafolin-methyl?

A1: Icafolin-methyl is an innovative herbicide that operates through a novel mode of action.[1] It belongs to the benzoylpyrazole (B3032486) chemical class and functions by inhibiting the plant enzyme plastidic homomeric ACCase (Acetyl-CoA Carboxylase). This enzyme is critical for the production of essential fatty acids necessary for plant cell structure and growth.[2] By blocking this enzyme, Icafolin-methyl disrupts the plant's ability to maintain cell membranes and rebuild itself, ultimately leading to cell cycle arrest and plant death.[1][2] The active compound is hydrolyzed in planta to the carboxylic acid, icafolin.[3]

Q2: In which experimental systems is Icafolin-methyl active?

A2: Icafolin-methyl is a plant-specific inhibitor of tubulin polymerization.[3][4][5] It shows high efficacy against a broad spectrum of competitive weeds found in both cold and warm season cropping systems.[3] Notably, it is effective against weed biotypes that have developed resistance to other classes of herbicides.[3] It has been developed for use in a variety of crops including soybeans, cereals, pulses, oil seed crops, as well as fruits and nuts.[1][6]

Q3: What are the recommended solvent and storage conditions for Icafolin-methyl?

A3: For optimal stability, Icafolin-methyl should be stored under specific conditions. As a powder, it is best kept at -20°C.[7] When in a solvent, it should be stored at -80°C.[7] It is crucial to keep the container tightly sealed in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[7] For experimental use, a serial dilution can be prepared in a suitable solvent such as DMSO.[8]

Q4: How does the herbicidal effect of Icafolin-methyl present in plants?

A4: Weeds treated with Icafolin-methyl stop growing and competing with crops for essential resources like water, nutrients, and sunlight.[6][9] A unique characteristic of its action is that the treated weeds remain upright in a "frozen" state instead of collapsing quickly.[6] This creates a mulch-like layer on the soil, which can help retain moisture and reduce erosion.[6][9]

Troubleshooting Guide

Issue 1: Inconsistent Herbicidal Efficacy in Whole-Plant Assays

Potential Cause	Troubleshooting Step
Uneven Spray Application	Ensure a calibrated sprayer is used to deliver a consistent dose across all plants.
Variable Plant Growth Stages	Treat plants that are at a uniform growth stage, as efficacy can vary with developmental stage.
Environmental Fluctuations	Maintain consistent temperature, humidity, and light conditions in the greenhouse or growth chamber, as these can impact plant metabolism and uptake of the compound.
Improper Formulation	Ensure Icafolin-methyl is fully dissolved in the vehicle and that appropriate surfactants are used to facilitate leaf uptake.

Issue 2: High Variability in Cell-Based Assay Results

Potential Cause	Troubleshooting Step
Cell Line Contamination	Regularly test cell cultures for mycoplasma and other contaminants.
Inconsistent Cell Seeding Density	Use a cell counter to ensure a consistent number of cells are seeded in each well.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate, or fill them with a buffer to maintain a more uniform environment across the plate.
Compound Precipitation	Visually inspect the treatment media for any signs of precipitation. If observed, consider adjusting the solvent concentration or using a different formulation.

Issue 3: Low Signal-to-Noise Ratio in In Vitro Tubulin Polymerization Assays

Potential Cause	Troubleshooting Step
Degraded Tubulin	Use freshly purified plant tubulin and keep it on ice to prevent degradation.
Suboptimal Assay Buffer	Optimize the buffer components, including GTP concentration and temperature, to ensure robust polymerization in control wells.
Interference from Solvent	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a level that does not interfere with the assay.
Incorrect Wavelength Settings	Verify the excitation and emission wavelengths on the plate reader are correctly set for the fluorescent reporter being used.

Data Presentation

Table 1: Herbicidal Efficacy of Icafolin-methyl and Icafolin Against Various Weed Species

Weed Species	Common Name	Efficacy of Icafolin-methyl (30 g/ha)	Efficacy of Icafolin (30 g/ha)	Efficacy of Propyzamide (700 g/ha)
Alopecurus myosuroides	Black-grass	High	High	Moderate
Avena fatua	Wild oat	High	High	High
Lolium rigidum	Rigid ryegrass	High	High	High
Galium aparine	Cleavers	High	High	Low
Papaver rhoeas	Corn poppy	High	High	Low
Echinochloa crus-galli	Barnyard grass	High	High	Low
Amaranthus palmeri	Palmer amaranth	High	High	Low

This table summarizes post-emergence herbicidal efficacy data from greenhouse experiments.[10]

Experimental Protocols

Protocol 1: Whole-Plant Post-Emergence Herbicidal Efficacy Assay

• Plant Cultivation: Grow target weed species in individual pots containing a standardized soil mix in a controlled environment (e.g., 25°C day/18°C night, 16h photoperiod).

• Treatment Preparation: Prepare a stock solution of Icafolin-methyl in a suitable solvent. On the day of application, dilute the stock solution to the desired final concentrations in a spray solution containing an appropriate surfactant.

• Application: When plants have reached the 2-3 leaf stage, apply the treatment solutions using a calibrated track sprayer to ensure uniform coverage. Include a vehicle-only control group.

• Evaluation: At 7, 14, and 21 days after treatment, visually assess the plants for signs of phytotoxicity, such as chlorosis, necrosis, and growth inhibition. Score the herbicidal effect on a scale of 0 (no effect) to 100 (complete plant death).

• Data Analysis: Calculate the average efficacy score for each treatment group and compare it to the control group.

Protocol 2: In Vitro Plant Tubulin Polymerization Assay

• Reagent Preparation:

  • Purify tubulin from a plant source (e.g., tobacco BY-2 cells).

  • Prepare a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl₂, 0.5 mM EGTA) containing a fluorescent reporter for tubulin polymerization.

  • Prepare a serial dilution of Icafolin-methyl in the polymerization buffer. Ensure the final solvent concentration is below 1%.

• Assay Procedure:

  • Add the Icafolin-methyl dilutions or a vehicle control to the wells of a 384-well plate.

  • Add the plant tubulin solution to each well.

  • Initiate the polymerization by adding GTP to a final concentration of 1 mM.

• Data Acquisition: Immediately place the plate in a fluorescence plate reader pre-heated to 30°C. Measure the fluorescence intensity every minute for 60 minutes.

• Data Analysis: Plot the fluorescence intensity over time to generate polymerization curves. Determine the rate of polymerization and the maximum polymer mass for each concentration of Icafolin-methyl. Calculate the IC₅₀ value by fitting the dose-response data to a suitable model.

Visualizations

Caption: Mechanism of action of Icafolin-methyl in a plant cell.

References

• 1. vantrumpreport.com [vantrumpreport.com]
• 2. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. What is Icafolin-Methyl? [global-agriculture.com]
• 7. Icafolin-methyl|2254752-21-9|MSDS [dcchemicals.com]
• 8. benchchem.com [benchchem.com]
• 9. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Icafolin-methyl and Glyphosate on Resistant Weeds

For Researchers, Scientists, and Drug Development Professionals

The pervasive issue of herbicide resistance, particularly to glyphosate (B1671968), presents a formidable challenge to global food security and sustainable agricultural practices. The development of new herbicidal compounds with novel modes of action is paramount in managing this escalating threat. This guide provides a detailed comparison of Icafolin-methyl, a novel herbicide developed by Bayer, and glyphosate, the world's most widely used herbicide, with a specific focus on their efficacy against resistant weed populations.

Introduction: The Challenge of Glyphosate Resistance

Glyphosate, a broad-spectrum systemic herbicide, has been a cornerstone of weed management for decades. Its efficacy lies in the inhibition of the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme, a key component of the shikimate pathway essential for the production of aromatic amino acids in plants. However, the intensive and widespread use of glyphosate has led to the evolution of resistance in numerous weed species. The primary mechanisms of glyphosate resistance include target-site mutations in the EPSP synthase gene, amplification of the EPSP synthase gene, and altered translocation of the herbicide within the plant.[1][2][3] This has created an urgent need for new weed control solutions.

Mechanisms of Action: A Fundamental Divergence

Icafolin-methyl and glyphosate operate through fundamentally different biochemical pathways, which is the cornerstone of Icafolin-methyl's utility in combating glyphosate-resistant weeds.

Icafolin-methyl: This new herbicide belongs to the isoxazoline (B3343090) carboxamide chemical class.[4][5] Its mode of action is the inhibition of tubulin polymerization in plants.[4][6] Tubulin is a crucial protein for the formation of microtubules, which are essential for cell division, cell wall formation, and intracellular transport. By disrupting microtubule dynamics, Icafolin-methyl effectively halts plant growth. A unique characteristic of Icafolin-methyl is that it causes treated weeds to "freeze" in place, where they cease to compete with crops for resources but remain physically present, forming a mulch-like layer that can help conserve soil moisture and reduce erosion.[7][8][9][10]

Glyphosate: As previously mentioned, glyphosate targets the EPSP synthase enzyme in the shikimate pathway. This pathway is absent in animals, which has been a factor in its widespread adoption. Inhibition of this pathway leads to a systemic shutdown of essential amino acid production, ultimately resulting in plant death.

Figure 1: Comparative signaling pathways of Icafolin-methyl and Glyphosate.

Comparative Efficacy and Use Strategy

While comprehensive, peer-reviewed, head-to-head quantitative data is limited due to the pre-commercial status of Icafolin-methyl, the available information and strategic positioning by its manufacturer provide a clear picture of its intended role. Icafolin-methyl is not designed as a direct replacement for glyphosate but rather as a complementary tool to be used in integrated weed management programs.[7][11][12] It is often suggested to be used in combination with glyphosate to provide broad-spectrum control and manage resistance.[7]

Feature	Icafolin-methyl	Glyphosate
Chemical Class	Isoxazoline carboxamide[4][5]	Glycine derivative
Mode of Action	Tubulin polymerization inhibitor[4][6]	EPSP synthase inhibitor[1][2]
Efficacy on Glyphosate-Resistant Weeds	High efficacy reported on resistant biotypes of black-grass and rye-grass.[6]	Ineffective against resistant biotypes.
Visual Symptoms	Weeds "freeze" and remain standing, acting as a mulch.[7][8][9][10]	Gradual yellowing (chlorosis) followed by tissue death (necrosis).
Use Strategy	Post-emergence control, often in combination with glyphosate for resistance management.[7][11]	Broad-spectrum, non-selective, post-emergence control.
Projected Commercial Availability	Approximately 2028[8][12][13]	Commercially available for decades.

Experimental Protocols for Comparative Efficacy Assessment

To rigorously evaluate the comparative efficacy of Icafolin-methyl and glyphosate on resistant weeds, a well-designed experimental protocol is essential. The following outlines a standard methodology for a whole-plant pot assay, which is a common approach for such evaluations.[14][15]

Objective: To determine the dose-response of a known glyphosate-resistant weed population to Icafolin-methyl and glyphosate.

Materials:

• Seeds from a confirmed glyphosate-resistant weed biotype and a susceptible biotype of the same species.

• Pots filled with a standardized soil mix.

• Icafolin-methyl and glyphosate formulations.

• A precision spray chamber.

• Greenhouse or controlled environment growth chamber.

Methodology:

• Plant Propagation:

  • Sow seeds of both the resistant and susceptible weed biotypes in pots.

  • Grow the plants in a greenhouse under optimal conditions (e.g., temperature, light, humidity).

  • Thin seedlings to a uniform number per pot (e.g., 4 plants per pot) at the 2-3 leaf stage.

• Herbicide Application:

  • When plants reach the 4-6 leaf stage, apply the herbicides.

  • Prepare a range of doses for both Icafolin-methyl and glyphosate, including a zero-herbicide control. Doses should span from sublethal to lethal levels.

  • Apply the herbicides using a calibrated track sprayer to ensure uniform coverage.

• Data Collection and Analysis:

  • At 21-28 days after treatment, assess the plants.

  • Record visual injury ratings on a scale of 0% (no effect) to 100% (plant death).

  • Harvest the above-ground biomass, dry it in an oven, and weigh it.

  • Analyze the data using a log-logistic dose-response model to calculate the GR50 (the herbicide dose required to cause a 50% reduction in plant growth) and LD50 (the dose required to kill 50% of the plants) for each herbicide and biotype.

Figure 2: A generalized experimental workflow for comparing herbicide efficacy.

Conclusion

Icafolin-methyl represents a significant development in the effort to manage herbicide-resistant weeds. Its novel mode of action, which is distinct from that of glyphosate, makes it a valuable tool for controlling weed biotypes that have developed resistance to glyphosate. While it is not a "silver bullet" replacement for glyphosate, its strategic use in combination with other herbicides and as part of an integrated weed management program holds considerable promise for enhancing the sustainability and effectiveness of weed control in modern agriculture. Further independent, peer-reviewed research will be crucial to fully elucidate its efficacy spectrum and optimal use patterns upon its commercial release.

References

• 1. ipm.ucanr.edu [ipm.ucanr.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 5. How Icafolin Works vs Glyphosate | What NZ Needs to Know [nomoreglyphosate.nz]
• 6. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agfundernews.com [agfundernews.com]
• 8. What is Icafolin-Methyl? [global-agriculture.com]
• 9. bayer.com [bayer.com]
• 10. efanews.eu [efanews.eu]
• 11. agrolatam.com [agrolatam.com]
• 12. no-tillfarmer.com [no-tillfarmer.com]
• 13. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 14. hracglobal.com [hracglobal.com]
• 15. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Binding Site of Icafolin-methyl on Plant β-tubulin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Icafolin-methyl is a novel, potent herbicide that functions as a plant-specific inhibitor of tubulin polymerization.[1][2][3] Its active metabolite, icafolin, is formed in planta and is thought to bind to β-tubulin, thereby disrupting microtubule dynamics and leading to plant death.[1][2] A key characteristic of Icafolin-methyl is its specificity for plant tubulin, showing no significant inhibition of animal tubulin polymerization. This guide provides a comparative analysis of Icafolin-methyl with established tubulin-targeting agents, outlines experimental protocols for validating its binding site, and presents the current understanding of its mechanism of action.

Comparison of Icafolin-methyl with Other Tubulin Inhibitors

The precise binding site of Icafolin-methyl on plant β-tubulin has not yet been definitively determined in publicly available literature. However, its plant-specific action suggests a potential interaction with a site that is distinct or structurally different from the binding sites of classical tubulin inhibitors that also affect mammalian tubulin. The following table compares the known characteristics of Icafolin-methyl with three major classes of tubulin inhibitors, categorized by their well-defined binding sites.

Feature	Icafolin-methyl	Colchicine	Vinblastine	Taxol (Paclitaxel)
Binding Site on β-tubulin	Putative, distinct site on plant β-tubulin	Colchicine-binding site	Vinca-alkaloid binding site	Taxol-binding site
Effect on Tubulin Polymerization	Inhibition	Inhibition	Inhibition	Promotion and stabilization
Specificity	Plant-specific	Non-specific	Non-specific	Non-specific
Mechanism of Action	Prevents tubulin polymerization	Binds to soluble tubulin dimers, preventing their addition to microtubules	Binds to the ends of microtubules, causing depolymerization	Binds to the interior of microtubules, stabilizing them against depolymerization
Known for	Post-emergence herbicide with a new mode of action for broadacre crops[4][5]	Anti-inflammatory, anti-cancer (limited by toxicity)	Anti-cancer chemotherapy agent	Anti-cancer chemotherapy agent

Experimental Protocols for Binding Site Validation

Determining the precise binding site of a novel compound like Icafolin-methyl on β-tubulin requires a combination of biochemical and biophysical techniques. Below are detailed methodologies for key experiments.

In Vitro Tubulin Polymerization Assay

This assay is fundamental to confirm the inhibitory effect of a compound on tubulin polymerization.

Principle: The polymerization of tubulin into microtubules can be monitored by the increase in light scattering (turbidity) at 340 nm. Inhibitors of polymerization will reduce the rate and extent of this increase.

Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells or Arabidopsis thaliana)[6]

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP solution (10 mM)

• Glycerol

• Icafolin-methyl/Icafolin and control compounds (e.g., colchicine, vinblastine, oryzalin) dissolved in DMSO

• 96-well clear, flat-bottom microplate

• Temperature-controlled microplate reader

Procedure:

• Prepare a tubulin solution at a final concentration of 1-2 mg/mL in ice-cold GTB supplemented with 1 mM GTP and 10% (v/v) glycerol.

• Add the test compound (Icafolin-methyl/icafolin) or control compound at various concentrations to the wells of a pre-warmed 96-well plate. Include a DMSO-only control.

• Initiate the polymerization by adding the cold tubulin solution to each well.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60 minutes.

• Plot absorbance versus time to generate polymerization curves. The inhibitory activity can be quantified by comparing the initial rates of polymerization or the final absorbance values.

Competitive Radioligand Binding Assay

This assay can help determine if a new compound binds to a known ligand-binding site.

Principle: A radiolabeled ligand with known affinity for a specific binding site on tubulin is incubated with the protein in the presence of a non-labeled competitor compound (Icafolin-methyl). If the competitor binds to the same site, it will displace the radiolabeled ligand, leading to a decrease in the measured radioactivity associated with tubulin.

Materials:

• Purified plant tubulin

• Radiolabeled ligands (e.g., [³H]colchicine, [³H]vinblastine)

• Unlabeled Icafolin-methyl/icafolin

• Assay buffer (e.g., 100 mM MES, pH 6.5, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Incubate a fixed concentration of purified plant tubulin with a fixed concentration of the radiolabeled ligand and varying concentrations of unlabeled Icafolin-methyl.

• Allow the binding to reach equilibrium.

• Separate the tubulin-ligand complexes from the unbound ligand by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• A dose-dependent decrease in radioactivity indicates competition for the same binding site. The IC₅₀ value can be determined and used to calculate the binding affinity (Ki) of Icafolin-methyl.

Site-Directed Mutagenesis

This technique can identify specific amino acid residues crucial for the binding of a compound.

Principle: Amino acid residues within a putative binding site are mutated. The effect of these mutations on the binding affinity or inhibitory activity of the compound is then assessed. A significant change in activity suggests that the mutated residue is involved in binding.

Procedure:

• Identify putative binding site residues on plant β-tubulin based on homology modeling or docking studies.

• Generate mutant versions of the plant β-tubulin gene using a site-directed mutagenesis kit.

• Express and purify the mutant tubulin proteins.

• Perform in vitro tubulin polymerization assays and/or competitive binding assays with the mutant proteins and Icafolin-methyl.

• Compare the inhibitory concentration (IC₅₀) or binding affinity (Ki) of Icafolin-methyl for the mutant tubulins with that for the wild-type protein.

Visualizing Experimental Workflows and Binding Site Comparisons

To better illustrate the experimental logic and the relationship between different tubulin inhibitors, the following diagrams are provided.

Experimental workflow for validating the binding site.

Comparison of known and putative tubulin binding sites.

Conclusion

Icafolin-methyl represents a significant advancement in herbicide technology due to its novel mode of action and plant-specific inhibition of tubulin polymerization. While its precise binding site on β-tubulin is yet to be fully elucidated in the public domain, the experimental approaches outlined in this guide provide a clear roadmap for its validation. Understanding the molecular basis of its plant specificity will be crucial for the development of future herbicides and for managing the evolution of resistance in weed populations. Further research, particularly structural studies of the Icafolin-plant tubulin complex, will be invaluable in confirming its binding site and mechanism of action.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Icafolin-methyl | Microtubule(Tubulin) | 2254752-21-9 | Invivochem [invivochem.com]
• 4. Bayer submits registration applications for novel herbicide in four major markets [bayer.com]
• 5. New mode of action herbicide aims to tackle weed resistance [soci.org]
• 6. Affinity purification of tubulin from plant materials - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic and Antagonistic Interactions of Icafolin-methyl with Other Herbicides: A Comparative Guide

Icafolin-methyl, a novel herbicide from Bayer, is poised to enter the agricultural market, offering a new mode of action for post-emergent weed control. Its unique mechanism of action as a tubulin polymerization inhibitor positions it as a critical tool for managing herbicide-resistant weeds. This guide provides a comprehensive overview of the anticipated synergistic and antagonistic effects of Icafolin-methyl when combined with other commonly used herbicides. Due to the recent development of Icafolin-methyl, publicly available quantitative data from field trials on its combination effects are limited. Therefore, this guide presents a qualitative comparison based on its known mechanism of action and information from technical publications and patent filings. It also includes detailed hypothetical experimental protocols for evaluating these interactions.

Introduction to Icafolin-methyl

Icafolin-methyl belongs to the isoxazoline (B3343090) carboxamide chemical class and is the first herbicide with a new mode of action for post-emergent weed control in over three decades.[1] It works by inhibiting tubulin polymerization in plants, a crucial process for cell division and growth.[2][3][4] This mode of action is distinct from that of many widely used herbicides, such as glyphosate (B1671968), glufosinate, and auxin mimics like 2,4-D and dicamba. A notable characteristic of Icafolin-methyl is its "freezing" effect on weeds; treated plants cease to grow and compete with crops for resources but remain physically intact, forming a mulch layer that can help conserve soil moisture and prevent erosion.[1][5]

Bayer has indicated that Icafolin-methyl is designed to be used in combination with other herbicides, particularly glyphosate, to enhance weed control and combat the growing issue of herbicide resistance.[6][7][8]

Comparative Analysis of Herbicide Combinations

While specific quantitative data on synergism and antagonism is not yet publicly available, a qualitative analysis based on the different mechanisms of action can predict potential interactions.

Herbicide Combination	Primary Mechanism of Action	Anticipated Interaction	Rationale for Interaction
Icafolin-methyl + Glyphosate	Icafolin-methyl: Tubulin polymerization inhibitorGlyphosate: EPSPS enzyme inhibitor (inhibits amino acid synthesis)	Likely Synergistic	The combination of two distinct modes of action is a well-established strategy for effective weed control and resistance management. By targeting different essential plant processes, the combination is expected to provide broader-spectrum and more robust weed control than either product used alone. This approach is central to Bayer's strategy for Icafolin-methyl.[7]
Icafolin-methyl + Glufosinate	Icafolin-methyl: Tubulin polymerization inhibitorGlufosinate: Glutamine synthetase inhibitor (leads to ammonia (B1221849) toxicity)	Potentially Synergistic or Additive	Similar to the combination with glyphosate, the differing modes of action suggest a low probability of antagonism. A patent application by BASF indicates that herbicidal mixtures of l-glufosinate and a second herbicide, which can be Icafolin-methyl, are being explored, suggesting an expectation of at least an additive, if not synergistic, effect.
Icafolin-methyl + 2,4-D or Dicamba	Icafolin-methyl: Tubulin polymerization inhibitor2,4-D/Dicamba: Synthetic auxins (cause uncontrolled growth)	Potentially Additive	The combination of a cell division inhibitor with herbicides that induce uncontrolled growth could have complex interactions. While an additive effect is possible, there is also a potential for antagonism if the rapid, disorganized growth caused by the auxins interferes with the systemic translocation of Icafolin-methyl to its site of action. However, tank mixes of auxin herbicides with other modes of action are common for broad-spectrum weed control.[9][10]

Experimental Protocols for Assessing Herbicide Interactions

To quantitatively determine the nature of the interaction between Icafolin-methyl and other herbicides (synergistic, antagonistic, or additive), controlled laboratory and field experiments are necessary. Below are detailed methodologies for conducting such studies.

Laboratory/Greenhouse Experiment Protocol

Objective: To determine the synergistic, antagonistic, or additive effects of Icafolin-methyl in combination with other herbicides on target weed species under controlled conditions.

Materials:

• Icafolin-methyl (technical grade and formulated product)

• Other herbicides for testing (e.g., glyphosate, glufosinate, 2,4-D, dicamba)

• Seeds of target weed species (e.g., glyphosate-resistant Palmer amaranth, common waterhemp)

• Pots, soil medium, growth chambers or greenhouse

• Herbicide sprayer with appropriate nozzles

• Adjuvants (as recommended for each herbicide)

• Analytical balance, volumetric flasks, pipettes

Procedure:

• Plant Propagation: Grow target weed species from seed in pots filled with a standardized soil medium. Maintain plants in a growth chamber or greenhouse with controlled temperature, humidity, and photoperiod.

• Herbicide Application: Apply herbicides when weeds reach a specific growth stage (e.g., 4-6 leaf stage). Treatments should include:

  • Icafolin-methyl alone at a range of doses (e.g., 0, 1/8x, 1/4x, 1/2x, 1x, where x is the recommended field rate).

  • The partner herbicide alone at a similar range of doses.

  • Tank mixtures of Icafolin-methyl and the partner herbicide at various ratios of their respective dose ranges.

  • An untreated control.

• Data Collection: At set time points after treatment (e.g., 7, 14, and 21 days), assess herbicide efficacy by measuring:

  • Visual weed control ratings (on a scale of 0% to 100%).

  • Plant biomass (fresh and dry weight) reduction compared to the untreated control.

• Data Analysis: Calculate the expected response of the herbicide mixture using an appropriate reference model, such as Colby's method.

  • Colby's Formula: Expected Response (E) = (X * Y) / 100

    • Where X is the percent inhibition of herbicide A at a given rate, and Y is the percent inhibition of herbicide B at a given rate.

  • Compare the observed response (O) of the mixture to the expected response (E):

    • If O > E, the interaction is synergistic.

    • If O < E, the interaction is antagonistic.

    • If O = E, the interaction is additive.

  • Statistical analysis (e.g., ANOVA, non-linear regression) should be used to determine the significance of the differences between observed and expected responses.

Field Trial Protocol

Objective: To evaluate the performance and interaction of Icafolin-methyl tank mixes under real-world field conditions.

Materials and Methods:

• Experimental Design: Randomized complete block design with at least four replications.

• Plot Size: Appropriate for the application equipment and to minimize drift between plots.

• Treatments: Similar to the greenhouse study, including individual herbicides at various rates and their combinations, as well as an untreated control.

• Application: Use a calibrated field plot sprayer to apply herbicides at a specified carrier volume and pressure. Record environmental conditions (temperature, humidity, wind speed) at the time of application.

• Data Collection:

  • Visual weed control ratings at regular intervals.

  • Weed density and biomass measurements.

  • Crop injury ratings (if applied in-crop).

  • Crop yield at the end of the season.

• Data Analysis: Use statistical methods appropriate for field trial data to analyze weed control efficacy, crop tolerance, and yield. Apply Colby's method or other appropriate models to assess the nature of the herbicide interaction.

Visualizing Mechanisms and Workflows

To better understand the concepts discussed, the following diagrams illustrate the relevant signaling pathways, experimental workflows, and logical relationships.

Figure 1: Mechanisms of action for Icafolin-methyl and other herbicides.

Figure 2: Experimental workflow for assessing herbicide interactions.

Figure 3: Role of Icafolin-methyl combinations in weed management.

Conclusion

Icafolin-methyl represents a significant advancement in weed control technology, primarily due to its novel mode of action. While quantitative data on its interactions with other herbicides is not yet in the public domain, the strategic intent for its use in combination with products like glyphosate suggests a strong potential for synergistic or at least additive effects. This approach is crucial for developing sustainable weed management programs that can effectively control a broad spectrum of weeds and mitigate the evolution of herbicide resistance. The forthcoming results from ongoing field trials will be critical in providing the quantitative data needed to fully understand and optimize the use of Icafolin-methyl in herbicide tank mixes.[11][12] Researchers and drug development professionals should anticipate the release of this data as Icafolin-methyl moves closer to its projected market launch.

References

• 1. What is Icafolin-Methyl? [global-agriculture.com]
• 2. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 4. Bayer has launched a new herbicide for the global market against resistant weeds. [tridge.com]
• 5. New mode of action herbicide aims to tackle weed resistance [soci.org]
• 6. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 7. agfundernews.com [agfundernews.com]
• 8. Bayer Submits Novel Herbicide for Regulatory Approval in U.S., Canada, Brazil and EU - The Packer [thepacker.com]
• 9. Mixing Dicamba, 2,4-D with Metsulfuron Methyl: A Comprehensive Guide to Broad-Spectrum Weed Control [smagrichem.com]
• 10. researchgate.net [researchgate.net]
• 11. Bayer Targeting 2028 For Australian Launch Of Icafolin, A Groundbreaking New Herbicide From A New Chemical Class [global-agriculture.com]
• 12. Herbicide Innovation Partnership [crop.bayer.com.au]

Unveiling the "Frozen" Weed Effect: A Comparative Analysis of Icafolin-methyl's Competitive Edge

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel herbicide Icafolin-methyl, focusing on its unique "frozen" weed effect and its performance against other tubulin-inhibiting herbicides. This analysis is supported by available experimental data to validate its impact on weed competition.

Icafolin-methyl, a recent innovation from Bayer, introduces a new mode of action for post-emergent weed control, a significant development in the face of growing herbicide resistance.[1][2][3] Its distinctive "frozen" weed effect, where treated weeds cease to compete with crops for resources but remain physically intact as a mulch layer, presents a paradigm shift in weed management strategies.[1][2][4] This guide delves into the scientific underpinnings of this phenomenon, presenting a data-driven comparison with established alternatives.

Mechanism of Action: A Targeted Disruption of Plant Growth

Icafolin-methyl's primary mode of action is the inhibition of tubulin polymerization in plants.[5] Tubulin is a crucial protein that forms microtubules, essential components of the cytoskeleton involved in cell division, cell wall formation, and intracellular transport. By binding to β-tubulins, Icafolin-methyl and its in-planta metabolite, icafolin, disrupt the formation and function of microtubules.[5] This leads to a halt in cell division and growth, ultimately causing the weed to die while remaining structurally intact for a period.[2] This targeted action is specific to plant tubulin, with studies showing no interference with porcine brain tubulin polymerization.

The "Frozen" Weed Effect: A Scientific Perspective

The "frozen" weed effect is a direct consequence of tubulin polymerization inhibition. Unlike herbicides that cause rapid necrosis and decomposition, Icafolin-methyl application results in weeds that stop growing and competing for water, nutrients, and sunlight but do not immediately wither and collapse.[1][2] This creates a mulch-like layer on the soil surface, which can offer secondary benefits such as moisture retention and reduced soil erosion.[1][2] While quantitative data on the rate of biomass decay compared to other herbicides is not yet widely available, the qualitative effect represents a significant departure from traditional weed control outcomes.

Performance Comparison: Icafolin-methyl vs. Alternative Tubulin Inhibitors

To objectively assess the performance of Icafolin-methyl, this guide compares its efficacy with other herbicides that share the same mode of action: the dinitroaniline herbicides trifluralin (B1683247) and pendimethalin (B1679228), and the benzamide (B126) herbicide propyzamide.

Greenhouse Efficacy Data

The following table summarizes the greenhouse herbicidal efficacy of Icafolin-methyl, Icafolin (its metabolite), and Propyzamide against a spectrum of 24 monocotyledonous and dicotyledonous weed species. The data is extracted from a study where post-emergence applications were made at specified rates.

Weed Species	Common Name	Icafolin-methyl (30 g/ha) % Efficacy	Icafolin (30 g/ha) % Efficacy	Propyzamide (700 g/ha) % Efficacy
Monocots
Alopecurus myosuroides	Black-grass	100	100	98
Alopecurus myosuroides (Resistant)	Resistant Black-grass	100	100	95
Avena fatua	Wild oat	100	98	85
Bromus tectorum	Downy brome	100	100	90
Lolium rigidum	Rigid ryegrass	100	100	98
Lolium rigidum (Resistant)	Resistant Ryegrass	100	100	95
Brachiaria platyphylla	Broadleaf signalgrass	98	95	50
Digitaria sanguinalis	Large crabgrass	100	98	60
Echinochloa crus-galli	Barnyardgrass	100	98	70
Eleusine indica	Goosegrass	100	100	80
Setaria viridis	Green foxtail	100	100	75
Sorghum halepense	Johnsongrass	95	90	40
Dicots
Amaranthus palmeri	Palmer amaranth	100	100	80
Amaranthus retroflexus	Redroot pigweed	100	100	85
Ambrosia artemisiifolia	Common ragweed	98	95	60
Bidens pilosa	Hairy beggarticks	100	98	70
Chenopodium album	Common lambsquarters	100	100	80
Galium aparine	Cleavers	100	100	90
Kochia scoparia	Kochia	100	100	85
Papaver rhoeas	Corn poppy	100	100	95
Polygonum convolvulus	Wild buckwheat	100	98	80
Pharbitis purpurea	Tall morningglory	95	90	50
Veronica hederifolia	Ivy-leaved speedwell	100	100	90
Viola tricolor	Wild pansy	100	100	85

Note: Efficacy data is based on greenhouse trials and may vary under field conditions. Data for trifluralin and pendimethalin from directly comparable, side-by-side studies with Icafolin-methyl is not yet publicly available.

Experimental Protocols

Greenhouse Herbicidal Efficacy Assay

The following is a generalized protocol for assessing the post-emergence herbicidal efficacy of compounds in a greenhouse setting, based on the available information.

1. Plant Preparation:

• Weed species are grown from seed in pots containing a standardized soil mix.

• Plants are grown under controlled greenhouse conditions (temperature, light, humidity) until they reach a specific growth stage (e.g., 2-3 true leaves).

2. Herbicide Application:

• Herbicides are formulated as a spray solution.

• The solution is applied to the plants at specified rates (e.g., g/ha) using a laboratory sprayer calibrated to deliver a precise volume.

• Control plants are treated with a blank formulation (without the active ingredient).

3. Evaluation:

• Plants are returned to the greenhouse and observed for a set period (e.g., 14-21 days).

• Herbicidal efficacy is assessed visually as a percentage of growth inhibition or biomass reduction compared to the untreated control.

In Vitro Tubulin Polymerization Assay

This protocol outlines the methodology for measuring the effect of a compound on the polymerization of tubulin in vitro.

1. Reagents and Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells).

• Polymerization buffer.

• Fluorescent reporter dye that binds to polymerized microtubules.

• Test compound (Icafolin-methyl) and control compounds (e.g., oryzalin (B97938) for inhibition, DMSO as a negative control).

• Microplate fluorometer.

2. Assay Procedure:

• Tubulin is incubated in the polymerization buffer in the presence of the test compound or control.

• The mixture is warmed to initiate polymerization.

• The fluorescence intensity is measured over time using a microplate fluorometer. An increase in fluorescence indicates tubulin polymerization.

3. Data Analysis:

• The rate of polymerization is determined from the slope of the fluorescence curve.

• The effect of the test compound is quantified by comparing the polymerization rate in its presence to that of the controls.

Visualizing the Pathways and Processes

Signaling Pathway of Tubulin Polymerization Inhibition

Caption: Mechanism of action of Icafolin-methyl in inhibiting plant cell division and growth.

Experimental Workflow for Greenhouse Efficacy Trial

Caption: Generalized workflow for conducting a greenhouse herbicide efficacy trial.

Conclusion

Icafolin-methyl, with its novel mode of action and unique "frozen" weed effect, presents a promising new tool for weed management, particularly in combating herbicide-resistant species. The available greenhouse data demonstrates its high efficacy at low application rates against a broad spectrum of weeds when compared to propyzamide. However, it is crucial to note that comprehensive field trial data, especially concerning crop yield and performance against a wider range of commercial herbicides, is not yet publicly available. As a recently developed herbicide, further independent research and field studies will be essential to fully validate its performance and long-term benefits in diverse agricultural systems. The information presented in this guide provides a foundational understanding for researchers and professionals in the field, highlighting the potential of Icafolin-methyl while underscoring the need for continued investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Bayer's Groundbreaking Herbicide, Icafolin-methyl, Poised to Transform Global Agriculture [chemanalyst.com]
• 3. New mode of action herbicide aims to tackle weed resistance [soci.org]
• 4. agfundernews.com [agfundernews.com]
• 5. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]

New Herbicide Icafolin-methyl Shows High Efficacy Against Resistant Black-Grass and Rye-Grass Biotypes

A novel herbicide, Icafolin-methyl, has demonstrated significant efficacy in controlling problematic herbicide-resistant biotypes of black-grass (Alopecurus myosuroides) and rye-grass (Lolium species), according to recent research. The compound, developed by Bayer, operates through a distinct mode of action, the inhibition of tubulin polymerization, offering a new tool for managing weeds that have developed resistance to other common herbicides.

Icafolin-methyl is a post-emergence herbicide that is hydrolyzed in the plant to its active form, icafolin.[1] Both molecules have been shown to be highly effective against a broad spectrum of weeds at low application rates.[1] This new chemistry is particularly valuable as it provides an alternative to combat grass weeds that have developed resistance to widely used herbicide classes such as ACCase and ALS inhibitors.[1][2]

Comparative Efficacy

Greenhouse studies have provided the first quantitative comparisons of Icafolin-methyl's performance against both susceptible and resistant weed biotypes. The data highlights its potential as a valuable tool in weed management strategies.

Black-Grass (Alopecurus myosuroides) Control

In greenhouse trials, Icafolin-methyl demonstrated excellent control of both a susceptible and a resistant biotype of black-grass. The resistant biotype (ALOMY_R) is known to have target-site resistance to ACCase-inhibiting herbicides and enhanced metabolic resistance to ALS-inhibiting herbicides.

Herbicide	Application Rate (g a.i./ha)	A. myosuroides (Susceptible) Efficacy (%)	A. myosuroides (Resistant - ALOMY_R) Efficacy (%)
Icafolin-methyl	30	100	98
Propyzamide	700	95	95

Table 1: Post-emergence herbicidal efficacy of Icafolin-methyl compared to Propyzamide on susceptible and resistant black-grass biotypes. Data from greenhouse trials.[3]

Rye-Grass (Lolium spp.) Control

Similar high levels of efficacy were observed against both susceptible and resistant rye-grass biotypes. The resistant Lolium biotype (LOLSS_R) exhibits enhanced metabolic resistance to both ACCase- and ALS-inhibiting herbicides.

Herbicide	Application Rate (g a.i./ha)	Lolium spp. (Susceptible) Efficacy (%)	Lolium spp. (Resistant - LOLSS_R) Efficacy (%)
Icafolin-methyl	30	100	99
Propyzamide	700	85	85

Table 2: Post-emergence herbicidal efficacy of Icafolin-methyl compared to Propyzamide on susceptible and resistant rye-grass biotypes. Data from greenhouse trials.[3]

While direct, side-by-side dose-response data (GR50 values) for Icafolin-methyl against a wide array of other common herbicides is not yet publicly available, the high efficacy at a low application rate of 30 g a.i./ha against multi-drug resistant biotypes is a promising indicator of its potential.[3] For context, GR50 values for other herbicides against resistant Lolium species can range widely depending on the specific resistance mechanism and the herbicide . For example, some resistant Lolium populations have shown GR50 values for the ACCase inhibitor diclofop-methyl (B104173) as high as 196 times that of susceptible populations.[4]

Experimental Protocols

The validation of Icafolin-methyl's efficacy relies on standardized experimental procedures. Below are detailed methodologies for key experiments.

Greenhouse Herbicidal Efficacy Bioassay

This protocol outlines the general procedure for evaluating the post-emergence efficacy of herbicides on grass weeds in a greenhouse setting.

1. Plant Material and Growth Conditions:

• Seeds of susceptible and confirmed resistant biotypes of Alopecurus myosuroides and Lolium spp. are collected and stored under controlled conditions.

• Seeds are germinated in trays containing a suitable substrate.

• Seedlings at a similar growth stage (e.g., 2-3 leaf stage) are transplanted into pots.[5]

• Plants are maintained in a greenhouse with controlled temperature, humidity, and photoperiod (e.g., 16-hour day, 8-hour night).[5]

2. Herbicide Application:

• Herbicides are prepared at desired concentrations. For dose-response studies, a series of dilutions are made.

• Herbicides are applied to the plants using a precision bench sprayer equipped with a flat-fan nozzle to ensure uniform coverage.[5]

• Application volume and spray speed are carefully controlled.[5]

3. Data Collection and Analysis:

• Visual assessment of plant injury is conducted at set intervals (e.g., 7, 14, and 21 days after treatment) using a percentage scale where 0% is no effect and 100% is complete plant death.

• At the end of the experiment (e.g., 21-28 days after treatment), the above-ground biomass is harvested, dried in an oven, and weighed.

• Efficacy is calculated as the percentage reduction in biomass compared to untreated control plants.

• For dose-response studies, the data is fitted to a logistic curve to determine the GR50 value (the herbicide rate required to cause a 50% reduction in plant growth).

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of tubulin into microtubules.

1. Reagents and Preparation:

• Purified plant tubulin (e.g., from tobacco BY-2 cells).

• Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA).[6]

• GTP (Guanosine triphosphate) solution (1 mM final concentration) to initiate polymerization.[6]

• A fluorescent reporter dye (e.g., DAPI) that binds to microtubules, allowing polymerization to be tracked via fluorescence.[6]

• Test compounds (Icafolin-methyl) and reference inhibitors (e.g., oryzalin) and a vehicle control (e.g., DMSO).

2. Assay Procedure:

• The reaction is typically performed in a 96- or 384-well microplate.

• Purified tubulin is mixed with the polymerization buffer and the fluorescent dye in the wells of the microplate.[6]

• Test compounds at various concentrations are added to the wells.

• The plate is incubated at 37°C to initiate polymerization.

3. Data Acquisition and Analysis:

• The fluorescence intensity in each well is measured over time using a plate reader.

• An increase in fluorescence indicates the polymerization of tubulin into microtubules.

• The rate of polymerization is determined from the slope of the fluorescence curve.

• The inhibitory effect of the test compound is calculated as the percentage reduction in the polymerization rate compared to the vehicle control.

• Dose-response curves are generated to determine the IC50 value (the concentration of the inhibitor that causes a 50% reduction in polymerization).

Mechanism of Action and Signaling Pathway

Icafolin-methyl's mode of action is the inhibition of tubulin polymerization.[1] Tubulin is a protein that assembles into long chains to form microtubules. Microtubules are essential components of the cytoskeleton in eukaryotic cells and play a critical role in cell division, cell shape, and intracellular transport.

By binding to β-tubulin, a subunit of the tubulin protein, Icafolin prevents the tubulin dimers from polymerizing into microtubules.[1] This disruption of microtubule formation leads to an arrest of the cell cycle, ultimately causing the death of the weed.

Caption: Mechanism of action of Icafolin-methyl.

Caption: Experimental workflows for herbicide efficacy testing.

References

• 1. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization [pubmed.ncbi.nlm.nih.gov]
• 2. Icafolin: Bayer’s New Herbicide & Glyphosate Alternative? [nomoreglyphosate.nz]
• 3. researchgate.net [researchgate.net]
• 4. Alternative control of ryegrass biotypes resistants to clethodim - Weed Control Journal [weedcontroljournal.org]
• 5. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Post-Emergence Herbicidal Activity of Icafolin-methyl and its Metabolite, Icafolin

A new era in weed management is being shaped by the introduction of novel herbicidal compounds. Among these, Icafolin-methyl, a product of Bayer CropScience, and its active metabolite, icafolin, have demonstrated significant potential. This guide provides a detailed comparison of the post-emergence activity of these two compounds, supported by experimental data, to assist researchers, scientists, and drug development professionals in understanding their efficacy and mechanism of action.

Icafolin-methyl is a novel herbicide belonging to the isoxazolin carboxamide chemical class.[1][2] In planta, it is hydrolyzed to its carboxylic acid form, icafolin.[2][3] Both compounds exhibit potent herbicidal effects through a distinct mode of action: the inhibition of tubulin polymerization in plants.[1][2][3] This mechanism disrupts cell division and growth, ultimately leading to weed mortality.[4] A key advantage of this mode of action is its efficacy against various weed species, including those that have developed resistance to other herbicides.[2][3]

Comparative Post-Emergence Efficacy

Greenhouse studies have been conducted to evaluate and compare the post-emergence herbicidal efficacy of Icafolin-methyl and icafolin against a broad spectrum of both monocotyledonous and dicotyledonous weeds. The data presented below summarizes the herbicidal activity of both compounds applied at a rate of 30 g active ingredient per hectare (g ai/ha). For reference, the performance of propyzamide, a commercial herbicide, is also included.

Weed Species (Abbreviation)	Common Name	Icafolin-methyl (30 g ai/ha) Efficacy (%)	Icafolin (30 g ai/ha) Efficacy (%)	Propyzamide (700 g ai/ha) Efficacy (%)
Cold Season Weeds
Alopecurus myosuroides (ALOMY)	Black-grass	98	95	85
Avena fatua (AVEFA)	Wild oat	99	98	90
Bromus tectorum (BROTE)	Downy brome	100	100	70
Lolium rigidum (LOLRI)	Rigid ryegrass	99	98	80
Galium aparine (GALAP)	Cleavers	95	90	95
Papaver rhoeas (PAPRH)	Corn poppy	100	99	98
Veronica hederifolia (VERHE)	Ivy-leaved speedwell	90	85	90
Viola tricolor (VIOTR)	Wild pansy	85	80	88
Warm Season Weeds
Brachiaria platyphylla (BRAPP)	Broadleaf signalgrass	100	99	60
Digitaria sanguinalis (DIGSA)	Large crabgrass	100	100	75
Echinochloa crus-galli (ECHCG)	Barnyard grass	99	98	65
Eleusine indica (ELEIN)	Goosegrass	98	95	70
Setaria viridis (SETVI)	Green foxtail	100	99	80
Sorghum halepense (SORHA)	Johnsongrass	95	90	50
Amaranthus palmeri (AMAPA)	Palmer amaranth	98	95	90
Chenopodium album (CHEAL)	Common lambsquarters	90	88	95
Ipomoea purpurea (PHBPU)	Tall morning-glory	80	75	85

Experimental Protocols

The presented data on the post-emergence herbicidal efficacy of Icafolin-methyl and icafolin was obtained from greenhouse experiments. The following provides a generalized methodology for such studies.

1. Plant Cultivation:

• Seeds of various monocotyledonous and dicotyledonous weed species are sown in pots containing a suitable potting mix.

• The plants are grown in a controlled greenhouse environment with optimized temperature, humidity, and light conditions to ensure uniform growth.

• Plants are typically treated at the 2-3 leaf stage.

2. Herbicide Application:

• Icafolin-methyl and icafolin are formulated as spray solutions.

• The herbicides are applied post-emergence to the foliage of the weed species using a precision spray chamber.

• Application rates are carefully calibrated to deliver a precise dosage, such as 30 g ai/ha.

• A control group of plants is sprayed with a solution lacking the active ingredient.

3. Efficacy Evaluation:

• After a set period, typically 14 to 21 days after treatment, the herbicidal effect is visually assessed.

• Efficacy is rated on a percentage scale, where 0% represents no effect and 100% represents complete plant death.

• In some studies, plant biomass (fresh or dry weight) is measured and compared to the untreated control for a more quantitative assessment.

Mechanism of Action: Inhibition of Tubulin Polymerization

The primary mode of action for both Icafolin-methyl and icafolin is the inhibition of tubulin polymerization. Microtubules, which are polymers of tubulin protein dimers, are essential components of the plant cell cytoskeleton. They play a critical role in cell division (by forming the mitotic spindle), cell wall formation, and intracellular transport.

By inhibiting the polymerization of tubulin, Icafolin-methyl and icafolin disrupt these vital cellular processes. This leads to a cessation of growth, and the affected weeds remain in a "frozen" state, unable to compete with crops for resources like water, nutrients, and sunlight.[5][6][7] Eventually, this disruption of cellular function leads to the death of the weed.

Figure 1. Signaling pathway of tubulin polymerization and its inhibition by icafolin.

Experimental Workflow for Efficacy Assessment

The process of evaluating the post-emergence activity of herbicides like Icafolin-methyl and icafolin follows a structured workflow to ensure reliable and reproducible results.

Figure 2. Experimental workflow for post-emergence herbicide efficacy testing.

References

• 1. Icafolin-methyl an innovative broad-spectrum herbicide - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bayer has launched a new herbicide for the global market against resistant weeds. [tridge.com]
• 5. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 6. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is Icafolin-Methyl? [global-agriculture.com]

Safety & Regulatory Compliance

Proper Disposal of Icafolin-methyl: A Guide for Laboratory Professionals

Researchers and drug development professionals handling Icafolin-methyl must adhere to strict disposal procedures to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step instructions for the proper disposal of Icafolin-methyl and its containers, based on available safety data.

Core Principles of Icafolin-methyl Disposal

The primary methods for the disposal of Icafolin-methyl are through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[1] It is imperative to prevent the contamination of water sources, food, and animal feed during storage and disposal.[1] Discharge of Icafolin-methyl into sewer systems is strictly prohibited.[1]

Step-by-Step Disposal Procedures

For Unused or Waste Icafolin-methyl:

• Collection: Collect waste Icafolin-methyl in a suitable, sealed, and properly labeled container.[1]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials, foodstuffs, and sources of ignition.[1][2]

• Professional Disposal: Arrange for the collected waste to be transported to a licensed chemical destruction plant for disposal.[1] Alternatively, the material can undergo controlled incineration with flue gas scrubbing.[1]

For Empty Icafolin-methyl Containers:

• Triple Rinsing: Immediately after use, triple rinse the empty container with a suitable solvent (e.g., water).[1][3] To do this, fill the container to about 20-25% of its volume, securely cap it, and shake vigorously.[3]

• Rinsate Collection: The rinsate should be collected and treated as hazardous waste, which can be added to a spray tank for reuse if applicable, or collected for proper disposal.[3] Repeat the rinsing process two more times.[3]

• Container Puncturing: After triple rinsing, puncture the container to render it unusable for other purposes.[1]

• Final Disposal: The triple-rinsed and punctured container can then be offered for recycling or reconditioning, or disposed of in a sanitary landfill.[1] Combustible packaging materials may be disposed of via controlled incineration with flue gas scrubbing.[1]

Handling and Safety Precautions

When handling Icafolin-methyl for disposal, always work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including chemical-impermeable gloves, safety goggles, and protective clothing.[1][2] Avoid the formation of dust and aerosols.[1] In case of a spill, prevent the chemical from entering drains and collect the spilled material promptly for disposal in accordance with regulations.[1]

Quantitative Data

No quantitative data regarding disposal parameters is available in the provided search results.

Experimental Protocols

No detailed experimental protocols for the specific neutralization or disposal of Icafolin-methyl were found in the search results beyond the general recommendation for incineration.[1]

Disposal Workflow

Caption: Logical workflow for the proper disposal of Icafolin-methyl waste and its empty containers.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. Icafolin-methyl|2254752-21-9|MSDS [dcchemicals.com]
• 3. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

Personal protective equipment for handling Icafolin-methyl

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Icafolin-methyl. It outlines the necessary personal protective equipment (PPE), procedural guidance for handling and disposal, and emergency first aid measures.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling Icafolin-methyl to minimize exposure and ensure personal safety.[1][2]

Protection Type	Recommended Equipment	Specifications and Remarks
Eye Protection	Safety goggles with side-shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[2]
Hand Protection	Chemical impermeable/resistant gloves	Gloves must be inspected before use. Wash and dry hands after handling. The selected gloves should satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[2]
Skin and Body Protection	Impervious clothing, Fire/flame resistant clothing	Wear suitable protective clothing to avoid skin contact.[1][2]
Respiratory Protection	Suitable respirator	Use a full-face respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[2] Ensure adequate ventilation; use only in areas with appropriate exhaust ventilation.[1]

Handling and Storage Protocols

Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory environment.

Handling:

• Ventilation: Always handle Icafolin-methyl in a well-ventilated place.[2]

• Avoid Contact: Take measures to avoid contact with skin and eyes.[1][2]

• Aerosol/Dust Prevention: Avoid the formation of dust and aerosols.[1][2]

• Tools: Use non-sparking tools to prevent ignition.[2]

• Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic discharge steam.[2]

• Hygiene: Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling.[1]

Storage:

• Container: Keep the container tightly closed.[2]

• Location: Store in a dry, cool, and well-ventilated place.[2]

• Incompatibilities: Store apart from foodstuff containers or incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.[2]

• Temperature: For long-term stability, store at -20°C as a powder or -80°C in solvent.[1]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures should be followed to mitigate environmental contamination and ensure safety.

Spill Response:

• Personal Protection: Use full personal protective equipment during cleanup.[1]

• Ventilation: Ensure adequate ventilation in the spill area.[1]

• Evacuation: Evacuate personnel to safe areas.[2]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[2]

• Cleanup:

  • For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite, universal binders).[1]

  • For solid spills, collect and arrange for disposal. Avoid dust formation.[2]

  • Use spark-proof tools and explosion-proof equipment during cleanup.[2]

• Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

• Disposal: Dispose of contaminated material in accordance with appropriate laws and regulations.[1][2]

Disposal Plan:

• Environmental Precaution: Discharge into the environment must be avoided.[2]

• Collection: Collect waste material in suitable, closed containers for disposal.[2]

• Method: The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

• Packaging: Contaminated packaging can be triply rinsed and offered for recycling or reconditioning, or punctured to be made unusable and disposed of in a sanitary landfill. Combustible packaging materials can be disposed of via controlled incineration with flue gas scrubbing.[2]

Emergency First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[2]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[2]
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Workflow for Handling Icafolin-methyl

Caption: Workflow for the safe handling and disposal of Icafolin-methyl.

References

• 1. Icafolin-methyl|2254752-21-9|MSDS [dcchemicals.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]